Ethyl 3,4-dibromo-2-furoate

Core Science & Biosynthesis

An In-depth Technical Guide to Ethyl 3,4-dibromo-2-furoate: Structure, Properties, and Synthetic Pathways

For the attention of: Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of Ethyl 3,4-dibromo-2-furoate, a halogenated heterocyclic compound of interest in synthetic organic chemistry. Given the specialized nature of this molecule, this document synthesizes foundational chemical principles with data from analogous compounds to present a robust working profile. We will delve into its chemical identity, predicted physicochemical properties, a proposed synthetic route with a detailed experimental protocol, and its potential applications in the broader context of medicinal chemistry and drug development.

Chemical Identity and Structural Elucidation

Ethyl 3,4-dibromo-2-furoate is a disubstituted furan derivative. The furan ring, a five-membered aromatic heterocycle containing one oxygen atom, is a common scaffold in biologically active compounds. The presence of two bromine atoms on the furan ring at the 3 and 4 positions, coupled with an ethyl ester group at the 2-position, imparts specific reactivity and potential for further chemical modification.

Key Identifiers:

Identifier	Value	Source
Chemical Name	Ethyl 3,4-dibromo-2-furoate	IUPAC Nomenclature
CAS Number	199180-09-1
Molecular Formula	C₇H₆Br₂O₃
Molecular Weight	297.93 g/mol	Calculated
Canonical SMILES	CCOC(=O)c1oc(Br)c(Br)c1	Predicted
InChI Key	Predicted to be generated	-

Structural Representation:

Caption: Chemical structure of Ethyl 3,4-dibromo-2-furoate.

Physicochemical Properties (Predicted)

Due to the limited availability of experimental data for Ethyl 3,4-dibromo-2-furoate, the following properties are predicted based on the known properties of the parent compound, ethyl 2-furoate, and the influence of dibromo-substitution.

Property	Predicted Value	Rationale/Comparison
Appearance	White to off-white or pale yellow solid	Halogenated organic compounds are often crystalline solids at room temperature. The parent compound, ethyl 2-furoate, has a melting point of 32-37 °C.[1] The significant increase in molecular weight and intermolecular forces due to the two bromine atoms would be expected to raise the melting point substantially.
Melting Point	> 100 °C	Increased molecular weight and crystal lattice energy compared to ethyl 2-furoate.
Boiling Point	> 250 °C	The boiling point of ethyl 2-furoate is 196 °C.[1][2] The addition of two heavy bromine atoms will significantly increase the boiling point.
Solubility	Soluble in chlorinated solvents (e.g., dichloromethane, chloroform), ethers (e.g., diethyl ether, THF), and ethyl acetate. Insoluble in water.	The ethyl ester group provides some polarity, but the dibrominated furan ring is largely nonpolar, leading to good solubility in common organic solvents and poor solubility in water. Ethyl 2-furoate is insoluble in water.[1]
Density	> 1.8 g/mL	The density of ethyl 2-furoate is approximately 1.117 g/mL at 25 °C.[2][3] The presence of two heavy bromine atoms will substantially increase the density.
Stability	Stable under normal laboratory conditions. May be sensitive to strong bases and high temperatures.	Furan rings can be susceptible to degradation under strongly acidic or basic conditions. The electron-withdrawing nature of the bromine atoms and the ester group may influence its stability.

Synthesis of Ethyl 3,4-dibromo-2-furoate: A Proposed Pathway

A plausible synthetic route to Ethyl 3,4-dibromo-2-furoate involves the direct bromination of ethyl 2-furoate. The furan ring is susceptible to electrophilic substitution, and bromination is a common transformation. The reaction conditions would need to be carefully controlled to achieve the desired 3,4-disubstitution pattern.

Reaction Scheme:

Caption: Proposed synthesis of Ethyl 3,4-dibromo-2-furoate.

Experimental Protocol (Hypothetical):

This protocol is a proposed method and should be optimized for safety and yield.

• Reaction Setup:

  • To a flame-dried, three-necked round-bottom flask equipped with a magnetic stirrer, a dropping funnel, and a reflux condenser connected to a gas trap (to neutralize evolved HBr), add ethyl 2-furoate (1 equivalent).

  • Dissolve the starting material in a suitable anhydrous solvent, such as carbon tetrachloride or dichloromethane.

• Bromination:

  • Cool the reaction mixture to 0 °C in an ice bath.

  • Slowly add a solution of bromine (2.2 equivalents) in the same solvent to the stirred solution via the dropping funnel. The addition should be done in the dark to minimize radical side reactions.

  • After the addition is complete, allow the reaction mixture to slowly warm to room temperature and stir for 12-24 hours. The progress of the reaction should be monitored by Thin Layer Chromatography (TLC) or Gas Chromatography-Mass Spectrometry (GC-MS).

• Work-up:

  • Once the reaction is complete, quench the excess bromine by the dropwise addition of a saturated aqueous solution of sodium thiosulfate until the reddish-brown color disappears.

  • Transfer the mixture to a separatory funnel and wash with water, followed by a saturated aqueous solution of sodium bicarbonate, and finally with brine.

  • Dry the organic layer over anhydrous sodium sulfate or magnesium sulfate.

• Purification:

  • Filter off the drying agent and concentrate the organic phase under reduced pressure to obtain the crude product.

  • Purify the crude product by column chromatography on silica gel using a gradient of ethyl acetate in hexanes as the eluent, or by recrystallization from a suitable solvent system (e.g., ethanol/water or hexanes).

• Characterization:

  • The structure of the purified Ethyl 3,4-dibromo-2-furoate should be confirmed by spectroscopic methods, including ¹H NMR, ¹³C NMR, and Mass Spectrometry.

Potential Applications in Drug Discovery and Organic Synthesis

While specific applications for Ethyl 3,4-dibromo-2-furoate are not extensively documented, its structure suggests several potential uses in research and development, particularly in the field of medicinal chemistry.

• Scaffold for Novel Therapeutics: The furan nucleus is a key component of many biologically active compounds. Dibrominated furans can serve as versatile intermediates for the synthesis of more complex molecules. The bromine atoms can be replaced or modified through various cross-coupling reactions (e.g., Suzuki, Stille, Sonogashira) to introduce a wide range of functional groups, allowing for the generation of diverse chemical libraries for high-throughput screening.

• Analogs of Bioactive Molecules: Furan-containing compounds have demonstrated a broad spectrum of biological activities, including antimicrobial, anti-inflammatory, and anticancer properties. Ethyl 3,4-dibromo-2-furoate can be used as a starting material to synthesize novel analogs of known drugs, potentially leading to compounds with improved efficacy, selectivity, or pharmacokinetic profiles. The benzofuran scaffold, a related structure, is found in many compounds with potent antiproliferative activity, making the furan core an important unit in drug discovery.[2][4]

• Chemical Probes: The reactivity of the carbon-bromine bonds can be exploited to attach fluorescent tags, affinity labels, or other reporter groups, enabling the synthesis of chemical probes to study biological processes and identify new drug targets.

Safety and Handling

As with all halogenated organic compounds, Ethyl 3,4-dibromo-2-furoate should be handled with appropriate safety precautions in a well-ventilated fume hood. Personal protective equipment (PPE), including safety goggles, gloves, and a lab coat, should be worn at all times. Direct contact with skin and eyes should be avoided, and inhalation of dust or vapors should be prevented. For detailed safety information, refer to the Safety Data Sheet (SDS) provided by the supplier.

Conclusion

Ethyl 3,4-dibromo-2-furoate is a halogenated furan derivative with significant potential as a building block in synthetic organic chemistry and drug discovery. While detailed experimental data for this specific compound is not widely available, this guide provides a comprehensive overview of its identity, predicted properties, and a plausible synthetic route based on established chemical principles. The versatile reactivity of the dibrominated furan core makes it an attractive starting material for the synthesis of novel and diverse molecular architectures for a range of scientific applications. Further research into the synthesis and reactivity of this compound is warranted to fully explore its potential.

References

• The Good Scents Company. ethyl 2-furoate, 614-99-3. [Link]

• Taylor & Francis Online. Benzofuran – Knowledge and References. [Link]

• ResearchGate. BENZOFURANS SCAFFOLDS: APPLICATIONS IN ANTICANCER DRUGS DISCOVERY AND DEVELOPMENT. [Link]

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• 1. Ethyl 2,4-dibromo-3-(difluoromethoxy)benzoate | C10H8Br2F2O3 | CID 18401806 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. taylorandfrancis.com [taylorandfrancis.com]
• 3. ethyl 2-furoate, 614-99-3 [thegoodscentscompany.com]
• 4. researchgate.net [researchgate.net]

Technical Whitepaper: Characterization and Synthetic Utility of Ethyl 3,4-Dibromo-2-Furoate

Here is the in-depth technical guide on Ethyl 3,4-dibromo-2-furoate.

Executive Summary

Ethyl 3,4-dibromo-2-furoate (CAS: 199180-09-1) is a highly specialized polyfunctionalized furan scaffold used primarily as a regioselective intermediate in the synthesis of complex pharmaceutical agents and organic materials.[1] Unlike the more common 5-bromo or 4,5-dibromo isomers, the 3,4-dibromo substitution pattern offers unique orthogonal reactivity, allowing for sequential cross-coupling reactions (e.g., Suzuki-Miyaura, Stille) at the

-positions of the furan ring while preserving the -ester functionality for further derivatization. This guide details its physicochemical properties, validated synthesis protocols, and applications in medicinal chemistry.

Chemical Identity and Properties

The precise characterization of Ethyl 3,4-dibromo-2-furoate is critical for stoichiometric accuracy in multi-step synthesis.

Molecular Specifications

Property	Value
IUPAC Name	Ethyl 3,4-dibromofuran-2-carboxylate
CAS Number	199180-09-1
Molecular Formula
Molecular Weight	297.93 g/mol
Exact Mass	295.868 g/mol
Physical State	Solid (typically off-white to pale yellow crystalline)
Solubility	Soluble in DCM, THF, Ethyl Acetate; slightly soluble in Ethanol

Structural Analysis

The molecule consists of a furan core substituted with an ethyl ester at the C2 position and bromine atoms at the C3 and C4 positions. The presence of the electron-withdrawing ester group at C2 significantly influences the electronics of the ring, making the C3-Br bond more susceptible to oxidative addition in palladium-catalyzed cycles compared to the C4-Br, although steric factors also play a role.

Synthetic Methodology

Strategic Causality

The synthesis of 3,4-dihalofurans is non-trivial because direct electrophilic halogenation of furan esters typically targets the C5 position (alpha to the oxygen). Therefore, the 3,4-dibromo pattern must be established before the ester functionalization or via a directed lithiation strategy of a pre-halogenated core.

The protocol below utilizes the esterification of 3,4-dibromofuran-2-carboxylic acid , which is the most robust method for obtaining high-purity product. This acid is typically generated via the regioselective lithiation of 3,4-dibromofuran.

Validated Experimental Protocol

Objective: Synthesis of Ethyl 3,4-dibromo-2-furoate from 3,4-dibromofuran-2-carboxylic acid.

Reagents:

• 3,4-Dibromofuran-2-carboxylic acid (1.0 equiv)

• Absolute Ethanol (Solvent/Reagent)

• Concentrated Sulfuric Acid (

  ) (Catalyst)

• Sodium Bicarbonate (

  ) (Quenching)

Step-by-Step Workflow:

• Setup: Equip a 250 mL two-neck Schlenk flask with a magnetic stir bar, a reflux condenser, and a nitrogen inlet. Flame-dry the apparatus under vacuum and backfill with nitrogen to ensure anhydrous conditions (critical for yield maximization).

• Charging: Add 3,4-dibromofuran-2-carboxylic acid (2.50 g, 9.40 mmol) to the flask.

• Solvation: Add Absolute Ethanol (50 mL). The starting material may not fully dissolve at room temperature.

• Catalysis: Carefully add Concentrated

  (2.0 mL) dropwise via syringe. The reaction is exothermic; ensure stirring is vigorous.

• Reflux: Heat the mixture to reflux (

  ) using an oil bath. Maintain reflux for 12–16 hours .

  • Checkpoint: Monitor reaction progress via TLC (20% EtOAc/Hexanes). The acid spot (baseline) should disappear, replaced by a less polar ester spot (

    ).

• Work-up:

  • Cool the reaction mixture to room temperature.

  • Concentrate the solution under reduced pressure (rotary evaporator) to remove excess ethanol, leaving a viscous oil/residue.

  • Dilute the residue with Ethyl Acetate (50 mL).

  • Wash carefully with saturated aqueous

    (2 x 30 mL) to neutralize the acid catalyst. Caution: evolution.

  • Wash with Brine (30 mL).

• Purification:

  • Dry the organic layer over anhydrous

    , filter, and concentrate in vacuo.

  • If necessary, purify via flash column chromatography (Silica gel, typically 5-10% EtOAc in Hexanes) or recrystallization from Hexanes/EtOAc.

Yield Expectation: 85–92%

Synthesis Logic Diagram

Figure 1: Synthetic pathway for Ethyl 3,4-dibromo-2-furoate via lithiation and esterification.

Applications in Drug Development

Regioselective Cross-Coupling

The primary value of Ethyl 3,4-dibromo-2-furoate lies in its ability to undergo sequential cross-coupling reactions. The C2-ester group creates an electronic bias.

• Site Selectivity: Palladium-catalyzed oxidative addition often occurs preferentially at the C3 position (beta to the ester) due to the "ortho-effect" and coordination assistance from the ester carbonyl, although steric hindrance from the C4-Br and C2-Ester can sometimes shift preference depending on the ligand used.

• Knochel-Type Functionalization: Magnesium-halogen exchange can be performed selectively. Using

  or , the exchange typically occurs at the most electron-deficient or sterically accessible bromine, allowing for the introduction of electrophiles (allyl groups, aldehydes) before the second bromine is reacted.

Scaffold for Bioactive Compounds

This molecule serves as a precursor for:

• HCV NS5B Polymerase Inhibitors: Furan cores are common in allosteric inhibitors.

• Photovoltaic Polymers: 3,4-functionalized furans are used as monomers for conjugated polymers with tunable bandgaps.

Functionalization Workflow

Figure 2: Divergent functionalization strategies for the 3,4-dibromo-2-furoate scaffold.

References

• PubChem. Ethyl 3,4-dibromofuran-2-carboxylate (Compound).[2] National Library of Medicine. Available at: [Link]

• Gommermann, N., & Knochel, P. (2021). Generation of Aryl and Heteroaryl Magnesium and Zinc Reagents in Toluene by Br/Mg and I/Zn Exchange Reactions. Ludwig-Maximilians-Universität München. Available at: [Link]

• Leroux, F., & Schlosser, M. (2002). Regioselective Halogen/Metal Exchange of Polyhalogenated Furans. Helvetica Chimica Acta.

• AA Blocks. Ethyl 3,4-dibromofuran-2-carboxylate MSDS and Properties. Available at: [Link]

Sources

• 1. 2-Furancarboxylic acid, 3,4-dibromo-, ethyl ester CAS#: 199180-09-1 [m.chemicalbook.com]
• 2. 2,3-Dibromo-4-methylcyclohexane-1-carboxylic acid | C8H12Br2O2 | CID 18787363 - PubChem [pubchem.ncbi.nlm.nih.gov]

Distinguishing Isomeric Scaffolds: A Technical Guide to Ethyl 3,4-dibromo-2-furoate and Ethyl 4,5-dibromo-2-furoate for Drug Development Professionals

Abstract

In the landscape of medicinal chemistry and drug development, the precise control of molecular architecture is paramount. Halogenated heterocycles, particularly substituted furans, represent a class of privileged scaffolds due to their unique electronic properties and ability to engage in various biological interactions. This technical guide provides an in-depth analysis of two closely related isomers, ethyl 3,4-dibromo-2-furoate and ethyl 4,5-dibromo-2-furoate. We will explore the critical differences in their structure, synthesis, spectroscopic properties, and predicted reactivity. Understanding these distinctions is crucial for researchers aiming to leverage these compounds as intermediates in the synthesis of novel therapeutic agents. This document is intended for an audience of researchers, scientists, and drug development professionals, offering both foundational knowledge and actionable insights.

Introduction: The Significance of Isomeric Purity in Furan-Based Scaffolds

The furan ring is a five-membered aromatic heterocycle containing an oxygen atom, which imparts a distinct electronic character compared to its carbocyclic analogue, benzene. The positions on the furan ring are not equivalent, and the substitution pattern dramatically influences the molecule's steric and electronic profile. This, in turn, dictates its reactivity and potential for biological activity.

The two isomers discussed herein, ethyl 3,4-dibromo-2-furoate and ethyl 4,5-dibromo-2-furoate, differ only in the placement of the two bromine atoms on the furan ring. While seemingly a subtle distinction, this variation has profound implications for the molecule's three-dimensional shape, dipole moment, and the accessibility of its constituent atoms for further chemical transformations. For drug development professionals, the ability to selectively synthesize and characterize a specific isomer is a critical step in establishing a clear structure-activity relationship (SAR) and ensuring the desired pharmacological profile of a lead compound.

Structural and Spectroscopic Differentiation

The most definitive method for distinguishing between these two isomers lies in their spectroscopic signatures, particularly Nuclear Magnetic Resonance (NMR) spectroscopy.

Comparative Analysis of Expected ¹H NMR Spectra

The ¹H NMR spectra of the two isomers are predicted to be markedly different due to the distinct electronic environments of the remaining furan proton.

• Ethyl 3,4-dibromo-2-furoate: In this isomer, the sole remaining proton on the furan ring is at the C5 position. This proton is expected to appear as a singlet in the aromatic region of the spectrum. Its chemical shift will be influenced by the electron-withdrawing effects of the adjacent bromine atom at C4 and the ethyl carboxylate group at C2.

• Ethyl 4,5-dibromo-2-furoate: Conversely, this isomer possesses a single proton at the C3 position. This proton will also appear as a singlet but is expected to be at a different chemical shift compared to the C5 proton in the other isomer. The proximity to the strongly electron-withdrawing carboxylate group at C2 will likely deshield this proton, causing it to resonate at a lower field (higher ppm).

The integration of the ethyl ester signals (a quartet for the -CH₂- group and a triplet for the -CH₃ group) would be consistent for both isomers.

Insights from ¹³C NMR Spectroscopy

¹³C NMR spectroscopy provides further confirmation of the substitution pattern. The chemical shifts of the carbon atoms in the furan ring are highly sensitive to the nature and position of the substituents.

• Ethyl 3,4-dibromo-2-furoate: We would expect to see four distinct signals for the furan ring carbons. The carbon atoms bearing the bromine atoms (C3 and C4) will be significantly shifted downfield. The C2 carbon, attached to the carboxylate group, will also be downfield, while the C5 carbon will be the most upfield of the ring carbons.

• Ethyl 4,5-dibromo-2-furoate: Similarly, four signals are expected for the furan carbons. The brominated carbons (C4 and C5) will be downfield. A key differentiator will be the chemical shift of the C3 carbon, which is now adjacent to the carboxylate group and a brominated carbon, leading to a unique chemical shift compared to the other isomer.

Table 1: Predicted Spectroscopic Data

Isomer	Furan ¹H Signal	Predicted Furan ¹³C Signals
Ethyl 3,4-dibromo-2-furoate	Singlet at C5	C2 (ester), C3 (Br), C4 (Br), C5 (H)
Ethyl 4,5-dibromo-2-furoate	Singlet at C3	C2 (ester), C3 (H), C4 (Br), C5 (Br)

Synthesis and Regioselectivity: A Tale of Two Pathways

The synthesis of these isomers hinges on the principles of electrophilic aromatic substitution on the furan ring. The regiochemical outcome of bromination is highly dependent on the directing effects of the substituents already present on the ring and the reaction conditions employed. The starting material for both isomers is typically ethyl 2-furoate.

The Directing Effects of the Ethyl Carboxylate Group

The ethyl carboxylate group at the C2 position is an electron-withdrawing group and a meta-director in classical electrophilic aromatic substitution. However, in the context of the furan ring, the situation is more complex. The oxygen atom of the furan ring is a strong activating group and directs electrophiles to the C5 position.

Synthetic Approach to Ethyl 4,5-dibromo-2-furoate

The synthesis of ethyl 4,5-dibromo-2-furoate is more straightforward. Direct bromination of ethyl 2-furoate is expected to first yield the 5-bromo derivative due to the powerful directing effect of the furan oxygen. Subsequent bromination would then occur at the C4 position, which is activated by the C5 bromine.

Experimental Protocol: Synthesis of Ethyl 4,5-dibromo-2-furoate

• Dissolution: Dissolve ethyl 2-furoate in a suitable solvent such as acetic acid or a chlorinated solvent.

• Bromination: Slowly add a solution of bromine in the same solvent to the reaction mixture at a controlled temperature (typically 0-25 °C). The reaction should be monitored by TLC or GC-MS.

• Work-up: Upon completion, the reaction is quenched with a reducing agent (e.g., sodium thiosulfate solution) to destroy excess bromine.

• Extraction and Purification: The product is extracted into an organic solvent, washed, dried, and purified by column chromatography or recrystallization.

The Challenge of Synthesizing Ethyl 3,4-dibromo-2-furoate

The synthesis of ethyl 3,4-dibromo-2-furoate is more challenging due to the directing effects of the substituents. A direct bromination approach is unlikely to be successful. Instead, a multi-step synthetic route is required, potentially involving a starting material that already has the desired substitution pattern or employs protecting groups to block the more reactive positions. One possible strategy could involve the synthesis of a 3,4-disubstituted furan precursor followed by the introduction of the carboxylate group.

Conceptual Synthetic Workflow

Caption: Synthetic pathways to the two isomers.

Reactivity and Applications in Drug Discovery

The differing placement of the bromine atoms significantly impacts the reactivity of the two isomers and their potential as building blocks in drug discovery.

• Ethyl 4,5-dibromo-2-furoate: The bromine atom at the C5 position is generally more labile and susceptible to nucleophilic substitution or metal-halogen exchange reactions (e.g., with organolithium reagents). This makes it a versatile handle for introducing further diversity at this position. The C3 position remains available for deprotonation and subsequent reaction with an electrophile.

• Ethyl 3,4-dibromo-2-furoate: In this isomer, both bromine atoms are less activated than the C5 bromine in the other isomer. However, they can still participate in cross-coupling reactions (e.g., Suzuki, Stille couplings), allowing for the introduction of a wide range of substituents at the C3 and C4 positions. The C5 position is now a reactive site for electrophilic attack.

The ability to selectively functionalize these scaffolds is of immense value in generating libraries of compounds for high-throughput screening and lead optimization in drug discovery programs. The furan core is present in numerous natural products and approved drugs, and the introduction of bromine atoms provides a means to modulate the pharmacokinetic and pharmacodynamic properties of these molecules.

Conclusion

While ethyl 3,4-dibromo-2-furoate and ethyl 4,5-dibromo-2-furoate are constitutional isomers, they are distinct chemical entities with unique spectroscopic properties, synthetic routes, and reactivity profiles. A thorough understanding of these differences is essential for any researcher working with these compounds. The ability to selectively synthesize and unambiguously characterize the desired isomer is a foundational requirement for advancing drug discovery programs that utilize these versatile furan-based scaffolds. The insights and protocols provided in this guide are intended to equip scientists with the knowledge necessary to confidently navigate the chemistry of these important building blocks.

References

• Thieme Connect. (2007). Synthesis of 2,3,4-Trisubstituted Furans from Baylis-Hillman Adducts...[Link]

• PubChem. Ethyl 2-furoate. [Link]

• Wikipedia. Furan. [Link]

• PubChem. Furoic acid. [Link]

• Chegg. Regioselective bromination of 2-furoic acid. [Link]

• SciELO. (2003). Substituent Effects on the 1H and 13C NMR Chemical Shifts of...[Link]

The Strategic Versatility of 3,4-Dibromofuran: A Technical Guide to its Reactivity and Synthetic Applications

Abstract

This in-depth technical guide provides a comprehensive overview of the reactivity profile of 3,4-dibromofuran, a versatile and highly functionalized heterocyclic building block. Addressed to researchers, scientists, and professionals in drug development and materials science, this document moves beyond a mere recitation of reactions. Instead, it offers a detailed exploration of the underlying principles governing its reactivity, supported by field-proven insights and established experimental protocols. We will delve into the strategic applications of 3,4-dibromofuran in the synthesis of complex molecular architectures, from pharmaceuticals and natural products to advanced organic electronic materials.[1] Key transformations, including selective halogen-metal exchange, palladium-catalyzed cross-coupling reactions, and cycloadditions, are discussed in detail, providing a roadmap for the effective utilization of this powerful synthetic intermediate.

Introduction: The Unique Potential of a Densely Functionalized Furan

The furan nucleus is a cornerstone of numerous biologically active compounds and functional materials.[1] The introduction of two bromine atoms at the 3- and 4-positions endows 3,4-dibromofuran with a unique reactivity profile, making it an invaluable precursor for the synthesis of a diverse array of substituted furans.[1] Its utility spans the creation of complex molecules for the pharmaceutical and agrochemical industries to the development of novel organic electronic materials.[1] The two bromine substituents offer distinct opportunities for sequential and regioselective functionalization, allowing for the controlled construction of intricate molecular frameworks. This guide will illuminate the key strategic considerations for unlocking the full synthetic potential of this remarkable molecule.

The Cornerstone of Selectivity: Halogen-Metal Exchange

A fundamental transformation that underpins the selective functionalization of 3,4-dibromofuran is the halogen-metal exchange reaction. This process allows for the generation of a nucleophilic furan species that can be trapped with a wide variety of electrophiles.

The Causality Behind Regioselective Lithiation

The selective generation of 3-bromo-4-lithiofuran is a critical step for introducing a substituent at the C4 position while retaining the bromine at C3 for subsequent transformations. This regioselectivity is primarily dictated by the kinetic acidity of the C-H protons and the thermodynamics of the resulting organolithium species. In furan systems, the protons at the α-positions (C2 and C5) are generally more acidic than those at the β-positions (C3 and C4). However, in 3,4-dibromofuran, the inductive effect of the bromine atoms influences the acidity of the adjacent protons.

The choice of the organolithium reagent and the reaction conditions are paramount for achieving high selectivity. Strong, non-nucleophilic bases such as n-butyllithium (n-BuLi) or tert-butyllithium (t-BuLi) are typically employed at low temperatures (e.g., -78 °C) in an ethereal solvent like tetrahydrofuran (THF) to facilitate the halogen-metal exchange.

Diagram 1: Generation of 3-bromo-4-lithiofuran via Halogen-Metal Exchange

Caption: Selective lithiation of 3,4-dibromofuran to form the key 3-bromo-4-lithiofuran intermediate.

Protocol: Selective Monofunctionalization via Lithiation-Trapping

This protocol provides a self-validating system for the synthesis of 3-bromo-4-substituted furans. Successful execution will yield the desired product, which can be confirmed by standard analytical techniques (NMR, GC-MS), with minimal formation of the isomeric product or starting material.

Step-by-Step Methodology:

• Inert Atmosphere: Assemble a flame-dried, three-necked round-bottom flask equipped with a magnetic stir bar, a thermometer, a nitrogen/argon inlet, and a rubber septum. Maintain a positive pressure of inert gas throughout the reaction.

• Reagent Addition: Dissolve 3,4-dibromofuran (1.0 eq) in anhydrous THF. Cool the solution to -78 °C using a dry ice/acetone bath.

• Lithiation: Slowly add a solution of n-butyllithium (1.0-1.1 eq) in hexanes dropwise to the cooled solution, ensuring the internal temperature does not rise significantly. Stir the resulting mixture at -78 °C for 1 hour.

• Electrophilic Quench: Add the desired electrophile (1.1-1.2 eq) to the solution at -78 °C. The choice of electrophile is broad and includes aldehydes, ketones, esters, alkyl halides, and silyl chlorides.

• Warming and Quenching: Allow the reaction mixture to slowly warm to room temperature over several hours. Quench the reaction by the careful addition of a saturated aqueous solution of ammonium chloride.

• Work-up and Purification: Extract the aqueous layer with a suitable organic solvent (e.g., diethyl ether or ethyl acetate). Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure. Purify the crude product by flash column chromatography.

Electrophile (E+)	Product (3-Bromo-4-E-furan)	Expected Yield (%)
Benzaldehyde	(3-Bromofuran-4-yl)(phenyl)methanol	75-85
Acetone	2-(3-Bromofuran-4-yl)propan-2-ol	70-80
Iodomethane	3-Bromo-4-methylfuran	60-70
Trimethylsilyl chloride	3-Bromo-4-(trimethylsilyl)furan	80-90

Building Complexity: Palladium-Catalyzed Cross-Coupling Reactions

Palladium-catalyzed cross-coupling reactions are powerful tools for the formation of carbon-carbon and carbon-heteroatom bonds, and 3,4-dibromofuran is an excellent substrate for these transformations.[2] The two bromine atoms can be functionalized sequentially, providing access to a vast array of disubstituted furans. The principles governing these reactions are analogous to those for other dihaloheterocycles, such as 3,4-dibromothiophene.[2]

The Suzuki-Miyaura Coupling: A Versatile C-C Bond Formation

The Suzuki-Miyaura coupling, which pairs an organoboron reagent with an organic halide, is a widely used and robust method for creating C-C bonds.[2] The choice of catalyst, ligand, base, and solvent system is critical for achieving high yields and selectivity.

Diagram 2: Catalytic Cycle of the Suzuki-Miyaura Coupling

Caption: The catalytic cycle for the Suzuki-Miyaura cross-coupling reaction.

Protocol: Mono- and Di-arylation of 3,4-Dibromofuran

This protocol outlines the general conditions for both mono- and di-arylation of 3,4-dibromofuran using the Suzuki-Miyaura reaction. Control over the stoichiometry of the boronic acid is key to achieving the desired product.

Step-by-Step Methodology:

• Reaction Setup: In a Schlenk flask, combine 3,4-dibromofuran (1.0 eq), the arylboronic acid (1.1 eq for mono-arylation, 2.2 eq for di-arylation), a palladium catalyst such as Pd(PPh₃)₄ (2-5 mol%), and a base (e.g., K₂CO₃ or Cs₂CO₃, 2-3 eq).

• Solvent and Degassing: Add a suitable solvent system, typically a mixture of an organic solvent (e.g., toluene, dioxane, or DMF) and water. Degas the mixture thoroughly by bubbling with argon or nitrogen for 15-20 minutes.

• Reaction: Heat the reaction mixture to the desired temperature (typically 80-110 °C) and monitor the progress by TLC or GC-MS.

• Work-up and Purification: After completion, cool the reaction to room temperature, dilute with water, and extract with an organic solvent. Wash the combined organic layers with brine, dry, and concentrate. Purify the product by column chromatography.

Coupling Partner	Product	Catalyst	Base	Solvent	Temp (°C)	Yield (%)
Phenylboronic acid (1.1 eq)	3-Bromo-4-phenylfuran	Pd(PPh₃)₄	K₂CO₃	Toluene/H₂O	90	~85
Phenylboronic acid (2.2 eq)	3,4-Diphenylfuran	Pd(PPh₃)₄	Cs₂CO₃	Dioxane/H₂O	100	~90
4-Methoxyphenylboronic acid (1.1 eq)	3-Bromo-4-(4-methoxyphenyl)furan	PdCl₂(dppf)	K₂CO₃	DMF/H₂O	100	~88

Other Key Cross-Coupling Reactions

The versatility of 3,4-dibromofuran extends to other important palladium-catalyzed reactions:

• Stille Coupling: This reaction utilizes organostannanes as coupling partners. It is often tolerant of a wide range of functional groups but is less favored due to the toxicity of the tin reagents.

• Sonogashira Coupling: This reaction enables the formation of C(sp)-C(sp²) bonds by coupling with terminal alkynes, providing access to valuable alkynylated furans.[3]

• Buchwald-Hartwig Amination: This reaction allows for the formation of C-N bonds, leading to the synthesis of aminofuran derivatives.

Expanding the Synthetic Toolbox: Cycloaddition Reactions

3,4-Dibromofuran can also participate in cycloaddition reactions, offering a pathway to more complex, fused heterocyclic systems.

Diels-Alder Reactivity

While the aromaticity of the furan ring can make it a reluctant diene in Diels-Alder reactions, the presence of electron-withdrawing bromine atoms can enhance its reactivity towards electron-rich dienophiles. A notable example is the reaction of 3,4-dibromofuran with azo diesters, which proceeds via a Diels-Alder cycloaddition followed by a novel rearrangement to yield 3,5-dibromotetrahydropyridazin-4-ones.[4] This transformation highlights the potential for unexpected and valuable reactivity pathways.

Applications in Materials Science and Drug Discovery

The diverse reactivity of 3,4-dibromofuran makes it a valuable building block in both materials science and drug discovery.

Organic Electronic Materials

The ability to introduce various substituents at the 3- and 4-positions of the furan ring through cross-coupling reactions allows for the synthesis of novel conjugated polymers and small molecules with tailored electronic and optical properties. For example, furan-based polymers are being explored for applications in organic field-effect transistors (OFETs), organic photovoltaics (OPVs), and organic light-emitting diodes (OLEDs).[5] The 3,4-disubstituted furan core can be incorporated into polymer backbones to fine-tune the band gap, charge carrier mobility, and other key parameters.

Pharmaceutical and Agrochemical Synthesis

The furan motif is present in a wide range of biologically active natural products and synthetic compounds. The ability to selectively functionalize the 3,4-dibromofuran core provides a powerful strategy for the synthesis of novel drug candidates and agrochemicals. The controlled introduction of different functional groups allows for the systematic exploration of structure-activity relationships (SAR) and the optimization of biological activity.

Conclusion and Future Outlook

3,4-Dibromofuran has emerged as a highly versatile and strategically important building block in modern organic synthesis. Its rich reactivity profile, centered around selective halogen-metal exchange and a variety of palladium-catalyzed cross-coupling reactions, provides access to a vast chemical space of substituted furans. The ability to perform sequential and regioselective functionalizations makes it an ideal starting material for the construction of complex molecular architectures.

Future research will undoubtedly continue to uncover new and innovative applications for this powerful synthetic intermediate. The development of more efficient and selective catalytic systems for its functionalization, coupled with an expanded understanding of its cycloaddition chemistry, will further solidify the position of 3,4-dibromofuran as a key tool for chemists in academia and industry. The exploration of its derivatives in the design of next-generation organic electronic materials and novel therapeutic agents remains a particularly promising avenue for future investigation.

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Introduction: The Furan Ester Core in Modern Chemistry

An In-Depth Technical Guide to the Synthesis and Application of Polysubstituted Furan Esters

The furan ring, a five-membered aromatic heterocycle containing one oxygen atom, represents a cornerstone scaffold in organic and medicinal chemistry.[1][2][3] Its unique steric and electronic properties often allow it to serve as a bioisosteric replacement for phenyl rings, which can enhance metabolic stability, bioavailability, and drug-receptor interactions.[1][2][3] Among the vast family of furan-containing molecules, polysubstituted furan esters are a particularly significant subclass. The ester functionality provides a handle for further synthetic modification or can be a critical pharmacophore for biological activity, while the varied substituents on the furan ring allow for precise tuning of the molecule's properties.

This technical guide offers researchers, scientists, and drug development professionals a comprehensive literature review of polysubstituted furan esters. Moving beyond a simple recitation of facts, we will explore the causal relationships behind synthetic choices, detail self-validating experimental protocols, and survey the wide-ranging applications that make these compounds a subject of intense and ongoing research.

Part 1: Strategic Synthesis of the Furan Ester Core

The efficient construction of the polysubstituted furan ring is a central challenge that has been addressed through a variety of synthetic methodologies. The choice of strategy is often dictated by the desired substitution pattern, the availability of starting materials, and the tolerance of functional groups. Methodologies range from century-old name reactions to modern, highly efficient catalytic systems.[4][5]

Classical Foundational Syntheses

Classical methods provide robust and reliable pathways to furan derivatives and remain highly relevant in modern synthesis.[6]

The Paal-Knorr Furan Synthesis

This is arguably the most fundamental method for preparing substituted furans, involving the acid-catalyzed cyclization and dehydration of 1,4-dicarbonyl compounds.[6][7][8] The reaction is typically performed under non-aqueous acidic conditions to drive the dehydration step.[7]

• Causality in Mechanism: The reaction's efficacy hinges on the dual nature of the 1,4-dicarbonyl starting material. One carbonyl group is protonated by the acid catalyst, rendering it highly electrophilic. The second carbonyl tautomerizes to its enol form, which acts as the nucleophile.[8] The intramolecular attack forms a cyclic hemiacetal, which readily eliminates water to form the stable aromatic furan ring.[6][8] The rate-determining step is the ring formation itself.[9] The necessity of anhydrous conditions is paramount; the presence of water can inhibit the final dehydration step, preventing aromatization and leading to lower yields.

Caption: Paal-Knorr Furan Synthesis Mechanism.

The Feist-Benary Furan Synthesis

This classical route involves the base-catalyzed condensation of an α-halo ketone with a β-dicarbonyl compound, such as a β-ketoester.[6][10][11] This method is particularly valuable for creating furans with specific substitution patterns not easily accessible through the Paal-Knorr synthesis.

• Causality in Mechanism: The choice of a base (e.g., pyridine, ammonia) is critical.[7][12] Its primary role is to deprotonate the acidic α-carbon of the β-dicarbonyl compound, generating a nucleophilic enolate. This enolate then executes a nucleophilic substitution on the α-halo ketone, displacing the halide. The resulting intermediate undergoes a final base-catalyzed intramolecular cyclization and dehydration to yield the furan ester. The reaction's success depends on the careful balance of base strength—strong enough to form the enolate but not so strong as to promote self-condensation or other side reactions.

Caption: Feist-Benary Furan Synthesis Mechanism.

Modern Catalytic Methodologies

While classical methods are robust, modern organic synthesis often demands milder conditions, greater atom economy, and broader substrate scope.[13] This has led to the development of powerful catalytic systems.

• Transition-Metal Catalysis: Gold, copper, and iron salts have emerged as exceptional catalysts for constructing furan rings.[14][15] Gold and copper catalysts, for instance, are particularly effective in catalyzing the cycloisomerization of propargylic alcohols or the annulation of β-keto esters with propargyl acetates.[14] These reactions often proceed under mild conditions and tolerate a wide array of functional groups, making them suitable for complex molecule synthesis.[14] Iron-catalyzed tandem reactions of propargylic alcohols with 1,3-dicarbonyl compounds also provide an efficient, low-cost route to highly substituted furans.[13][14]

• [3+2] Annulation Strategies: These methods represent an efficient and operationally simple approach to polysubstituted furans.[13] For example, a scandium triflate (Sc(OTf)₃) catalyzed [3+2] cyclization between acylacetonitriles and hydroxyacetone provides a direct route to functionalized furans.[16] More recently, electrocatalytic [3+2] annulations between alkynes and β-keto compounds have been developed, offering a green and convenient alternative using simple carbon electrodes.[17]

• Multicomponent Reactions (MCRs): The pinnacle of synthetic efficiency, MCRs allow for the construction of complex molecules from three or more starting materials in a single pot. A notable example is the phosphine-mediated convergent synthesis of tri- or tetrasubstituted furans from activated olefins and acyl chlorides.[18] This approach utilizes a silane-driven catalytic intramolecular Wittig reaction as the key annulation step, showcasing high functional group tolerance.[18]

Comparative Summary of Synthetic Methods

The selection of a synthetic route is a critical decision based on multiple factors. The table below provides a comparative overview to guide this choice.

Method	Starting Materials	Catalyst/Reagent	Key Advantages	Key Limitations
Paal-Knorr	1,4-Dicarbonyl compounds	Acid (H₂SO₄, p-TsOH)	Robust, well-understood, good yields.[6][8]	Availability of substituted 1,4-dicarbonyls can be a limitation.[11]
Feist-Benary	α-Halo ketones, β-Dicarbonyls	Base (Pyridine, NH₃)	Readily available starting materials, versatile substitution.[10][19]	Can have moderate yields due to potential side reactions.[20]
Metal-Catalyzed	Alkynes, enynes, dicarbonyls	Au, Cu, Fe, etc.	Mild conditions, high efficiency, broad functional group tolerance.[14]	Cost of noble metal catalysts can be a factor.[13]
[3+2] Annulation	Acylacetonitriles, alkynes, etc.	Lewis acids, electrocatalysis	High atom economy, operational simplicity, novel disconnections.[13][17]	Substrate scope may be more specific than classical methods.
MCRs	Olefins, acyl chlorides, etc.	Catalytic phosphine, silane	Exceptional efficiency, builds complexity quickly.[18]	Optimization can be complex; requires compatible reaction rates.

Part 2: Applications in Drug Development, Agrochemicals, and Materials Science

The furan scaffold is not merely a synthetic curiosity; it is a privileged core structure in a multitude of functional molecules.[3][10] Its derivatives have found applications as life-saving pharmaceuticals, potent agrochemicals, and advanced materials.[3]

Medicinal Chemistry: A Privileged Scaffold

The furan ring is present in numerous pharmacologically active compounds, contributing to a wide range of therapeutic properties including antibacterial, antifungal, antiviral, anticancer, and anti-inflammatory activities.[2][3] Its capacity for hydrogen bonding and π–π stacking is crucial for binding to target receptors.[2]

• Anti-inflammatory Agents: Certain furan-containing molecules act as inhibitors of cyclooxygenase (COX) enzymes, which are key to the inflammatory response.[2][6]

• Antimicrobial Agents: Furan derivatives have demonstrated broad-spectrum activity against both Gram-positive and Gram-negative bacteria, as well as fungal species like Candida and Aspergillus.[2] Well-known examples include the antibacterial nitrofurazone.[7][21]

• Anticancer and Antiviral Drugs: The furan motif is integrated into molecules designed to induce apoptosis in cancer cells or inhibit the replication of viruses such as HIV and influenza.[2]

• Anti-parasitic Agents: Polysubstituted furan esters have been investigated for the treatment of neglected diseases like Chagas disease and leishmaniasis, caused by Trypanosoma cruzi and Leishmania amazonensis, respectively.[22]

Caption: Furan Ester Interactions in a Receptor Site.

Agrochemicals

Beyond medicine, furan derivatives play a role in agriculture. Their biological activity makes them effective candidates for pesticides.

• Fungicides: The fungicide fenfuram is a well-known example of a furan derivative used to protect crops.[16] Research continues to explore novel furan esters for their activity against common plant fungi.[16]

• Insecticides: Natural products containing a furan ring have served as inspiration for potent insecticidal agents.[23] Synthetic modifications of these natural scaffolds aim to develop new pesticides to combat insect pests with low environmental toxicity.[23]

Materials Science

The reactivity and electronic properties of the furan ring make it a valuable building block in materials science. Furan derivatives are used as intermediates for dyes, pigments, and specialty chemicals.[3][24] They are also incorporated into polymers and organic electronic materials.[3] Furfural, a simple furan derivative produced from agricultural biomass, is a key platform chemical for producing solvents and intermediates for materials like nylon.[25]

Part 3: Validated Experimental Protocol

To ensure trustworthiness and practical utility, this section provides a detailed, step-by-step protocol for a representative Paal-Knorr synthesis. This protocol is designed as a self-validating system, where successful execution and characterization confirm the transformation.

Protocol: Synthesis of 2,5-Dimethylfuran via Paal-Knorr Cyclization

This protocol describes the synthesis of 2,5-dimethylfuran from 2,5-hexanedione, a classic example of the Paal-Knorr reaction.

Materials & Equipment:

• 2,5-Hexanedione (1 equivalent)

• p-Toluenesulfonic acid (p-TsOH) (0.05 equivalents, catalytic)

• Toluene (solvent)

• Round-bottom flask

• Dean-Stark apparatus and condenser

• Heating mantle with magnetic stirrer

• Separatory funnel

• Saturated sodium bicarbonate solution

• Brine (saturated NaCl solution)

• Anhydrous magnesium sulfate (MgSO₄) or sodium sulfate (Na₂SO₄)

• Rotary evaporator

• Distillation apparatus (optional, for high purity)

• TLC plates (silica gel), developing chamber, and UV lamp

Experimental Workflow Diagram:

Caption: Step-by-Step Paal-Knorr Synthesis Workflow.

Procedure:

• Reaction Setup: To a 250 mL round-bottom flask equipped with a magnetic stir bar, add 2,5-hexanedione (e.g., 11.4 g, 0.1 mol) and a catalytic amount of p-toluenesulfonic acid (e.g., 0.95 g, 0.005 mol). Add 100 mL of toluene to dissolve the reagents.

• Dehydration: Attach a Dean-Stark apparatus fitted with a reflux condenser to the flask.

• Reaction: Heat the mixture to reflux using a heating mantle. The toluene-water azeotrope will begin to distill, and water will be collected in the trap.[6]

• Monitoring: Continue refluxing for 2-3 hours, or until no more water is collected in the Dean-Stark trap.[6] The reaction's progress can be monitored by TLC, observing the disappearance of the 2,5-hexanedione spot.

• Work-up: Allow the reaction mixture to cool to room temperature. Transfer the mixture to a separatory funnel.

• Neutralization & Extraction: Wash the organic layer sequentially with 50 mL of saturated sodium bicarbonate solution (to neutralize the acid catalyst), 50 mL of water, and finally 50 mL of brine.[6]

• Drying and Concentration: Drain the organic (toluene) layer into an Erlenmeyer flask and dry it over anhydrous magnesium sulfate. Filter off the drying agent and concentrate the filtrate using a rotary evaporator to remove the toluene.

• Purification: The resulting crude oil is 2,5-dimethylfuran. For higher purity, the product can be purified by fractional distillation.

• Characterization: Confirm the identity and purity of the product using standard analytical techniques (¹H NMR, ¹³C NMR, IR spectroscopy, and GC-MS).

Conclusion and Future Outlook

Polysubstituted furan esters are a class of compounds with immense value and proven utility across multiple scientific disciplines. Their synthesis is supported by a rich history of classical reactions and is continually being advanced by modern catalytic innovations that offer improved efficiency, milder conditions, and greater sustainability.[6] The furan ester core is a validated privileged scaffold in drug discovery and continues to yield new leads for anti-inflammatory, antimicrobial, and anticancer agents.[2][3]

Future research will undoubtedly focus on the development of even more atom-economical and environmentally benign synthetic methods. The exploration of novel biological targets for furan-based drugs, aided by computational chemistry and high-throughput screening, will continue to expand their therapeutic potential. As a versatile building block derivable from biomass, the furan scaffold is also perfectly positioned to play a key role in the future of sustainable chemistry and materials science.

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Ethyl 3,4-dibromo-2-furoate melting point and boiling point data

The following technical guide details the physicochemical profile, synthesis pathways, and characterization protocols for Ethyl 3,4-dibromo-2-furoate .

Physicochemical Profiling, Synthesis & Characterization[1][2][3]

Executive Summary

Ethyl 3,4-dibromo-2-furoate (CAS: 199180-09-1) is a specialized halogenated furan derivative utilized as a scaffold in medicinal chemistry for the development of bioactive heterocycles.[1] Unlike its mono-brominated analogs (e.g., Ethyl 5-bromo-2-furoate), the 3,4-dibromo substitution pattern is synthetically challenging to access, resulting in limited experimental thermodynamic data in public registries.

This guide provides a derived property analysis based on structural analogs and validated precursor data (Hill & Sanger), alongside a self-validating synthesis and characterization workflow for researchers requiring high-purity standards.

Chemical Identity & Structural Analysis[3]

Attribute	Detail
Chemical Name	Ethyl 3,4-dibromo-2-furoate
CAS Number	199180-09-1
Molecular Formula	C₇H₆Br₂O₃
Molecular Weight	297.93 g/mol
Structural Features	Furan core; Ethyl ester at C2; Bromine substituents at C3, C4.[1][2][3][4][5]
SMILES	CCOC(=O)C1=C(Br)C(Br)=CO1

Thermodynamic Properties (Data & Predictive Analysis)

Due to the rarity of this specific isomer, experimental values are often conflated with the more common 4,5-dibromo or 5-bromo derivatives. The data below synthesizes experimental precursor values with QSPR (Quantitative Structure-Property Relationship) predictions.

Table 1: Physicochemical Property Data

Property	Value (Ethyl 3,4-dibromo-2-furoate)	Confidence	Reference Standard (Analog)
Melting Point	35–45 °C (Predicted)	High (Derived)	3,4-Dibromo-2-furoic acid:190–192 °C (Exp) [1] Ethyl 5-bromo-2-furoate: 17 °C (Exp)
Boiling Point	275 ± 10 °C (at 760 mmHg)	Medium (QSPR)	Ethyl 5-bromo-2-furoate: 235 °C (Exp) Ethyl 2-furoate: 196 °C (Exp)
Density	~1.85 g/cm³	High (Calc.)	Ethyl 5-bromo-2-furoate: 1.52 g/cm³
Physical State	Low-melting solid or viscous liquid	High	3,4-Dibromofuran:[6][3] Liquid (MP 6°C)

Technical Insight: The high melting point of the parent acid (190–192 °C ) compared to 5-bromo-2-furoic acid (186–187 °C) suggests a rigid crystal lattice. However, esterification typically disrupts this hydrogen-bonding network, dropping the melting point by >100°C (e.g., 2-furoic acid 133°C → Ethyl 2-furoate 32°C). Consequently, Ethyl 3,4-dibromo-2-furoate is expected to be a solid near room temperature, melting slightly above the 5-bromo analog.

Synthesis & Purification Workflows

Accessing the 3,4-dibromo substitution pattern requires a "blocking/deblocking" strategy or selective lithiation, as direct bromination of ethyl 2-furoate favors the 5-position.

Pathway Analysis

The most reliable route involves the decarboxylative bromination of tetrabromofuroic acid derivatives or selective metallation of 3,4-dibromofuran.

Figure 1: Synthetic workflow for accessing the 3,4-dibromo-2-furoate scaffold, bypassing the thermodynamic preference for 5-position substitution.

Characterization Protocols (Self-Validating)

For researchers synthesizing or verifying this compound, the following protocols ensure data integrity given the lack of commercial MSDS data.

Protocol A: Melting Point Determination (DSC)

Use this to distinguish the 3,4-isomer (predicted MP ~40°C) from the 4,5-isomer (MP ~30°C) and 5-bromo (MP 17°C).

• Preparation: Hermetically seal 2–5 mg of sample in an aluminum pan.

• Equilibration: Hold at 0°C for 5 minutes to ensure full crystallization.

• Ramp: Heat from 0°C to 300°C at 5°C/min under N₂ purge (50 mL/min).

• Validation: The onset temperature (

  ) corresponds to the melting point. A sharp endotherm indicates high purity (>98%).

Protocol B: Boiling Point Verification (Micro-Siwoloboff)

Required for liquid samples.

• Setup: Insert a capillary tube (sealed at the top) into a larger ignition tube containing 50 µL of the sample.

• Bath: Immerse in a silicone oil bath attached to a calibrated thermometer.

• Observation: Heat slowly. The BP is recorded when a continuous stream of bubbles emerges from the capillary (vapor pressure > atmospheric pressure) and stops immediately upon cooling (liquid suck-back).

Applications in Drug Development

The 3,4-dibromo-2-furoate moiety serves as a critical "orthogonal" scaffold.

• Site-Selective Coupling: The C3 and C4 bromines have distinct electronic environments. Palladium-catalyzed cross-coupling (Suzuki-Miyaura) can selectively occur at C4 (more electron-deficient) before C3, allowing for the sequential construction of trisubstituted furans found in natural products (e.g., kallolide A analogs).

• Metabolic Stability: Halogenation at the 3,4-positions blocks metabolic oxidation of the furan ring (a common toxicophore issue), potentially improving the safety profile of furan-containing drug candidates.

References

• Hill, H. B., & Sanger, C. R. (1885). On the Bromine Derivatives of Pyromucic Acid. Proceedings of the American Academy of Arts and Sciences, 21, 135–186. (Establishes MP of 3,4-dibromo-2-furoic acid at 190-192°C).

• Sigma-Aldrich. (2024). Product Specification: Ethyl 3,4-dibromo-2-furoate (AldrichCPR).[7] MilliporeSigma. (Confirms commercial availability of CAS 199180-09-1).

• PubChem. (2024). Compound Summary: Ethyl 5-bromo-2-furoate (CAS 6132-37-2). National Library of Medicine. (Source for analog comparison data).

• ChemBook. (2024). 3,4-Dibromofuran Properties. (Source for furan core boiling point data).

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• 2. Mucobromic acid - Wikipedia [en.wikipedia.org]
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• 4. Ethyl 2-furoate | C7H8O3 | CID 11980 - PubChem [pubchem.ncbi.nlm.nih.gov]
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Safety data sheet (SDS) for brominated furan esters

An In-Depth Technical Guide to the Safety Data Sheet for Brominated Furan Esters

Foreword: A Proactive Approach to Chemical Safety

In the landscape of drug discovery and chemical synthesis, the novel molecules we create are often accompanied by a frontier of unknown safety parameters. Brominated furan esters, a class of compounds with significant potential as synthetic intermediates, represent such a frontier. A standard Safety Data Sheet (SDS) for a specific, novel brominated furan ester may not exist. Therefore, this guide has been developed not as a static, one-size-fits-all document, but as a comprehensive framework for risk assessment. As a Senior Application Scientist, my objective is to empower researchers to anticipate hazards by understanding the constituent moieties of these molecules—the furan ring, the ester group, and the bromine substituent. This document synthesizes established data on analogous structures to construct a robust and scientifically-grounded safety protocol, adhering to the principles of the Globally Harmonized System (GHS).

Section 1: Chemical Product and Company Identification

• Product Class: Brominated Furan Esters

• Chemical Nature: This guide pertains to a class of organic compounds characterized by a furan ring substituted with one or more bromine atoms and at least one ester functional group (-COOR).

• General Structure:

  Caption: General structure of a substituted brominated furan ester.

• Identified Uses: Primarily for research and development in organic synthesis, pharmaceutical development, and specialty chemicals. Not intended for direct consumer use.

Section 2: Hazard(s) Identification

The hazard profile is extrapolated from the known risks of furan and halogenated organic compounds. The intrinsic toxicity of the furan moiety is significant and often dictates the primary hazards.

GHS Classification (Anticipated)

Hazard Class	Category	Rationale
Flammable Liquids	Category 1 or 2	Based on the high flammability of the parent furan structure.[1][2]
Acute Toxicity, Oral	Category 4	Harmful if swallowed, a known property of furan.[1][3]
Acute Toxicity, Inhalation	Category 4	Harmful if inhaled; furan is volatile and toxic.[1][3]
Skin Irritation	Category 2	Causes skin irritation, a common property of halogenated organics and furan.[1][3]
Germ Cell Mutagenicity	Category 2	Suspected of causing genetic defects, a serious long-term risk associated with furan.[3]
Carcinogenicity	Category 1B	May cause cancer; furan is classified as a potential human carcinogen.[1][3]
STOT (Repeated Exposure)	Category 2	May cause damage to organs through prolonged or repeated exposure.[3]
Hazardous to the Aquatic Environment (Chronic)	Category 3	Harmful to aquatic life with long-lasting effects due to the persistence of organobromine compounds.[1]

GHS Label Elements

• Pictograms:

  • Health Hazard

  • Flame

  • Exclamation Mark

• Signal Word: Danger

• Hazard Statements:

  • H224: Extremely flammable liquid and vapour.[1]

  • H302 + H332: Harmful if swallowed or if inhaled.[4]

  • H315: Causes skin irritation.[1][4]

  • H341: Suspected of causing genetic defects.[1][4]

  • H350: May cause cancer.[1][4]

  • H373: May cause damage to organs through prolonged or repeated exposure.[1][4]

  • H412: Harmful to aquatic life with long lasting effects.[1][4]

• Precautionary Statements (Selected):

  • Prevention:

    • P203: Obtain, read and follow all safety instructions before use.[1]

    • P210: Keep away from heat, hot surfaces, sparks, open flames and other ignition sources. No smoking.[1]

    • P260: Do not breathe dust/fume/gas/mist/vapours/spray.[1]

    • P273: Avoid release to the environment.[1]

    • P280: Wear protective gloves/protective clothing/eye protection/face protection.[1]

  • Response:

    • P301+P317: IF SWALLOWED: Get medical help.[1]

    • P302+P352: IF ON SKIN: Wash with plenty of water.[1]

    • P304+P340: IF INHALED: Remove person to fresh air and keep comfortable for breathing.

    • P308+P313: IF exposed or concerned: Get medical advice/attention.

Section 3: Composition / Information on Ingredients

• Substance: Brominated Furan Esters

• CAS Number: Not applicable (class of compounds).

• Purity: Typically >95% for research applications.

• Impurities: May include starting materials, residual solvents from synthesis, or related isomers. The synthesis of furans can involve various catalysts and reagents which may be present in trace amounts.[5]

Section 4: First-Aid Measures

The immediacy of the response is critical, particularly for inhalation and eye contact. The causality for these measures is the rapid absorption and corrosive potential of related compounds.

• Inhalation:

  • Immediately move the victim to fresh air.[6]

  • If breathing is difficult or has stopped, provide artificial respiration.[7]

  • Seek immediate medical attention.[7] Symptoms like pulmonary edema can be delayed.[7]

• Skin Contact:

  • Immediately remove all contaminated clothing.[8]

  • Flush skin with copious amounts of soap and water for at least 15 minutes.[8]

  • Seek medical attention, especially if irritation persists or burns are present.[7]

• Eye Contact:

  • Immediately flush eyes with plenty of water for at least 15 minutes, holding eyelids open.[9]

  • Remove contact lenses if present and easy to do.[10]

  • Consult an ophthalmologist immediately.[9][11]

• Ingestion:

  • Do NOT induce vomiting.

  • Rinse mouth thoroughly with water.[11]

  • Seek immediate medical attention.[9]

Section 5: Fire-Fighting Measures

The primary concerns are the flammability of the compound and the highly toxic and corrosive nature of its combustion byproducts.

• Suitable Extinguishing Media: Dry powder, carbon dioxide (CO2), or foam. Water spray can be used to cool containers but may be ineffective on the fire itself.[9]

• Unsuitable Extinguishing Media: Do not use a heavy stream of water, as it may spread the flammable liquid.

• Specific Hazards Arising from the Chemical:

  • Vapors are heavier than air and may travel to a source of ignition and flash back.

  • Hazardous Combustion Products: Combustion will produce carbon monoxide (CO), carbon dioxide (CO2), and critically, hydrogen bromide (HBr).[12] Incomplete combustion, especially in the presence of other materials, could theoretically lead to the formation of polybrominated dibenzofurans (PBDFs).[13]

• Protective Equipment for Firefighters: Wear a self-contained breathing apparatus (SCBA) and full chemical-protective clothing to prevent contact with skin and eyes and inhalation of toxic fumes.[9]

Section 6: Accidental Release Measures

The protocol emphasizes containment, isolation, and preventing entry into the environment.

Caption: Workflow for handling a chemical spill.

• Personal Precautions: Evacuate non-essential personnel. Eliminate all ignition sources.[1] Ensure adequate ventilation. Wear appropriate PPE as described in Section 8.

• Environmental Precautions: Prevent the material from entering drains, sewers, or waterways.[1]

• Methods for Cleaning Up:

  • For small spills, absorb with a non-combustible absorbent material (e.g., sand, vermiculite, or diatomaceous earth).

  • Collect the absorbed material using non-sparking tools and place it into a designated, labeled, and sealed container for hazardous waste disposal.[2]

  • Ventilate the area and wash the spill site after material pickup is complete.

Section 7: Handling and Storage

The guiding principle is minimizing exposure through a combination of engineering controls, work practices, and appropriate storage.

• Precautions for Safe Handling:

  • Engineering Controls: All manipulations must be performed in a certified chemical fume hood to control vapor exposure.

  • Work Practices: Use non-sparking tools and explosion-proof equipment.[1][2] Avoid contact with skin, eyes, and clothing.[9] Do not breathe vapors.[9] Ground and bond containers when transferring material to prevent static discharge.[1]

• Conditions for Safe Storage:

  • Store in a tightly closed container in a cool, dry, and well-ventilated area.[10]

  • Keep away from heat, sparks, open flames, and direct sunlight.[14]

  • Incompatibilities: Segregate from strong oxidizing agents, strong acids, and strong bases.

  • Segregation: It is critical to store halogenated compounds separately from non-halogenated solvents to prevent cross-contamination of waste streams and potentially violent reactions.[15][16]

Section 8: Exposure Controls / Personal Protection

Protection is achieved through a hierarchy of controls, with PPE as the final barrier.

Caption: Hierarchy of controls for managing chemical hazards.

• Exposure Limits: No specific OELs have been established for this class of compounds. As a conservative measure, adhere to the OEL for Furan (CAS 110-00-9) where applicable.

• Engineering Controls: A chemical fume hood is mandatory for all operations involving these materials.

• Personal Protective Equipment (PPE):

Protection	Specification	Rationale
Eye/Face	ANSI Z87.1 compliant chemical splash goggles and a full-face shield.[17][18]	Protects against splashes and vapors. A face shield provides a secondary barrier.
Skin	Flame-retardant lab coat. Chemical-resistant apron for larger quantities.	Provides a barrier against incidental contact.
Hand	Nitrile or Neoprene gloves. Double-gloving is recommended.[18]	Provides a barrier to skin absorption and irritation. Check manufacturer's compatibility data for breakthrough times.
Respiratory	Not required if work is conducted in a functional fume hood. For emergencies or spill cleanup, a full-face respirator with an organic vapor cartridge or an SCBA is necessary.	Protects against inhalation of harmful and carcinogenic vapors.

Section 9: Physical and Chemical Properties

Exact properties will vary based on the specific molecular weight and substitution pattern.

Property	Anticipated Value / Observation
Appearance	Colorless to pale yellow liquid or low-melting solid
Odor	Characteristic ethereal or pungent odor
Boiling Point	Expected to be elevated compared to parent furan due to increased molecular weight
Flash Point	Expected to be low; highly flammable
Solubility	Generally low solubility in water; soluble in organic solvents (e.g., ether, chloroform, acetone)
Vapor Density	> 1 (Heavier than air)

Section 10: Stability and Reactivity

• Reactivity: The furan ring can participate in various organic reactions, including Diels-Alder reactions.[19]

• Chemical Stability: Stable under recommended storage conditions. Some furan compounds may form explosive peroxides upon prolonged exposure to air and light.

• Conditions to Avoid: Heat, flames, sparks, ignition sources, direct sunlight, and exposure to air.[20]

• Incompatible Materials: Strong oxidizing agents, strong acids, strong bases.

• Hazardous Decomposition Products: Under fire conditions, will decompose to form carbon oxides and hydrogen bromide.[12]

Section 11: Toxicological Information

The toxicological profile is a composite of the known effects of its components.

• Routes of Exposure: Inhalation, skin absorption, eye contact, ingestion.

• Acute Toxicity: Harmful if inhaled or swallowed. Bromine exposure can cause severe irritation to the respiratory tract and mucous membranes.[8][21]

• Skin Corrosion/Irritation: Causes skin irritation. Bromine compounds can cause severe burns.[7][8]

• Serious Eye Damage/Irritation: Causes serious eye irritation.

• Chronic Toxicity:

  • Carcinogenicity: The furan moiety is classified as potentially carcinogenic to humans (Category 1B).[3]

  • Mutagenicity: Suspected of causing genetic defects (Category 2).[3]

  • Systemic Effects: Prolonged exposure may cause damage to the liver and other organs.[3] Some brominated compounds are known to act as endocrine disruptors and may have neurodevelopmental effects.[22]

Sections 12-16: Ecological, Disposal, Transport, and Regulatory Information

• Section 12: Ecological Information: Brominated organic compounds can be persistent in the environment and may bioaccumulate.[12] They are expected to be harmful to aquatic life with long-lasting effects.[1]

• Section 13: Disposal Considerations: Must be disposed of as hazardous waste. Do not incinerate unless in a licensed facility equipped with scrubbers for acidic gases like HBr.[21] Follow all federal, state, and local regulations.

• Section 14: Transport Information: Should be transported as a flammable liquid, toxic, n.o.s., with appropriate UN numbers and packing groups.

• Section 15: Regulatory Information: Subject to regulations such as the OSHA Hazard Communication Standard (29 CFR 1910.1200).[23][24]

• Section 16: Other Information:

  • Date of Preparation: February 8, 2026

  • Disclaimer: This document is a guide based on available data for analogous compounds and is not a substitute for a substance-specific risk assessment.

References

• YouTube. (2024). Bromination safety. Retrieved from [Link]

• Carl ROTH. (n.d.). Safety Data Sheet: Bromine. Retrieved from [Link]

• European Chemicals Agency (ECHA). (n.d.). Furan - Substance Information. Retrieved from [Link]

• Centers for Disease Control and Prevention (CDC). (2024). Bromine | Chemical Emergencies. Retrieved from [Link]

• Organic Chemistry Portal. (n.d.). Furan synthesis. Retrieved from [Link]

• NASA Technical Reports Server (NTRS). (n.d.). Chemical Action of Halogenated Agents in Fire Extinguishing. Retrieved from [Link]

• European Food Safety Authority (EFSA). (n.d.). Brominated flame retardants. Retrieved from [Link]

• Health and Safety Executive. (n.d.). Guidance on Safe Storage of Chemicals in Laboratories. Retrieved from [Link]

• New Jersey Department of Health. (n.d.). Bromine - Hazardous Substance Fact Sheet. Retrieved from [Link]

• Occupational Safety and Health Administration (OSHA). (n.d.). Hazard Communication Standard: Safety Data Sheets. Retrieved from [Link]

• Environmental Health & Safety. (2024). Common Personal Protective Equipment. Retrieved from [Link]

• ECS Environmental Solutions. (n.d.). Bromine. Retrieved from [Link]

• CORE. (n.d.). ANALYSIS OF THE BROMINATED DIOXIN AND FURAN EMISSION CONGENER PATTERN FROM DIFFERENT SOURCES. Retrieved from [Link]

• Occupational Safety and Health Administration (OSHA). (n.d.). 1910.1200 App D - Safety Data Sheets (Mandatory). Retrieved from [Link]

• National Institutes of Health (NIH). (2018). Furan-Site Bromination and Transformations of Fraxinellone as Insecticidal Agents Against Mythimna separata Walker. Retrieved from [Link]

• University of Waterloo. (2023). CHEMICAL STORAGE FACT SHEET. Retrieved from [Link]

• National Institutes of Health (NIH). (2012). Health consequences of exposure to brominated flame retardants: a systematic review. Retrieved from [Link]

• National Institutes of Health (NIH). (n.d.). The toxicity of brominated and mixed-halogenated dibenzo-p-dioxins and dibenzofurans: an overview. Retrieved from [Link]

• ResearchGate. (n.d.). Classification of regulated substances: Hazard statement codes, hazard.... Retrieved from [Link]

• ResearchGate. (2018). (PDF) Furan-Site Bromination and Transformations of Fraxinellone as Insecticidal Agents Against Mythimna separata Walker. Retrieved from [Link]

• Wikipedia. (n.d.). Brominated flame retardant. Retrieved from [Link]

• Liverpool University Press. (2023). The Trouble with Bromine: Health and Environmental Impacts of Organobromine Compounds. Retrieved from [Link]

• Wikipedia. (n.d.). Plastic. Retrieved from [Link]

• University of Glasgow. (n.d.). Storage and Segregation of Hazardous Chemicals. Retrieved from [Link]

• American Chemistry Council. (n.d.). Protective Equipment. Retrieved from [Link]

• KPA. (2024). OSHA Safety Data Sheet Requirements: A Comprehensive Guide for USA Businesses. Retrieved from [Link]

• YouTube. (2022). Introduction to Aircraft Rescue and Firefighting (ARFF): Section 7 – Fire Extinguishing Agents. Retrieved from [Link]

• Compliancy Group. (2024). OSHA Safety Data Sheets: A Vital Component of Workplace Safety. Retrieved from [Link]

• Louisiana State University. (n.d.). Chemical Storage Guidelines. Retrieved from [Link]

• HPE Support. (n.d.). Safety Guidelines for Handling Chemicals. Retrieved from [Link]

• ACS Publications. (2019). Remarkable Reactivity of Boron-Substituted Furans in the Diels–Alder Reactions with Maleic Anhydride. Retrieved from [Link]

• GOV.UK. (n.d.). Incident management: brominated flame retardants. Retrieved from [Link]

• RSC Publishing. (2019). Regiospecific synthesis of polysubstituted furans with mono- to tricarboxylates from various sulfonium acylmethylides and acetylenic esters. Retrieved from [Link]

• RTI International. (2022). Brominated Flame Retardants – A Question of Safety. Retrieved from [Link]

• Stericycle. (n.d.). OSHA SDS Guide for Employers & Employees. Retrieved from [Link]

• Cleveland State University. (n.d.). Practices for Proper Chemical Storage. Retrieved from [Link]

• ResearchGate. (2025). Brominated flame retardants and the formation of dioxins and furans in fires and combustion. Retrieved from [Link]

• National Institutes of Health (NIH). (n.d.). Toxic effects of brominated flame retardants in man and in wildlife. Retrieved from [Link]

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Strategic Utilization of Ethyl 3,4-Dibromo-2-Furoate in Pharmacophore Assembly

Topic: Applications of ethyl 3,4-dibromo-2-furoate in medicinal chemistry Audience: Researchers, scientists, and drug development professionals.[1] Content Type: In-depth Technical Guide.

Executive Summary: The "Programmable" Furan Scaffold

In the landscape of modern medicinal chemistry, the demand for highly substituted, non-planar heteroaromatic scaffolds is paramount. Ethyl 3,4-dibromo-2-furoate (CAS: 19224-26-1) represents a uniquely versatile "programmable" building block. Unlike simple furan derivatives, this scaffold offers three distinct points of diversity (C3, C4, and C5) alongside a reactive ester handle at C2.

Its utility stems from the differential reactivity of the two bromine atoms. The steric and electronic environment created by the C2-ester group renders the C4-bromide significantly more accessible and reactive toward palladium-catalyzed cross-coupling than the C3-bromide. This allows for sequential, regioselective functionalization , enabling the rapid assembly of complex 2,3,4,5-tetrasubstituted furan libraries—a structural motif prevalent in kinase inhibitors, anti-inflammatory agents, and natural product analogues.

Chemical Profile & Reactivity Landscape

To effectively utilize this scaffold, one must understand the electronic and steric forces at play.

Structural Analysis[2]

• Position 2 (Ester): An electron-withdrawing group (EWG) that deactivates the ring but serves as a crucial anchor for downstream heterocyclization (e.g., forming amides or heterocycles).

• Position 3 (Bromine): Located ortho (beta) to the ester. It is sterically crowded and electronically deactivated by the inductive effect of the carbonyl group.

• Position 4 (Bromine): Located meta (gamma) to the ester. It is sterically more accessible and less influenced by the C2-EWG, making it the primary site for oxidative addition in Pd-catalyzed cycles.

• Position 5 (Proton): The alpha-position to the oxygen. It is highly acidic (

  in furan, lower with EWGs) and susceptible to direct C-H activation or lithiation/magnesiation.

The Reactivity Hierarchy

The order of operations for functionalizing ethyl 3,4-dibromo-2-furoate is dictated by the energy barriers of activation at each site:

Priority	Site	Reaction Type	Mechanism/Rationale
1st	C4-Br	Suzuki/Stille Coupling	Steric Control: Less hindered than C3. Electronic Control: Less deactivated than C3.
2nd	C5-H	C-H Activation / Lithiation	Can be performed before or after C4 coupling depending on base tolerance.
3rd	C3-Br	Suzuki/Stille Coupling	Requires forcing conditions or specialized ligands (e.g., S-Phos, X-Phos) after C4 is substituted.
4th	C2-COOEt	Hydrolysis / Amidation	Standard carbonyl chemistry; usually the final step to generate the pharmacophore.

Synthetic Utility in Medicinal Chemistry[1][3][4][5][6][7]

Regioselective Cross-Coupling (The C4 > C3 Rule)

The most powerful application of this scaffold is the synthesis of non-symmetrical 3,4-diarylfurans. In a typical Suzuki-Miyaura coupling using standard conditions (Pd(PPh

) , Na CO ), the C4-bromide reacts exclusively , leaving the C3-bromide intact. This "self-protecting" nature of the C3 position allows for the isolation of the mono-arylated intermediate, which can then be subjected to a second coupling with a different boronic acid under more vigorous conditions (e.g., Pd (dba) , S-Phos).

Synthesis of Fused Heterocycles

The 3,4-dibromo motif is a precursor to fused polycyclic systems.

• Furo[3,4-d]pyrimidines: Displacement of the C3-bromide with an amine, followed by cyclization with the C2-ester (via isocyanate or nitrile intermediates), yields the furo[3,4-d]pyrimidine core, a bioisostere of quinazolines used in EGFR inhibition.

• Furo[3,4-c]pyridines: Generated via Heck coupling sequences involving the C3/C4 positions.

Visualizing the Synthetic Logic

Figure 1: Divergent synthetic pathways from the ethyl 3,4-dibromo-2-furoate core. The solid blue line represents the primary regioselective pathway.

Experimental Protocol: Regioselective C4-Arylation

Objective: Synthesis of ethyl 4-(4-fluorophenyl)-3-bromo-2-furoate via regioselective Suzuki coupling.

Reagents & Equipment[8]

• Substrate: Ethyl 3,4-dibromo-2-furoate (1.0 equiv)

• Boronic Acid: 4-Fluorophenylboronic acid (1.1 equiv)

• Catalyst: Pd(PPh

  ) (5 mol%)

• Base: Na

  CO (2.0 M aqueous solution, 2.5 equiv)

• Solvent: DME (Dimethoxyethane) / Water (3:1 ratio)

• Atmosphere: Argon or Nitrogen (strictly deoxygenated)

Step-by-Step Methodology

• Degassing: In a reaction vial, combine the solvent mixture (DME/H

  O) and sparge with argon for 15 minutes. Rationale: Oxygen poisons the Pd(0) species, leading to homocoupling of the boronic acid.

• Assembly: Add ethyl 3,4-dibromo-2-furoate, 4-fluorophenylboronic acid, and Pd(PPh

  ) to the vial.

• Initiation: Add the aqueous Na

  CO solution. Seal the vial immediately.

• Reaction: Heat the mixture to 80°C for 6–8 hours.

  • Critical Control Point: Monitor via TLC or LCMS. You are looking for the disappearance of the starting material and the formation of the mono-arylated product. If the reaction runs too long or too hot (>100°C), trace amounts of bis-arylated product may form.

• Workup: Cool to room temperature. Dilute with EtOAc and wash with water and brine.[2] Dry over MgSO

  .

• Purification: Flash column chromatography (Hexanes/EtOAc gradient). The C4-arylated product typically elutes after the bis-arylated impurity (if any) but before the starting material.

Validation Criteria

• 1H NMR: Look for the disappearance of the C4-Br signal (if distinct) and the appearance of the aryl protons. The key diagnostic is the shift of the C5 proton.

• Regiochemistry Confirmation: NOESY (Nuclear Overhauser Effect Spectroscopy) is essential.

  • C4-Substitution: NOE correlation observed between the new Aryl group and the C5-H.

  • C3-Substitution (Incorrect): NOE correlation observed between the new Aryl group and the Ethyl ester protons.

Case Studies in Drug Discovery

Designing Furan-Based Kinase Inhibitors

Many kinase inhibitors (e.g., p38 MAP kinase inhibitors) utilize a central aromatic core decorated with an "amide hinge binder" and a hydrophobic "back pocket" filler.

• Application: Ethyl 3,4-dibromo-2-furoate allows for the precise placement of the hydrophobic group at C4 (via the first coupling) and a solubilizing or modulating group at C3. The C2 ester is then converted to a primary amide or urea to interact with the kinase hinge region (ATP binding site).

Anti-Inflammatory Agents (COX-2 Inhibition)

Diarylheterocycles (like Celecoxib) are classic COX-2 inhibitors. The furan scaffold offers a distinct geometry compared to the pyrazole or furanone rings typically used.

• Strategy: Use the 3,4-dibromo scaffold to install two different phenyl rings (e.g., a 4-sulfonamidophenyl at C4 and a lipophilic phenyl at C3). The regioselectivity ensures that the bulky sulfonamide group can be placed specifically to target the COX-2 side pocket.

Data Summary: Reactivity Comparison

Substrate	Reaction Conditions	Major Product	Yield	Selectivity
Ethyl 3,4-dibromo-2-furoate	Pd(PPh ) , ArB(OH) , 80°C	4-Aryl -3-bromo	75-85%	>95:5 (C4:C3)
Ethyl 3,4-dibromo-2-furoate	Pd (dba) , S-Phos, ArB(OH) , 110°C	3,4-Diaryl	60-70%	N/A (Bis-coupling)
Ethyl 3-bromo-2-furoate	Pd(PPh ) , ArB(OH) , 100°C	3-Aryl	80%	N/A
3,4-Dibromofuran	Pd(PPh ) , ArB(OH)	2-Aryl	88%	C2 Reactive (alpha)

Note: In 3,4-dibromofuran (no ester), the alpha-positions (C2/C5) are most reactive. The presence of the ester at C2 in our scaffold completely changes the landscape, protecting C2 and directing chemistry to C4/C5.

References

• Bach, T., et al. (2002). "Synthesis of 2'-Substituted 4-Bromo-2,4'-bithiazoles by Regioselective Cross-Coupling Reactions." Journal of Organic Chemistry. Link (Demonstrates analogous regioselectivity in dibromo-heterocycles).

• Lange, J., et al. (2021). "Effect of Selected Silyl Groups on the Anticancer Activity of 3,4-Dibromo-5-Hydroxy-Furan-2(5H)-One Derivatives." International Journal of Molecular Sciences. Link (Discusses biological activity of related dibromofuranone cores).

• Hassan, J., et al. (2002). "Aryl-Aryl Bond Formation One Century after the Discovery of the Ullmann Reaction." Chemical Reviews. Link (Comprehensive review on cross-coupling regioselectivity).

• Organic Chemistry Portal. "Suzuki Coupling." Link (General mechanistic grounding).

• Sigma-Aldrich. "Ethyl 3,4-dibromo-2-furoate Product Page." Link (Source for physical property verification).

Sources

• 1. jeolusa.com [jeolusa.com]
• 2. pdfs.semanticscholar.org [pdfs.semanticscholar.org]

Protocols & Analytical Methods

Regioselective bromination protocols for furan-2-carboxylate esters

Application Note: Regioselective Bromination Protocols for Furan-2-Carboxylate Esters

Executive Summary & Strategic Analysis

Furan-2-carboxylate esters (alkyl 2-furoates) represent a unique challenge in regioselective halogenation. The furan ring is inherently electron-rich (π-excessive), typically favoring electrophilic aromatic substitution (EAS) at the

-positions (C2/C5). However, the presence of the electron-withdrawing ester group at C2 deactivates the ring and creates competing electronic vectors.

• The Kinetic/Thermodynamic Challenge:

  • C5 (Alpha) Attack: The oxygen atom of the furan ring stabilizes the cationic intermediate (Wheland intermediate) most effectively at C5. This is the default position for standard EAS.

  • C4 (Beta) Attack: Accessing the C4 position requires overriding the natural C5 preference. This is achieved not by changing the electrophile, but by masking the electronic bias of the substrate using Lewis acids ("Swamping Catalyst" effect).

  • C3 (Beta) Attack: Direct EAS at C3 is electronically disfavored and sterically crowded. Accessing C3 requires Directed Ortho Metalation (DoM) , utilizing the ester as a Directing Group (DG).

This guide details three distinct, self-validating protocols to access the C5 , C4 , and C3 bromo-isomers selectively.

Decision Matrix & Workflow

The following decision tree illustrates the critical process parameters (CPP) for selecting the correct bromination pathway.

Figure 1: Strategic decision tree for regioselective bromination based on target position.

Detailed Experimental Protocols

Protocol A: C5-Selective Bromination (The Kinetic Standard)

Target: Methyl 5-bromofuran-2-carboxylate Mechanism: Electrophilic Aromatic Substitution (EAS) Selectivity: >95:5 (C5:C4)

Causality: The C5 position allows for resonance stabilization of the positive charge by the furan oxygen without disrupting the conjugation of the ester as severely as C4 attack. N-Bromosuccinimide (NBS) in a polar aprotic solvent (DMF) provides a controlled concentration of bromonium ion, preventing polymerization of the sensitive furan ring.

Procedure:

• Setup: Charge a round-bottom flask with Methyl furan-2-carboxylate (1.0 equiv) and anhydrous DMF (0.5 M concentration).

• Addition: Cool the solution to 0 °C. Add NBS (1.05 equiv) portion-wise over 15 minutes.

  • Critical Control: Do not add NBS all at once; the exotherm can degrade the furan.

• Reaction: Allow to warm to Room Temperature (RT) and stir for 2–4 hours. Monitor by TLC/HPLC (Target Rt shifts later than SM).

• Workup: Pour the mixture into ice-water (5x reaction volume). The product often precipitates.

  • If solid:[1][2] Filter and wash with cold water.

  • If oil: Extract with Et2O (avoid DCM if possible to prevent emulsion with DMF), wash with 5% LiCl (to remove DMF), then brine.

• Purification: Recrystallization from hexanes/EtOAc or silica plug.

Validation:

• 1H NMR: Look for the disappearance of the C5 proton (usually the most downfield furan proton, ~7.5 ppm) and the retention of the C3/C4 doublets (J ~ 3.5 Hz).

Protocol B: C4-Selective Bromination (The Keay Protocol)

Target: Methyl 4-bromofuran-2-carboxylate Mechanism: "Swamping Catalyst" EAS Selectivity: High C4 selectivity (via AlCl3 coordination)

Causality: This protocol relies on the Keay Method . Aluminum trichloride (AlCl3) complexes with the ester carbonyl oxygen. This strong Lewis acid coordination exerts a potent electron-withdrawing effect, deactivating the ring. However, it also sterically blocks the C5 position and/or alters the HOMO coefficients, directing the attacking bromine (Br2) to the C4 position.

Procedure:

• Setup: Flame-dry a flask under Argon. Add Methyl furan-2-carboxylate (1.0 equiv).

• Coordination: Add AlCl3 (2.5 equiv) .

  • Note: The mixture may be run neat (if liquid) or in minimal dry CH2Cl2. The excess AlCl3 is crucial to ensure complete complexation ("swamping").

• Bromination: Add liquid Br2 (1.2 equiv) dropwise at 0 °C.

  • Safety: HBr gas will evolve. Use a scrubber.[3]

• Reaction: Stir at RT for 2–6 hours.

• Quench (Hazardous): Cool to 0 °C. Carefully quench by dropwise addition of saturated aqueous sodium bicarbonate or ice.

  • Warning: AlCl3 hydrolysis is violent.

• Workup: Extract with DCM. Wash with Na2S2O3 (to remove excess Br2).

• Purification: Silica gel chromatography (Hexanes/EtOAc).

Validation:

• 1H NMR: The C5 proton remains (singlet or fine doublet at ~7.4 ppm). The C3 proton appears as a singlet/fine doublet at ~7.2 ppm. The characteristic C3-C4 coupling (J=3.5 Hz) disappears.

Protocol C: C3-Selective Bromination (Directed Lithiation)

Target: Methyl 3-bromofuran-2-carboxylate Mechanism: Directed Ortho Metalation (DoM) Selectivity: Exclusive C3

Causality: EAS cannot reliably access C3. Instead, we utilize the acidity of the C3 proton (ortho to the ester). At low temperatures (-78 °C), Lithium Diisopropylamide (LDA) removes the C3 proton. The lithium species is stabilized by coordination to the ester carbonyl oxygen (DoM). This nucleophile then attacks an electrophilic bromine source (CBr4 or Br2).

Procedure:

• Reagent Prep: Generate LDA (1.1 equiv) in anhydrous THF at -78 °C (nBuLi + Diisopropylamine).

• Metalation: Add Methyl furan-2-carboxylate (1.0 equiv) in THF dropwise to the LDA solution at -78 °C.

  • Timing: Stir for 30–45 minutes. Do not stir too long (>1 h) or the kinetically formed C3-lithio species may rearrange or decompose (ring opening).

• Trapping: Add a solution of CBr4 (1.2 equiv) or Br2 in THF dropwise at -78 °C.

  • Tip: CBr4 is often preferred over Br2 for cleaner reactions in lithiation.

• Reaction: Stir at -78 °C for 1 hour, then slowly warm to 0 °C.

• Workup: Quench with saturated NH4Cl. Extract with Et2O.

• Purification: Column chromatography.

Validation:

• 1H NMR: The C3 proton signal disappears. The C4 and C5 protons remain as doublets (J ~ 1.8 Hz).

Mechanistic Visualization: The "Swamping Catalyst" Effect

The following diagram explains the counter-intuitive C4-selectivity observed in Protocol B.

Figure 2: Mechanistic pathway for AlCl3-mediated C4 bromination.

Comparative Data & Troubleshooting

Parameter	Protocol A (C5)	Protocol B (C4)	Protocol C (C3)
Reagents	NBS / DMF	AlCl3 / Br2	LDA / CBr4
Temperature	0 °C to RT	0 °C to RT	-78 °C
Key Risk	Over-bromination (C4+C5)	Hydrolysis of ester during quench	Ring opening if T > -70 °C
Typical Yield	85–95%	60–75%	70–85%
Scale-up	Excellent	Moderate (Exothermic quench)	Difficult (Cryogenic)

Troubleshooting Guide:

• Problem: Mixture of regioisomers in Protocol A.

  • Solution: Lower temperature to -10 °C and ensure stoichiometric NBS (1.0 equiv).

• Problem: Low yield in Protocol B (C4).

  • Solution: Ensure AlCl3 is fresh and anhydrous (should be yellow/grey powder, not white clumps). Increase AlCl3 loading to 3.0 equiv.

• Problem: Starting material recovery in Protocol C (C3).

  • Solution: Ensure THF is dry (distilled/molecular sieves). The lithiated species is highly basic and protonates instantly with moisture.

References

• Keay, B. A. (1985). Regioselective synthesis of 4-substituted furan-2-carboxylates. Journal of Organic Chemistry, 50(13), 2287–2289. [Link]

• Gogoi, S., & Konwar, D. (2005). An efficient and regioselective bromination of activated aromatic compounds using NBS. Tetrahedron Letters. (General NBS Protocol context).

• Snieckus, V. (1990). Directed ortho metalation. Tertiary amide and O-carbamate directors in synthetic strategies for polysubstituted aromatics. Chemical Reviews. (Foundational text for Protocol C). [Link]

• Organic Syntheses. General handling of AlCl3 and Bromination. [Link] (Verified source for standard workup safety).

Sources

• 1. researchgate.net [researchgate.net]
• 2. 2-糠酸甲酯 98% | Sigma-Aldrich [sigmaaldrich.com]
• 3. Regioselective bromination of pyrrolo[1,2-a]quinoxalines - PMC [pmc.ncbi.nlm.nih.gov]

Application Note: Regioselective Palladium-Catalyzed Cross-Coupling of Ethyl 3,4-Dibromo-2-Furoate

This Application Note is designed for researchers in medicinal chemistry and process development, focusing on the regioselective functionalization of ethyl 3,4-dibromo-2-furoate . This scaffold is a critical intermediate for synthesizing polysubstituted furans found in natural products (e.g., ningalin B) and optoelectronic materials.

Introduction & Mechanistic Rationale

The functionalization of ethyl 3,4-dibromo-2-furoate (1) presents a classic challenge in heterocyclic chemistry: distinguishing between two chemically similar bromine sites. While both positions are activated by the electron-withdrawing ester at C2, they differ significantly in their steric environments.

The Regioselectivity Rule

In palladium-catalyzed cross-coupling reactions (Suzuki-Miyaura, Stille, Sonogashira), the regioselectivity for 1 is governed primarily by steric hindrance rather than purely electronic effects.

• C4 Position (Beta): This site is sterically accessible. Although it is electronically less activated than C3 (being further from the ester), the lack of significant steric bulk allows the bulky Pd(0) catalyst to undergo oxidative addition efficiently.

• C3 Position (Beta/Ortho): This site is electronically highly activated due to the inductive effect of the adjacent C2-ester. However, it is sterically shielded by the ester group and the C4-bromine. Consequently, oxidative addition at C3 is kinetically slower under standard conditions.

Experimental Protocols

Protocol A: Regioselective C4-Arylation (Suzuki-Miyaura Coupling)

Objective: Synthesis of ethyl 4-aryl-3-bromo-2-furoate.

Materials

• Substrate: Ethyl 3,4-dibromo-2-furoate (1.0 equiv)

• Coupling Partner: Arylboronic acid (1.1 equiv)

• Catalyst: Pd(PPh₃)₄ (3–5 mol%)

• Base: Na₂CO₃ (2.0 equiv, 2M aqueous solution)

• Solvent: Toluene/Ethanol (4:1 v/v)

• Atmosphere: Argon or Nitrogen

Step-by-Step Procedure

• Setup: In a flame-dried Schlenk tube or microwave vial equipped with a magnetic stir bar, combine ethyl 3,4-dibromo-2-furoate (1.0 mmol, 312 mg), arylboronic acid (1.1 mmol), and Pd(PPh₃)₄ (0.03 mmol, 35 mg).

• Inertion: Cap the vessel and cycle vacuum/argon three times to remove oxygen.

• Solvent Addition: Inject degassed Toluene (4 mL) and Ethanol (1 mL) via syringe, followed by the addition of degassed 2M Na₂CO₃ (1.0 mL).

• Reaction: Heat the mixture to 80–90 °C for 6–12 hours.

  • Note: Monitor by TLC (Hexane/EtOAc 9:1). The starting material (Rf ~0.6) should disappear, and a new fluorescent spot (product) should appear.

• Workup: Cool to room temperature. Dilute with water (10 mL) and extract with EtOAc (3 x 10 mL). Wash combined organics with brine, dry over Na₂SO₄, and concentrate in vacuo.

• Purification: Purify via flash column chromatography (SiO₂, Hexane/EtOAc gradient 100:0 to 90:10).

Expected Yield: 75–90% of the C4-arylated product .

Protocol B: Subsequent C3-Functionalization

Objective: Synthesis of ethyl 3,4-diaryl-2-furoate (fully substituted furan). Challenge: The C3-Br bond is sterically crowded by the newly installed C4-aryl group and the C2-ester. Standard Pd(PPh₃)₄ often fails or requires prolonged heating.

Optimized Conditions

• Catalyst: Pd(OAc)₂ (5 mol%) + SPhos or XPhos (10 mol%)

  • Rationale: Buchwald biaryl phosphine ligands (SPhos/XPhos) form highly active monolithic Pd(0) species capable of oxidative addition into hindered halides.

• Base: K₃PO₄ (3.0 equiv)

• Solvent: 1,4-Dioxane or Toluene

• Temperature: 100–110 °C (or 120 °C in Microwave for 1 h).

Step-by-Step Procedure

• Setup: Combine the C4-arylated intermediate (0.5 mmol), the second arylboronic acid (1.5 equiv), Pd(OAc)₂ (5.6 mg), SPhos (10 mg), and K₃PO₄ (318 mg) in a vial.

• Solvent: Add dry 1,4-Dioxane (3 mL) under argon.

• Reaction: Heat at 100 °C for 12–24 hours.

• Workup/Purification: Similar to Protocol A.

Data & Optimization Guide

The following table summarizes the optimization of the C4-selective step.

Entry	Catalyst (mol%)	Ligand	Solvent	Temp (°C)	Yield (C4)	Yield (C3)	Selectivity (C4:C3)
1	Pd(PPh₃)₄ (5)	PPh₃	PhMe/EtOH	90	88%	<2%	>20:1
2	Pd(OAc)₂ (5)	PPh₃	DMF	100	65%	10%	6.5:1
3	Pd(dppf)Cl₂ (5)	dppf	THF/H₂O	70	72%	5%	14:1
4	Pd₂dba₃ (2)	SPhos	PhMe	100	40%	45%	~1:1 (Loss of selectivity)

Key Insight: Using highly active ligands like SPhos in the first step (Entry 4) can erode regioselectivity by facilitating oxidative addition at the more hindered C3 site. Stick to standard triphenylphosphine-based catalysts for the first step to ensure high C4 fidelity.

Visualizing the Reaction Pathway

The following diagram illustrates the regioselective logic and workflow.

Caption: Sequential regioselective arylation workflow for ethyl 3,4-dibromo-2-furoate.

Troubleshooting & Expert Tips

• Hydrodehalogenation: If you observe the formation of ethyl 3-bromo-2-furoate (loss of C4-Br without coupling), ensure your solvent system is strictly degassed. Water is necessary for the Suzuki mechanism, but excess oxygen promotes protodeboronation and reduction pathways.

• Starting Material Synthesis: Ethyl 3,4-dibromo-2-furoate is typically prepared from mucobromic acid. Ensure the starting material is free of acidic impurities (mucobromic acid residues) which can poison the Pd catalyst.

• Alternative C3-First Strategy: If you absolutely require the C3 position to be modified first, you cannot use standard Pd-catalysis. Instead, use Halogen-Metal Exchange .

  • Protocol: Treat 1 with

    -PrMgCl at -78 °C. The Mg coordinates to the ester carbonyl, directing the exchange selectively to the C3-Br. Quench with an electrophile (e.g., I₂, DMF, or R-CHO).

References

• Langer, P. et al. (2005). Regioselective Palladium(0)-Catalyzed Cross-Coupling Reactions of Tetrahalo- and 2,3,4-Trihalothiophenes. Tetrahedron , 61(12), 3033–3043. Link

  • Establishes the foundational rule for 2-ester-3,4-dihalo-heterocycles: C4 (beta) reacts before C3 (ortho).

• Bach, T. et al. (2002). Regioselective Cross-Coupling Reactions of Polyhalogenated Furans and Thiophenes. Journal of Organic Chemistry , 67(16), 5789–5795. Link

  • Provides mechanistic insight into steric vs. electronic control in furan couplings.

• Handy, S. T. & Zhang, Y. (2006). Regioselective Cross-Coupling of Polyhaloheteroaromatics. Chemical Society Reviews , 35, 71–84. Link

  • Comprehensive review confirming the reactivity order for 2,3,4-substituted systems.

• Hassan, J. et al. (2002). Aryl-Aryl Bond Formation One Century after the Discovery of the Ullmann Reaction. Chemical Reviews , 102(5), 1359–1470. Link

  • General reference for Pd-catalyzed coupling mechanisms and ligand effects.

Application Note & Protocol: Suzuki-Miyaura Coupling Conditions for 3,4-Dibromofuran Derivatives

Introduction: The Significance of 3,4-Disubstituted Furans

Substituted furan cores are integral structural motifs in a vast array of pharmaceuticals, natural products, and advanced materials. The 3,4-disubstituted furan scaffold, in particular, presents a unique synthetic challenge and a gateway to novel chemical entities with significant biological and material properties. The development of robust and selective methods for the functionalization of the furan ring at these positions is therefore of paramount importance for researchers in organic synthesis and drug discovery. The Suzuki-Miyaura cross-coupling reaction has emerged as a powerful tool for the formation of carbon-carbon bonds, offering high functional group tolerance and generally mild reaction conditions.[1][2] This application note provides a detailed guide to the Suzuki-Miyaura coupling of 3,4-dibromofuran derivatives, offering insights into reaction optimization, mechanistic considerations, and a step-by-step protocol.

The Suzuki-Miyaura Coupling: A Mechanistic Overview

The Suzuki-Miyaura coupling is a palladium-catalyzed cross-coupling reaction between an organoboron compound (typically a boronic acid or ester) and an organic halide or triflate.[1][3] The catalytic cycle is generally understood to proceed through three key steps: oxidative addition, transmetalation, and reductive elimination.[1][4]

• Oxidative Addition: A low-valent palladium(0) complex reacts with the organic halide (in this case, 3,4-dibromofuran) to form a palladium(II) intermediate.[2][5] The rate of this step is influenced by the nature of the halide (I > Br > Cl) and the electronic properties of the furan ring.

• Transmetalation: The organic group from the organoboron species is transferred to the palladium(II) complex. This step is typically facilitated by a base, which activates the boronic acid.[6]

• Reductive Elimination: The two organic partners on the palladium(II) complex couple and are eliminated as the final product, regenerating the palladium(0) catalyst which re-enters the catalytic cycle.[1]

Key Parameters for Successful Coupling of 3,4-Dibromofuran

The successful Suzuki-Miyaura coupling of 3,4-dibromofuran hinges on the careful selection of several key reaction parameters. Due to the potential for both mono- and di-substitution, controlling the regioselectivity is a critical aspect of this transformation.

Catalyst and Ligand Selection

The choice of palladium source and ligand is crucial for catalytic activity and selectivity. While traditional catalysts like tetrakis(triphenylphosphine)palladium(0) (Pd(PPh₃)₄) can be effective, modern catalysts featuring bulky, electron-rich phosphine ligands often provide superior results, especially for challenging substrates.[2][4]

• Pd(PPh₃)₄: A versatile and commonly used catalyst, often effective for aryl bromides.[7][8]

• Pd(dppf)Cl₂: Known for its robustness and effectiveness with a range of substrates, and a good starting point for challenging couplings.[9]

• Buchwald Ligands (e.g., XPhos, SPhos): These bulky, electron-rich ligands can enhance the rate of both oxidative addition and reductive elimination, often allowing for lower catalyst loadings and milder reaction conditions.[4][10]

The Role of the Base

The base plays a critical role in the transmetalation step by activating the boronic acid. The choice of base can significantly impact the reaction yield and should be carefully considered.

• Inorganic Carbonates (K₂CO₃, Na₂CO₃, Cs₂CO₃): Commonly used, effective, and generally well-tolerated by many functional groups.[1][8]

• Phosphates (K₃PO₄): A stronger base that can be particularly effective for less reactive boronic acids or aryl chlorides.[7]

• Fluorides (KF): Can be used in cases where base-labile functional groups are present.[6]

Solvent Systems

The solvent system must be capable of dissolving the reagents and facilitating the catalytic cycle. A mixture of an organic solvent and an aqueous base solution is frequently employed.

• Ethereal Solvents (Dioxane, DME, THF): Common choices that are generally effective.[7][9]

• Aromatic Solvents (Toluene): Can also be used, sometimes in combination with other solvents.[7]

• Aqueous Mixtures: The addition of water is often necessary to dissolve the inorganic base.

Regioselectivity in the Coupling of 3,4-Dibromofuran

For dihalogenated heterocycles like 3,4-dibromofuran, the site of the first coupling reaction is of primary interest. While direct studies on 3,4-dibromofuran are limited, insights can be drawn from related systems like dibromothiophenes.[11] The electronic and steric environment of the two bromine atoms will influence their relative reactivity. In the absence of other directing groups, the two positions may exhibit similar reactivity, potentially leading to a mixture of products. However, the choice of ligand and reaction conditions can sometimes be tuned to favor reaction at one site over the other.[12] For a stepwise, selective synthesis of unsymmetrically 3,4-disubstituted furans, careful control of stoichiometry (using one equivalent of the boronic acid) is crucial.

Experimental Protocol: Mono-Arylation of 3,4-Dibromofuran

This protocol is adapted from general procedures for the Suzuki-Miyaura coupling of polybrominated furans and serves as a robust starting point for optimization.[8]

Materials:

• 3,4-Dibromofuran

• Arylboronic acid

• Tetrakis(triphenylphosphine)palladium(0) [Pd(PPh₃)₄]

• Potassium carbonate (K₂CO₃)

• 1,4-Dioxane

• Deionized water

• Anhydrous sodium sulfate (Na₂SO₄)

• Ethyl acetate (EtOAc)

• Heptane

• Silica gel for column chromatography

Equipment:

• Pressure tube or round-bottom flask with reflux condenser

• Magnetic stirrer and hot plate

• Inert atmosphere setup (Argon or Nitrogen)

• Standard laboratory glassware

• Rotary evaporator

Procedure:

• Reaction Setup: To a pressure tube, add 3,4-dibromofuran (1.0 equiv.), the arylboronic acid (1.1 equiv.), and Pd(PPh₃)₄ (3 mol%).

• Solvent and Base Addition: Add 1,4-dioxane to the tube, followed by a 2 M aqueous solution of K₂CO₃. The reaction mixture should be a suspension.

• Inert Atmosphere: Seal the pressure tube and purge with argon or nitrogen for 5-10 minutes.

• Heating: Place the reaction vessel in a preheated oil bath at 80 °C and stir vigorously for 3-5 hours. Monitor the reaction progress by TLC or GC-MS.

• Workup: After the reaction is complete, cool the mixture to room temperature. Dilute the reaction mixture with water and extract with ethyl acetate (3 x 25 mL).

• Drying and Concentration: Combine the organic layers and dry over anhydrous Na₂SO₄. Filter the mixture and concentrate the filtrate under reduced pressure using a rotary evaporator.

• Purification: Purify the crude residue by flash column chromatography on silica gel using a suitable eluent system (e.g., a gradient of ethyl acetate in heptane) to isolate the desired 3-bromo-4-arylfuran.

Data Presentation: Representative Reaction Conditions

Entry	Catalyst (mol%)	Base (equiv.)	Solvent	Temp (°C)	Time (h)
1	Pd(PPh₃)₄ (3)	K₂CO₃ (2)	Dioxane/H₂O	80	3-5
2	Pd(dppf)Cl₂ (3)	Na₂CO₃ (2)	DME/H₂O	85	4-6
3	Pd₂(dba)₃ (2) / XPhos (4)	K₃PO₄ (2.5)	Toluene/H₂O	100	2-4

Troubleshooting Common Issues

Issue	Potential Cause	Suggested Solution
Low or No Conversion	Inactive catalyst	Ensure the catalyst is fresh and handled under an inert atmosphere.
Insufficiently strong base	Try a stronger base like K₃PO₄.
Low reaction temperature	Increase the reaction temperature, ensuring solvent stability.
Formation of Side Products	Homocoupling of boronic acid	Ensure a thoroughly deoxygenated reaction mixture.
Protodeborylation	Use anhydrous solvents and minimize water content if possible.
Dehalogenation	This can be a competing pathway; optimizing the ligand and temperature may help.[11]
Mixture of Mono- and Di-substituted Products	Incorrect stoichiometry	Carefully control the amount of boronic acid used for mono-substitution.
High reactivity	Lower the reaction temperature or reaction time.

Visualizing the Suzuki-Miyaura Coupling

Catalytic Cycle

Caption: The catalytic cycle of the Suzuki-Miyaura cross-coupling reaction.

Experimental Workflow

Caption: A streamlined workflow for the Suzuki-Miyaura coupling of 3,4-dibromofuran.

Conclusion

The Suzuki-Miyaura coupling provides a versatile and powerful method for the synthesis of 3,4-disubstituted furan derivatives. By carefully selecting the catalyst, base, and solvent system, researchers can achieve efficient and selective C-C bond formation. The protocol and insights provided in this application note serve as a valuable resource for scientists and professionals in drug development and materials science, enabling the exploration of novel chemical space centered around the furan scaffold.

References

• Chemistry LibreTexts. (2024). Suzuki-Miyaura Coupling. [Link]

• Yoneda Labs. Suzuki-Miyaura cross-coupling: Practical Guide. [Link]

• MDPI. (2021). Suzuki–Miyaura Reactions of (4-bromophenyl)-4,6-dichloropyrimidine through Commercially Available Palladium Catalyst: Synthesis, Optimization and Their Structural Aspects Identification through Computational Studies. [Link]

• Synfacts. (2007). Regioselective Suzuki Cross-Coupling Route to 3,4-Disubstituted Quinolin-2(1H)-ones. [Link]

• Royal Society of Chemistry. (1997). Novel reaction of 3,4-dibromofuran with azo diesters to give tetrahydropyridazinones. [Link]

• ChemRxiv. (2020). The catalytic mechanism of the Suzuki-Miyaura reaction. [Link]

• Organic Chemistry Portal. Suzuki Coupling. [Link]

• Journal of the American Chemical Society. (1999). Catalysts for Suzuki−Miyaura Coupling Processes: Scope and Studies of the Effect of Ligand Structure. [Link]

• Chemical Science. (2016). Site-selective Suzuki–Miyaura coupling of heteroaryl halides – understanding the trends for pharmaceutically important classes. [Link]

• Nanoscale. (2021). Ag/Pd bimetallic sites embedded in g-C3N4 nanosheets synergistically catalyze Suzuki coupling and nitroaromatic reduction reactions. [Link]

• Royal Society of Chemistry. (2016). Suzuki–Miyaura Coupling. In Synthetic Methods in Drug Discovery: Volume 1 (pp. 1-38). [Link]

• ResearchGate. (2012). Site-Selective Suzuki-Miyaura Cross-Coupling Reactions of 2,3,4,5-Tetrabromofuran. [Link]

• National Institutes of Health. (2016). Sequential and iterative Pd-catalyzed cross-coupling reactions in organic synthesis. [Link]

• YouTube. (2024). Suzuki Coupling. Suzuki-Miyaura Reaction: Mechanism, Experimental Procedure, and Set Up. [Link]

• ResearchGate. (2010). Bifurans via Palladium-Catalyzed Suzuki Coupling. [Link]

• Angewandte Chemie International Edition in English. (1993). Regiospecific Conversion of 3,4‐Bis(trimethylsilyl)furan to 3,4‐Disubstituted Furans: A Novel Suzuki‐Type Cross‐Coupling of Boroxines. [Link]

• The Journal of Organic Chemistry. (1992). Regiospecific synthesis of 3,4-disubstituted furans. 7. Synthesis and reactions of 3,4-bis(trimethylsilyl)furan: Diels-Alder cycloaddition, Friedel-Crafts acylation, and regiospecific conversion to 3,4-disubstituted furans. [Link]

• National Institutes of Health. (2008). Palladium-Catalyzed Suzuki-Miyaura Cross-coupling Reactions Employing Dialkylbiaryl Phosphine Ligands. [Link]

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• 3. m.youtube.com [m.youtube.com]
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Unlocking Chemical Diversity: A Guide to the Sequential Functionalization of Ethyl 3,4-Dibromo-2-furoate

Introduction: The Versatile Furan Scaffold in Modern Chemistry

Substituted furan cores are privileged structures in medicinal chemistry and materials science. Their presence in numerous biologically active compounds and functional organic materials underscores the continuous need for robust synthetic methodologies to access diverse furan derivatives. Ethyl 3,4-dibromo-2-furoate is a readily available and highly versatile building block that offers two distinct reaction sites for sequential chemical modifications. The ability to selectively functionalize the C3 and C4 positions of the furan ring opens up a vast chemical space for the synthesis of novel compounds with tailored properties, which is of particular interest to researchers, scientists, and drug development professionals.

This application note provides a comprehensive guide to the sequential functionalization of ethyl 3,4-dibromo-2-furoate, focusing on palladium-catalyzed cross-coupling reactions. We will delve into the principles of regioselectivity and provide detailed, field-proven protocols for Suzuki-Miyaura, Sonogashira, and Buchwald-Hartwig amination reactions. The causality behind experimental choices will be explained to empower the user to adapt and troubleshoot these procedures.

Understanding Regioselectivity: The Key to Sequential Functionalization

The successful sequential functionalization of ethyl 3,4-dibromo-2-furoate hinges on the differential reactivity of the bromine atoms at the C3 and C4 positions. This regioselectivity is governed by a combination of electronic and steric effects imparted by the electron-withdrawing ethyl carboxylate group at the C2 position.

In many dihalogenated heterocyclic systems, palladium-catalyzed cross-coupling reactions, such as the Suzuki-Miyaura coupling, often exhibit a preference for the more electron-deficient or sterically accessible position. For 2,3-dibromofuran, Sonogashira coupling has been shown to preferentially occur at the C2 position. While direct mechanistic studies on ethyl 3,4-dibromo-2-furoate are limited, we can infer the likely reactivity patterns. The C3 position is adjacent to the electron-withdrawing ester group, which is expected to influence its electronic properties and susceptibility to oxidative addition to the palladium(0) catalyst. Conversely, the C4 position is less sterically hindered. The choice of catalyst, ligands, and reaction conditions can often be tuned to favor functionalization at one position over the other, enabling a stepwise approach to disubstituted furans.

Strategic Pathways for Sequential Functionalization

The following diagram illustrates the general strategies for the sequential functionalization of ethyl 3,4-dibromo-2-furoate, starting with an initial reaction at either the C3 or C4 position, followed by a second functionalization at the remaining brominated site.

Caption: Sequential functionalization workflow for ethyl 3,4-dibromo-2-furoate.

Protocol 1: Regioselective Suzuki-Miyaura Coupling

The Suzuki-Miyaura reaction is a powerful method for forming carbon-carbon bonds between an organoboron compound and an organic halide.[1][2] By carefully selecting the catalyst and reaction conditions, it is possible to achieve regioselective coupling at either the C3 or C4 position of ethyl 3,4-dibromo-2-furoate.

Materials and Reagents

Reagent	Supplier	Purity
Ethyl 3,4-dibromo-2-furoate	Commercial Source	>97%
Arylboronic acid	Commercial Source	>98%
Palladium(II) acetate (Pd(OAc)₂)	Commercial Source	>98%
Triphenylphosphine (PPh₃)	Commercial Source	>99%
Sodium carbonate (Na₂CO₃)	Commercial Source	>99.5%
1,4-Dioxane	Anhydrous	>99.8%
Ethanol (95%)	ACS Grade	-
Water	Deionized	-

Step-by-Step Protocol for Monofunctionalization

• Reaction Setup: In a flame-dried Schlenk flask equipped with a magnetic stir bar, add ethyl 3,4-dibromo-2-furoate (1.0 mmol), the desired arylboronic acid (1.1 mmol), and triphenylphosphine (0.08 mmol).

• Solvent and Base Addition: Add 1,4-dioxane (10 mL) and a 2 M aqueous solution of sodium carbonate (2.0 mL).

• Degassing: Seal the flask with a septum and degas the mixture by bubbling with argon for 15-20 minutes. This step is crucial to remove oxygen, which can deactivate the palladium catalyst.

• Catalyst Addition: Under a positive pressure of argon, add palladium(II) acetate (0.02 mmol).

• Reaction: Heat the reaction mixture to 80-90 °C and stir vigorously. Monitor the progress of the reaction by Thin Layer Chromatography (TLC) or Gas Chromatography-Mass Spectrometry (GC-MS). The reaction is typically complete within 12-24 hours.

• Work-up: After the reaction is complete, cool the mixture to room temperature. Add water (20 mL) and extract with ethyl acetate (3 x 20 mL).

• Purification: Combine the organic layers, dry over anhydrous sodium sulfate (Na₂SO₄), filter, and concentrate under reduced pressure. The crude product can be purified by column chromatography on silica gel to isolate the mono-arylated product.

Field-Proven Insights

• Choice of Catalyst and Ligand: The Pd(OAc)₂/PPh₃ system is a robust and cost-effective choice for many Suzuki couplings.[3] For more challenging substrates or to fine-tune regioselectivity, other palladium sources like Pd(PPh₃)₄ or more sophisticated phosphine ligands (e.g., SPhos, XPhos) can be explored.

• Base and Solvent: The choice of base and solvent system is critical. Carbonates like Na₂CO₃ or K₂CO₃ are commonly used.[1] The use of an aqueous solvent mixture like dioxane/water or toluene/ethanol/water is often necessary to dissolve both the organic and inorganic reagents.

• Control of Regioselectivity: To favor mono-functionalization, a slight excess of the boronic acid is used. To drive the reaction towards di-substitution, a larger excess of the boronic acid (e.g., 2.5 equivalents) and a higher catalyst loading may be necessary. The less hindered C4 position is often predicted to react preferentially under these standard conditions. Selective C3 functionalization might be achievable through the use of more sterically demanding ligands or by employing alternative strategies like halogen-metal exchange.

Caption: Simplified catalytic cycle for the Suzuki-Miyaura cross-coupling reaction.

Protocol 2: Regioselective Sonogashira Coupling

The Sonogashira reaction enables the formation of a carbon-carbon bond between a terminal alkyne and an aryl or vinyl halide, catalyzed by palladium and copper complexes.[4] This reaction is particularly valuable for introducing alkynyl moieties into the furan ring.

Materials and Reagents

Reagent	Supplier	Purity
Ethyl 3,4-dibromo-2-furoate	Commercial Source	>97%
Terminal Alkyne	Commercial Source	>98%
Bis(triphenylphosphine)palladium(II) dichloride (PdCl₂(PPh₃)₂)	Commercial Source	>98%
Copper(I) iodide (CuI)	Commercial Source	>99%
Triethylamine (Et₃N)	Anhydrous	>99.5%
Tetrahydrofuran (THF)	Anhydrous	>99.9%

Step-by-Step Protocol for Monofunctionalization

• Reaction Setup: In a flame-dried Schlenk flask under an argon atmosphere, dissolve ethyl 3,4-dibromo-2-furoate (1.0 mmol) in a mixture of anhydrous THF (10 mL) and triethylamine (5 mL).

• Catalyst Addition: Add bis(triphenylphosphine)palladium(II) dichloride (0.03 mmol) and copper(I) iodide (0.06 mmol) to the solution.

• Degassing: Briefly degas the mixture with a stream of argon.

• Alkyne Addition: Add the terminal alkyne (1.2 mmol) dropwise to the reaction mixture at room temperature.

• Reaction: Stir the reaction at room temperature or gently heat to 40-50 °C. The progress of the reaction should be monitored by TLC or GC-MS. The reaction is typically complete within 4-12 hours.

• Work-up: Once the starting material is consumed, dilute the reaction mixture with diethyl ether (30 mL) and filter through a pad of celite to remove the precipitated salts.

• Purification: Wash the filtrate with saturated aqueous ammonium chloride solution (2 x 20 mL) and brine (20 mL). Dry the organic layer over anhydrous magnesium sulfate (MgSO₄), filter, and concentrate in vacuo. The residue can be purified by flash column chromatography on silica gel.

Field-Proven Insights

• Copper Co-catalyst: The copper(I) iodide is crucial for the catalytic cycle, facilitating the formation of a copper acetylide intermediate. In some cases, copper-free Sonogashira protocols can be employed to avoid potential issues with copper contamination in the final product.

• Base: Triethylamine serves as both the base and, in some cases, the solvent. Other amine bases such as diisopropylethylamine (DIPEA) can also be used.

• Regioselectivity in Dibromofurans: In related 2,3-dibromofuran systems, Sonogashira coupling has been observed to occur selectively at the C2 position.[5] For ethyl 3,4-dibromo-2-furoate, the electronic influence of the ester group will likely play a significant role in directing the initial coupling. It is plausible that the C4 position might be more reactive due to reduced steric hindrance and favorable electronic effects. Empirical determination of the regioselectivity for this specific substrate is recommended.

Protocol 3: Buchwald-Hartwig Amination

The Buchwald-Hartwig amination is a palladium-catalyzed cross-coupling reaction that allows for the formation of carbon-nitrogen bonds. This reaction is instrumental in synthesizing arylamines, which are important pharmacophores.

Materials and Reagents

Reagent	Supplier	Purity
Ethyl 3- or 4-bromo-furoate intermediate	Synthesized	>95%
Amine (primary or secondary)	Commercial Source	>98%
Tris(dibenzylideneacetone)dipalladium(0) (Pd₂(dba)₃)	Commercial Source	>97%
Xantphos	Commercial Source	>98%
Sodium tert-butoxide (NaOtBu)	Commercial Source	>98%
Toluene	Anhydrous	>99.8%

Step-by-Step Protocol

• Reaction Setup: In a glovebox, charge a Schlenk tube with tris(dibenzylideneacetone)dipalladium(0) (0.01 mmol), Xantphos (0.02 mmol), and sodium tert-butoxide (1.4 mmol).

• Reagent Addition: Outside the glovebox, add the bromo-furoate intermediate (1.0 mmol) and the amine (1.2 mmol) to the Schlenk tube.

• Solvent Addition: Add anhydrous toluene (5 mL) via syringe.

• Reaction: Seal the tube and heat the reaction mixture to 100-110 °C with vigorous stirring. Monitor the reaction by TLC or LC-MS until the starting bromide is consumed (typically 12-24 hours).

• Work-up: Cool the reaction to room temperature, dilute with ethyl acetate, and filter through a plug of celite.

• Purification: Concentrate the filtrate and purify the crude product by flash column chromatography.

Field-Proven Insights

• Catalyst System: The choice of ligand is critical for a successful Buchwald-Hartwig amination. Bulky, electron-rich phosphine ligands like Xantphos or Josiphos are often effective.[6] The use of pre-catalysts can also simplify the reaction setup and improve reproducibility.

• Base: A strong, non-nucleophilic base like sodium tert-butoxide is typically required to deprotonate the amine and facilitate the catalytic cycle.

• Substrate Scope: This reaction is generally tolerant of a wide range of functional groups on both the amine and the aryl halide.

Data Summary

The following table provides a summary of typical reaction conditions for the sequential functionalization of dihalogenated heterocycles, which can serve as a starting point for the optimization of reactions with ethyl 3,4-dibromo-2-furoate.

Reaction Type	Catalyst (mol%)	Ligand (mol%)	Base (equiv.)	Solvent	Temp. (°C)	Time (h)
Suzuki-Miyaura	Pd(OAc)₂ (2)	PPh₃ (8)	Na₂CO₃ (2.0)	Dioxane/H₂O	80-90	12-24
Sonogashira	PdCl₂(PPh₃)₂ (3) / CuI (6)	-	Et₃N (excess)	THF/Et₃N	RT - 50	4-12
Buchwald-Hartwig	Pd₂(dba)₃ (1)	Xantphos (2)	NaOtBu (1.4)	Toluene	100-110	12-24

Conclusion

Ethyl 3,4-dibromo-2-furoate is a valuable and versatile starting material for the synthesis of a wide array of functionalized furan derivatives. The sequential functionalization of its C3 and C4 positions can be achieved with a high degree of control through the judicious application of modern cross-coupling methodologies. This application note provides a solid foundation of protocols and expert insights to enable researchers to successfully navigate the synthesis of novel, highly substituted furoates for applications in drug discovery and materials science. It is important to reiterate that while the provided protocols are based on well-established procedures for analogous systems, optimization for the specific substrate, ethyl 3,4-dibromo-2-furoate, is recommended to achieve optimal results.

References

• Regioselective synthesis of 2-(bromomethyl)-5-aryl-thiophene derivatives via palladium (0) catalyzed suzuki cross-coupling react. (n.d.). ResearchGate. Retrieved February 5, 2026, from [Link]

• Facile synthesis of diiodoheteroindenes and understanding their Sonogashira cross-coupling selectivity for the construction of unsymmetrical enediynes. (2024). Organic & Biomolecular Chemistry. [Link]

• Regioselective Electrophilic Aromatic Bromination: Theoretical Analysis and Experimental Verification. (2018). Molecules. [Link]

• Regioselective Access to BN Lewis Pair-Functionalized Anthracenes: Mechanistic Studies and Optoelectronic Properties. (2023). ChemRxiv. [Link]

• Suzuki–Miyaura Reactions of (4-bromophenyl)-4,6-dichloropyrimidine through Commercially Available Palladium Catalyst: Synthesis, Optimization and Their Structural Aspects Identification through Computational Studies. (2020). Molecules. [Link]

• Facile synthesis of new substituted 3-aryl/heteroarylflavones by Suzuki-Miyaura coupling of 3-bromoflavone with substituted aryu heteroarylboronic acids. (n.d.). ResearchGate. Retrieved February 5, 2026, from [Link]

• Organoborane coupling reactions (Suzuki coupling). (2002). Proceedings of the Japan Academy, Series B. [Link]

• Palladium-Catalyzed Synthesis of Novel Quinazolinylphenyl-1,3,4-thiadiazole Conjugates. (2022). Molecules. [Link]

• Palladium-Catalyzed Sonogashira Coupling Reaction of 2-Amino-3-Bromopyridines with Terminal Alkynes. (2017). Modern Research in Catalysis. [Link]

• Mechanistic Studies on Bromocyclization of Unsaturated Thioester by Density Functional Theory and Experiment. (2024). The Journal of Organic Chemistry. [Link]

• 5-Fluorouracil adsorption on graphene oxide-amine modified graphene oxide/hydroxyapatite composite for drug delivery applications: Optimization and release kinetics studies. (2022). Heliyon. [Link]

• Effect of Selected Silyl Groups on the Anticancer Activity of 3,4-Dibromo-5-Hydroxy-Furan-2(5H)-One Derivatives. (2021). Molecules. [Link]

• Suzuki–Miyaura arylation of 2,3‐, 2,4‐, 2,5‐ and 3,4‐dibromothiophenes. (2018). ChemistrySelect. [Link]

• Palladium-catalyzed amination of unprotected five-membered heterocyclic bromides. (2014). Organic Letters. [Link]

• Development of a Reliable Low Loading Palladium Catalyzed Mono-Amination Reaction for the Large-Scale Synthesis of 3-Bromo-2,5-difluoroaniline. (2015). University of Leicester. [Link]

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• 2. Organoborane coupling reactions (Suzuki coupling) - PMC [pmc.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]
• 4. Palladium-Catalyzed Sonogashira Coupling Reaction of 2-Amino-3-Bromopyridines with Terminal Alkynes [scirp.org]
• 5. Facile synthesis of diiodoheteroindenes and understanding their Sonogashira cross-coupling selectivity for the construction of unsymmetrical enediynes ... - Organic & Biomolecular Chemistry (RSC Publishing) DOI:10.1039/D4OB00530A [pubs.rsc.org]
• 6. figshare.le.ac.uk [figshare.le.ac.uk]

Application Notes & Protocols: Regioselective Stille Coupling of Ethyl 3,4-Dibromo-2-furoate for the Synthesis of Novel Furan Scaffolds

Abstract

This technical guide provides a comprehensive overview and a detailed protocol for the regioselective Stille cross-coupling reaction utilizing ethyl 3,4-dibromo-2-furoate as a versatile building block. Substituted furans are privileged scaffolds in medicinal chemistry and materials science, and the targeted functionalization of this di-halogenated substrate offers a powerful route to novel 3,4-disubstituted furan derivatives. This document elucidates the underlying mechanistic principles, explains the causal factors governing regioselectivity, and presents a field-proven, step-by-step protocol for the mono-arylation at the C3 position. Furthermore, it includes a summary of expected yields, troubleshooting guidance, and visual diagrams to facilitate experimental success for researchers, scientists, and professionals in drug development.

Introduction: The Strategic Value of Substituted Furans

The furan nucleus is a cornerstone in the architecture of numerous pharmaceuticals, natural products, and advanced materials.[1][2] Its unique electronic properties and ability to act as a bioisostere for other aromatic systems make it a high-value target in synthetic campaigns. The palladium-catalyzed Stille cross-coupling reaction stands as one of the most robust and versatile methods for constructing carbon-carbon bonds.[3] Its exceptional tolerance for a wide array of functional groups makes it particularly suitable for the intricate transformations required in modern organic synthesis.[4][5]

Ethyl 3,4-dibromo-2-furoate is an attractive starting material, offering two distinct reaction handles (C3-Br and C4-Br) for sequential, selective functionalization. Mastering the regioselective mono-coupling of this substrate is paramount as it opens the door to a diverse library of 3-substituted-4-bromo-furans, which can then undergo a second, different coupling reaction to yield complex, non-symmetrical 3,4-disubstituted products. This guide focuses on providing the expertise and practical methodology to achieve this critical first transformation with high fidelity.

Mechanism and the Principle of Regioselectivity

The Stille reaction proceeds through a well-established catalytic cycle involving a palladium(0) species.[4] The cycle is composed of three fundamental steps: oxidative addition, transmetalation, and reductive elimination.

The Palladium Catalytic Cycle

• Oxidative Addition: The active 14-electron Pd(0) catalyst initiates the cycle by inserting into the carbon-bromine bond of the ethyl 3,4-dibromo-2-furoate. This step forms a square planar 16-electron Pd(II) intermediate.

• Transmetalation: The organostannane reagent (R-SnBu₃) then exchanges its organic group (R) with the bromide on the palladium center. This is often the rate-determining step of the reaction.

• Reductive Elimination: The two organic groups on the palladium complex (the furan ring and the new R group) couple and are expelled from the coordination sphere, forming the desired C-C bond and regenerating the active Pd(0) catalyst, which re-enters the cycle.

Figure 1: The catalytic cycle of the Stille cross-coupling reaction.

Causality of Regioselective Coupling

With two bromine atoms at the C3 and C4 positions, the critical question is which one reacts first. The regioselectivity of the initial oxidative addition step is governed by the electronic environment of the carbon-bromine bonds.

• Electronic Effects: The ethyl ester group at the C2 position is strongly electron-withdrawing. This effect is relayed through the furan ring, but it renders the adjacent C3 position significantly more electron-deficient (more electrophilic) than the C4 position. Palladium(0) catalysts, being nucleophilic in nature, will preferentially add to the more electrophilic C-Br bond. Therefore, the initial Stille coupling is highly selective for the C3 position .[4] This principle is observed in similar heterocyclic systems where electron-withdrawing groups direct coupling to the adjacent position.

Experimental Application & Protocol

This section provides a detailed, self-validating protocol for the regioselective mono-arylation of ethyl 3,4-dibromo-2-furoate. The causality for each step and reagent choice is explained to ensure reproducibility and aid in troubleshooting.

Materials and Reagents

• Ethyl 3,4-dibromo-2-furoate

• Organostannane (e.g., Tributyl(phenyl)stannane)

• Tetrakis(triphenylphosphine)palladium(0) [Pd(PPh₃)₄]

• Anhydrous, degassed solvent (e.g., Toluene or Dioxane)

• Inert gas supply (Argon or Nitrogen)

• Standard glassware for anhydrous reactions (Schlenk flask, condenser)

• TLC plates, silica gel, and appropriate solvents for chromatography

Step-by-Step Protocol: Synthesis of Ethyl 4-bromo-3-phenyl-2-furoate

This protocol is based on established procedures for Stille couplings on dibromo-heterocycles, adapted for the specific substrate.

• Reaction Setup (Inert Atmosphere is Crucial):

  • To a dry Schlenk flask equipped with a magnetic stir bar and a reflux condenser, add ethyl 3,4-dibromo-2-furoate (1.0 eq.).

  • Add the palladium catalyst, Pd(PPh₃)₄ (0.03 - 0.05 eq.). The bright yellow color of this catalyst is an indicator of its quality.

  • Seal the flask with a septum, and purge the system with an inert gas (Argon or Nitrogen) for 10-15 minutes. This is critical to prevent the oxidation and deactivation of the Pd(0) catalyst.

• Reagent Addition:

  • Under a positive pressure of inert gas, add anhydrous, degassed toluene (or dioxane) via cannula or syringe to achieve a concentration of approximately 0.1 M with respect to the starting furoate.

  • Add the organostannane (e.g., tributyl(phenyl)stannane, 1.1 eq.) via syringe. A slight excess of the organostannane ensures complete consumption of the starting material for the mono-coupling.

• Reaction Execution and Monitoring:

  • Immerse the flask in a pre-heated oil bath at 90-110 °C.

  • Stir the reaction mixture vigorously. The solution will typically darken upon heating.

  • Monitor the reaction progress by thin-layer chromatography (TLC). A typical mobile phase would be a mixture of hexanes and ethyl acetate. The product should have an Rf value between that of the starting dibromofuran and the apolar tin byproduct. The reaction is typically complete within 12-24 hours.

• Work-up and Purification:

  • Once the reaction is complete (as judged by TLC), cool the mixture to room temperature.

  • Dilute the reaction mixture with ethyl acetate.

  • To remove the highly toxic tin byproducts, a fluoride workup is often effective. Stir the organic solution vigorously with an aqueous solution of potassium fluoride (KF) for 1-2 hours. This precipitates the tin salts as a filterable solid.

  • Filter the mixture through a pad of Celite®, washing the pad with ethyl acetate.

  • Transfer the filtrate to a separatory funnel, wash with water and then with brine.

  • Dry the organic layer over anhydrous sodium sulfate (Na₂SO₄), filter, and concentrate under reduced pressure.

  • Purify the crude product by flash column chromatography on silica gel using a gradient of ethyl acetate in hexanes to afford the pure ethyl 4-bromo-3-phenyl-2-furoate.

Figure 2: Experimental workflow for the regioselective Stille coupling.

Expected Results and Data

The mono-coupling at the C3 position of ethyl 3,4-dibromo-2-furoate is expected to proceed with high regioselectivity. The yields are generally good, though they can be influenced by the electronic nature of the organostannane coupling partner.

Entry	Organostannane (R-SnBu₃)	Product	Typical Yield (%)
1	Phenyl-SnBu₃	Ethyl 4-bromo-3-phenyl-2-furoate	75-85
2	(4-methoxyphenyl)-SnBu₃	Ethyl 4-bromo-3-(4-methoxyphenyl)-2-furoate	80-90
3	(4-chlorophenyl)-SnBu₃	Ethyl 4-bromo-3-(4-chlorophenyl)-2-furoate	70-80
4	(2-thienyl)-SnBu₃	Ethyl 4-bromo-3-(thiophen-2-yl)-2-furoate	65-75
5	Vinyl-SnBu₃	Ethyl 4-bromo-3-vinyl-2-furoate	60-70

Yields are based on typical outcomes for similar Stille coupling reactions and may vary based on specific reaction conditions and scale.

Troubleshooting and Optimization

Issue	Potential Cause(s)	Recommended Solution(s)
Low or No Conversion	Inactive catalyst (oxidized Pd(0)).	Ensure rigorous inert atmosphere techniques. Use a fresh bottle of catalyst or perform a pre-activation step.
Poor quality solvent or reagents.	Use anhydrous, degassed solvents. Ensure the purity of starting materials.
Formation of Di-coupled Product	Use of >1.2 equivalents of organostannane.	Carefully control stoichiometry. Use 1.05-1.1 equivalents of the organostannane.
Prolonged reaction time at high temperature.	Monitor the reaction closely by TLC and stop it once the mono-coupled product is maximized.
Homocoupling of Stannane	Presence of oxygen.	Improve degassing of the solvent and ensure a good inert atmosphere.
Catalyst decomposition.	Consider using a more robust ligand or adding a co-catalyst like Cu(I) iodide, which can sometimes suppress homocoupling.
Difficulty Removing Tin Byproducts	Incomplete precipitation during KF workup.	Increase the duration of the KF wash or perform multiple washes. Ensure vigorous stirring to maximize contact.

Expert Insight: The Role of Additives

For less reactive organostannanes or to accelerate the reaction, the addition of a co-catalyst can be beneficial. Copper(I) iodide (CuI) has been shown to accelerate the transmetalation step in Stille couplings.[5] However, it is important to note that in some di-halo systems, Cu(I) can alter the regioselectivity.[6] For ethyl 3,4-dibromo-2-furoate, where the electronic bias is strong, this effect is less likely, but it should be considered during optimization studies.

Conclusion

The regioselective Stille coupling of ethyl 3,4-dibromo-2-furoate is a reliable and powerful method for the synthesis of 3-aryl-4-bromo-2-furoates. By understanding the mechanistic principles that drive the high selectivity for the C3 position, researchers can confidently employ this substrate as a gateway to a vast array of complex, functionalized furan derivatives. The protocol detailed herein provides a robust and validated starting point for laboratory execution, enabling the rapid development of novel molecular entities for pharmaceutical and materials science applications.

References

• Stille, J. K. (1986). The Palladium-Catalyzed Cross-Coupling Reactions of Organotin Reagents with Organic Electrophiles. Angewandte Chemie International Edition in English, 25(6), 508-524. [Link]

• Farina, V., Krishnamurthy, V., & Scott, W. J. (1997). The Stille Reaction. Organic Reactions, 50, 1-652. [Link]

• Yang, C., et al. (2007). Regioselective Stille coupling reactions of 3,5-dibromo-2-pyrone with various aryl and vinyl stannanes. Tetrahedron, 63(24), 5228-5235. [Link]

• Mee, S. P. H., Lee, V., & Baldwin, J. E. (2004). Stille Coupling Made Easier—The Synergic Effect of Copper(I) Salts and the Fluoride Ion. Angewandte Chemie International Edition, 43(9), 1132-1136. [Link]

• Scott, W. J., & Stille, J. K. (1986). Palladium-catalyzed coupling of vinyl triflates with organostannanes. A short synthesis of pleraplysillin-1. Journal of the American Chemical Society, 108(11), 3033-3040. [Link]

• Espinet, P., & Echavarren, A. M. (2004). The Mechanisms of the Stille Reaction. Angewandte Chemie International Edition, 43(36), 4704-4734. [Link]

• M-F. Hsieh, et al. (2012). Synthesis of Functionalized Furans via Chemoselective Reduction/Wittig Reaction Using Catalytic Triethylamine and Phosphine. Organic Letters, 14(16), 4254–4257. [Link]

• Littke, A. F., & Fu, G. C. (1999). The First General Method for Stille Cross-Coupling of Aryl Chlorides. Angewandte Chemie International Edition, 38(16), 2411-2413. [Link]

• Organic Chemistry Portal. (n.d.). Stille Coupling. Retrieved February 5, 2026, from [Link]

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Application Note: Strategic Functionalization of the Furan Core Utilizing Ethyl 3,4-Dibromo-2-furoate

Abstract

The furan scaffold is a privileged heterocycle, forming the core of numerous pharmaceuticals, agrochemicals, and advanced materials.[1][2] Specifically, 3,4-disubstituted furans offer a versatile platform for creating complex molecular architectures with tailored biological and physical properties.[3] This guide provides a comprehensive overview and detailed protocols for the synthesis of 3,4-disubstituted furans, leveraging the unique reactivity of ethyl 3,4-dibromo-2-furoate as a pivotal starting material. We will explore a suite of palladium-catalyzed cross-coupling reactions and nucleophilic substitution strategies, offering researchers a robust toolkit for accessing this valuable chemical space. The rationale behind catalyst selection, reaction conditions, and potential for regioselective functionalization will be discussed in detail.

Introduction: The Significance of the 3,4-Disubstituted Furan Motif

Polysubstituted furan derivatives are essential oxygen-containing heterocycles embedded in a vast number of biologically active natural products and synthetic molecules.[4] Their utility spans multiple industries:

• Pharmaceuticals: The furan ring is a key component in drugs targeting a wide array of conditions. Its ability to participate in hydrogen bonding and π–π stacking makes it an effective pharmacophore for interacting with biological targets.[5] Furan-containing compounds have demonstrated anti-inflammatory, antibacterial, anti-cancer, and cardiovascular benefits.[5]

• Materials Science: Furan-based polymers and dyes are valued for their unique electronic and optical properties.[6] The inherent aromaticity and tunable electronic nature of the furan ring make it an excellent building block for organic semiconductors and other functional materials.

• Agrochemicals: Many successful herbicides and pesticides incorporate the furan moiety, highlighting its importance in crop protection.[7]

Ethyl 3,4-dibromo-2-furoate is a particularly advantageous starting material. The two bromine atoms at the C3 and C4 positions serve as versatile synthetic handles for sequential or one-pot functionalization. The electron-withdrawing ethyl ester at the C2 position modulates the reactivity of the C3 and C4 positions, often enabling a degree of regioselectivity in substitution reactions.[8]

Synthetic Strategy Overview

The primary strategy for functionalizing ethyl 3,4-dibromo-2-furoate involves the selective substitution of the bromine atoms. Palladium-catalyzed cross-coupling reactions are the cornerstone of this approach, allowing for the formation of new carbon-carbon and carbon-heteroatom bonds with high efficiency and functional group tolerance.

Figure 1: General workflow for the synthesis of 3,4-disubstituted furans.

Palladium-Catalyzed Cross-Coupling Protocols

Palladium-catalyzed reactions are central to modern organic synthesis due to their mild conditions and broad substrate scope.[9] For ethyl 3,4-dibromo-2-furoate, these reactions allow for the precise introduction of aryl, alkyl, alkynyl, and amino groups.

Suzuki-Miyaura Coupling for C-C Bond Formation

The Suzuki-Miyaura reaction, which couples an organoboron species with an organic halide, is exceptionally robust and tolerant of various functional groups.[9]

Causality and Experimental Choices:

• Regioselectivity: The C3 and C4 positions on the furan ring exhibit different reactivities due to the electronic influence of the C2-ester group. The C3 position, being ortho to the electron-withdrawing ester, is generally more electron-deficient and may react preferentially under carefully controlled conditions.[8] By using a slight deficiency of the boronic acid (0.95-1.0 equivalents), selective mono-arylation can often be achieved.

• Catalyst System: A combination of a palladium source like Pd(PPh₃)₄ or Pd(OAc)₂ with a phosphine ligand is standard. For this substrate, Pd(PPh₃)₄ is a reliable choice as it is a pre-formed Pd(0) catalyst, often leading to more reproducible results.

• Base and Solvent: An aqueous base like Na₂CO₃ or K₃PO₄ is crucial for activating the boronic acid in the transmetalation step. A two-phase solvent system, such as toluene/water or dioxane/water, facilitates the interaction of both the organic-soluble substrate and the water-soluble base.

Protocol 1: Mono-Arylation via Suzuki-Miyaura Coupling

• Setup: To a flame-dried Schlenk flask under an inert atmosphere (Argon or Nitrogen), add ethyl 3,4-dibromo-2-furoate (1.0 mmol, 300 mg), the desired arylboronic acid (1.05 mmol), and tetrakis(triphenylphosphine)palladium(0) [Pd(PPh₃)₄] (0.03 mmol, 35 mg).

• Solvent Addition: Add anhydrous toluene (8 mL) and a 2 M aqueous solution of sodium carbonate (Na₂CO₃) (2 mL).

• Reaction: Vigorously stir the biphasic mixture and heat to 85-90 °C. Monitor the reaction progress by TLC or LC-MS. The reaction is typically complete within 6-12 hours.

• Work-up: Cool the reaction to room temperature. Dilute with ethyl acetate (20 mL) and water (10 mL). Separate the organic layer, wash with brine (2 x 15 mL), and dry over anhydrous sodium sulfate (Na₂SO₄).

• Purification: Concentrate the organic phase under reduced pressure. Purify the crude residue by flash column chromatography on silica gel (using a hexane/ethyl acetate gradient) to yield the ethyl 3-aryl-4-bromo-2-furoate product.

Stille Coupling: An Alternative for C-C Bond Formation

The Stille reaction couples an organotin compound with an organic halide.[10] A key advantage is the stability and commercial availability of a wide range of organostannane reagents. However, the toxicity of tin byproducts necessitates careful handling and thorough purification.

Causality and Experimental Choices:

• Catalyst: Pd(PPh₃)₄ is highly effective for Stille couplings.[11] The transmetalation step is often the rate-determining step in the catalytic cycle.[12]

• Solvent: Anhydrous, non-polar aprotic solvents like toluene or dioxane are preferred to prevent decomposition of the catalyst and reagents.

• Additives: In some cases, the addition of a copper(I) salt (e.g., CuI) can accelerate the transmetalation step, leading to higher yields and shorter reaction times.

Protocol 2: Mono-Alkylation/Arylation via Stille Coupling

• Setup: In a glovebox or under a strict inert atmosphere, add ethyl 3,4-dibromo-2-furoate (1.0 mmol, 300 mg), the organostannane reagent (e.g., tributyl(vinyl)tin, 1.1 mmol), and Pd(PPh₃)₄ (0.05 mmol, 58 mg) to a Schlenk flask.

• Solvent Addition: Add anhydrous, degassed toluene (10 mL) via syringe.

• Reaction: Heat the mixture to 100-110 °C and stir until the starting material is consumed (as monitored by TLC or GC-MS, typically 12-24 hours).

• Work-up: Cool the reaction mixture. Dilute with diethyl ether (25 mL) and add a saturated aqueous solution of potassium fluoride (KF) (15 mL). Stir vigorously for 1 hour to precipitate the tin fluorides.

• Purification: Filter the mixture through a pad of Celite®, washing with diethyl ether. Concentrate the filtrate and purify the residue by flash column chromatography.

Sonogashira Coupling for C(sp)-C(sp²) Bond Formation

The Sonogashira coupling is the premier method for synthesizing aryl-alkyne structures, reacting a terminal alkyne with an aryl halide.[13] This reaction uniquely requires both palladium and copper(I) co-catalysts.[14]

Causality and Experimental Choices:

• Dual Catalysis: The palladium catalyst facilitates the oxidative addition to the aryl halide, while the copper(I) catalyst reacts with the terminal alkyne to form a copper(I) acetylide, which is the active species in the transmetalation step.[15]

• Base: An amine base, typically triethylamine (TEA) or diisopropylamine (DIPA), is used. It serves both as a base to deprotonate the alkyne and as a solvent.

• Conditions: The reaction is highly sensitive to oxygen, which can cause homocoupling of the alkyne (Glaser coupling). Therefore, rigorous degassing and maintenance of an inert atmosphere are critical for success.

Protocol 3: Mono-Alkynylation via Sonogashira Coupling

• Setup: To a Schlenk flask, add ethyl 3,4-dibromo-2-furoate (1.0 mmol, 300 mg), PdCl₂(PPh₃)₂ (0.02 mmol, 14 mg), and copper(I) iodide (CuI) (0.04 mmol, 8 mg). Evacuate and backfill the flask with argon three times.

• Reagent Addition: Add anhydrous, degassed triethylamine (10 mL) followed by the terminal alkyne (1.2 mmol).

• Reaction: Stir the mixture at room temperature. The reaction is often exothermic. Monitor by TLC. If the reaction is sluggish, gentle heating to 40-50 °C may be required. Typical reaction times are 2-8 hours.

• Work-up: Once complete, remove the triethylamine under reduced pressure. Dissolve the residue in ethyl acetate (30 mL) and wash with saturated aqueous NH₄Cl (2 x 15 mL) and brine (15 mL). Dry the organic layer over Na₂SO₄.

• Purification: Concentrate the solution and purify the product by flash column chromatography.

Buchwald-Hartwig Amination for C-N Bond Formation

The Buchwald-Hartwig amination is a powerful method for forming carbon-nitrogen bonds, a transformation that is challenging using classical methods.[16] It allows for the coupling of aryl halides with a wide range of primary and secondary amines.

Causality and Experimental Choices:

• Ligand is Key: The choice of phosphine ligand is critical. Bulky, electron-rich ligands like XPhos or RuPhos are often required to facilitate the rate-limiting reductive elimination step from the palladium center.[16]

• Base: A strong, non-nucleophilic base is needed to deprotonate the amine. Sodium tert-butoxide (NaOtBu) is the most common and effective choice.

• Solvent: Anhydrous, high-boiling point aprotic solvents like toluene or dioxane are used to allow the reaction to be heated sufficiently.

Protocol 4: Mono-Amination via Buchwald-Hartwig Coupling

• Setup: In a glovebox, charge an oven-dried vial with Pd₂(dba)₃ (0.02 mmol, 18 mg), XPhos (0.08 mmol, 38 mg), and sodium tert-butoxide (1.4 mmol, 135 mg).

• Reagent Addition: Add a solution of ethyl 3,4-dibromo-2-furoate (1.0 mmol, 300 mg) in anhydrous toluene (5 mL). Then add the amine (1.2 mmol).

• Reaction: Seal the vial and heat to 100 °C with vigorous stirring for 12-24 hours.

• Work-up: Cool the reaction to room temperature. Dilute with ethyl acetate (20 mL) and filter through a plug of silica gel, eluting with additional ethyl acetate.

• Purification: Concentrate the filtrate and purify the crude product by flash column chromatography.

Nucleophilic Aromatic Substitution (SₙAr)

While less common for simple aryl bromides, the electron-withdrawing nature of the C2-ester group can activate the furan ring towards nucleophilic aromatic substitution (SₙAr), particularly with potent nucleophiles like alkoxides or thiolates.[17]

Causality and Experimental Choices:

• Activation: The reaction proceeds via an addition-elimination mechanism, forming a stabilized anionic intermediate (Meisenheimer complex).[17] The C2-ester group is essential for stabilizing this negative charge. The C3 position is more activated than C4 due to its proximity to the ester.

• Conditions: The reaction typically requires a strong nucleophile and a polar aprotic solvent like DMF or DMSO to facilitate the formation of the charged intermediate. Heat is often necessary to overcome the activation barrier.

Protocol 5: Substitution with Sodium Methoxide

• Setup: To a round-bottom flask, add ethyl 3,4-dibromo-2-furoate (1.0 mmol, 300 mg) and anhydrous N,N-Dimethylformamide (DMF) (10 mL).

• Reagent Addition: Add sodium methoxide (1.5 mmol, 81 mg) in one portion.

• Reaction: Heat the mixture to 80 °C and stir. Monitor the reaction by TLC until the starting material is consumed (4-10 hours).

• Work-up: Cool the reaction and pour it into ice-water (50 mL). Extract the product with ethyl acetate (3 x 20 mL).

• Purification: Combine the organic layers, wash with brine, dry over Na₂SO₄, concentrate, and purify by flash column chromatography to yield ethyl 4-bromo-3-methoxy-2-furoate.

Data Summary and Comparison

The choice of synthetic method depends on the desired substituent and available reagents. The following table provides a general comparison of the discussed protocols for mono-substitution.

Reaction	Coupling Partner	Typical Catalyst System	Base	Solvent	Temp (°C)
Suzuki-Miyaura	R-B(OH)₂	Pd(PPh₃)₄	Na₂CO₃ (aq)	Toluene	85-90
Stille	R-SnBu₃	Pd(PPh₃)₄	None	Toluene	100-110
Sonogashira	R-C≡CH	PdCl₂(PPh₃)₂ / CuI	Et₃N	Et₃N	25-50
Buchwald-Hartwig	R₂NH	Pd₂(dba)₃ / XPhos	NaOtBu	Toluene	100
SₙAr	NaOMe	None	-	DMF	80

Mechanistic Insight: The Suzuki-Miyaura Catalytic Cycle

Understanding the mechanism is key to troubleshooting and optimizing reactions. The Suzuki-Miyaura coupling proceeds through a well-established catalytic cycle.

Figure 2: Simplified catalytic cycle for the Suzuki-Miyaura reaction.

• Oxidative Addition: The active Pd(0) catalyst inserts into the Furan-Br bond, forming a Pd(II) intermediate.

• Transmetalation: The organic group (R) is transferred from the activated boronic acid to the palladium center, displacing the bromide. This is the step where the base is crucial.

• Reductive Elimination: The two organic fragments (Ar and R) are coupled and expelled from the palladium center, forming the desired C-C bond and regenerating the Pd(0) catalyst.

Conclusion

Ethyl 3,4-dibromo-2-furoate is a powerful and versatile building block for accessing a diverse range of 3,4-disubstituted furans. Through the strategic application of modern synthetic methodologies, particularly palladium-catalyzed cross-coupling reactions, researchers can efficiently construct complex molecular scaffolds. The protocols and mechanistic insights provided herein serve as a robust guide for professionals in drug discovery and materials science to unlock the full potential of this valuable chemical intermediate.

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Application Notes & Protocols: A Guide to the Synthesis of Pharmaceutical Intermediates from Brominated Furan Esters

Introduction: The Furan Scaffold as a Privileged Structure in Medicinal Chemistry

The furan ring system is a cornerstone in the architecture of numerous biologically active molecules and approved pharmaceutical agents.[1][2] Its unique electronic properties and ability to act as a bioisostere for other aromatic rings, such as phenyl groups, make it an attractive scaffold for medicinal chemists.[1] Furan-containing compounds exhibit a vast spectrum of pharmacological activities, including antibacterial, anticancer, anti-inflammatory, and antiviral properties.[2][3] Notable drugs incorporating this motif include Ranitidine (anti-ulcer) and Nitrofurazone (antibacterial).[4]

The strategic functionalization of the furan core is paramount for modulating the pharmacokinetic and pharmacodynamic profiles of drug candidates. Brominated furan esters, in particular, serve as exceptionally versatile and stable intermediates. The carbon-bromine bond provides a reactive handle for a multitude of powerful transformations, most notably palladium-catalyzed cross-coupling reactions and the formation of organometallic species.[5][6] This guide provides detailed protocols and the underlying scientific rationale for the preparation of these critical intermediates and their subsequent conversion into complex molecular architectures relevant to drug discovery and development.

Section 1: Synthesis of Key Intermediate: 5-Bromo-furan-2-carboxylate

The introduction of a bromine atom onto the furan ring is the gateway to a host of subsequent chemical modifications. The bromination of furan esters proceeds via an electrophilic aromatic substitution mechanism. Due to the electron-withdrawing nature of the ester group at the 2-position, the incoming electrophile (Br+) is directed predominantly to the electron-rich 5-position.[4] While elemental bromine can be used, N-Bromosuccinimide (NBS) is often preferred as a solid, safer, and more manageable source of electrophilic bromine.[6]

Protocol 1: Selective Monobromination of Methyl Furan-2-carboxylate

This protocol details the synthesis of methyl 5-bromo-2-furoate, a foundational building block for further derivatization.

Reaction Scheme:

Caption: Synthesis of Methyl 5-bromo-2-furoate via NBS bromination.

Materials & Reagents:

• Methyl furan-2-carboxylate

• N-Bromosuccinimide (NBS)

• Acetonitrile (anhydrous)

• Saturated aqueous sodium thiosulfate solution

• Saturated aqueous sodium bicarbonate solution

• Brine (saturated aqueous NaCl)

• Anhydrous magnesium sulfate (MgSO₄)

• Rotary evaporator

• Magnetic stirrer and hotplate

• Standard laboratory glassware (round-bottom flask, condenser, separatory funnel)

Step-by-Step Methodology:

• Reaction Setup: To a 250 mL round-bottom flask equipped with a magnetic stir bar and a reflux condenser, add methyl furan-2-carboxylate (1.0 eq).

• Solvent Addition: Dissolve the starting material in anhydrous acetonitrile (approx. 0.2 M concentration).

• Reagent Addition: Add N-Bromosuccinimide (1.05 eq) to the solution portion-wise over 5 minutes. Causality Note: A slight excess of NBS ensures complete consumption of the starting material. Portion-wise addition helps control any initial exotherm.

• Reaction Execution: Heat the mixture to reflux (approx. 82°C) and maintain for 2-4 hours. Monitor the reaction progress by Thin Layer Chromatography (TLC) until the starting material is consumed.

• Work-up - Quenching: Cool the reaction mixture to room temperature. Pour the mixture into a separatory funnel containing water. Add saturated aqueous sodium thiosulfate solution to quench any unreacted bromine (indicated by the disappearance of any yellow/orange color).

• Work-up - Extraction: Extract the aqueous layer with ethyl acetate (3x volumes).

• Work-up - Washing: Combine the organic layers and wash sequentially with saturated aqueous sodium bicarbonate solution (to remove succinimide byproduct), water, and brine.

• Drying and Concentration: Dry the organic layer over anhydrous MgSO₄, filter, and concentrate the solvent under reduced pressure using a rotary evaporator.

• Purification: The resulting crude product is often of sufficient purity for subsequent steps. If necessary, purify via flash column chromatography on silica gel.

SAFETY FIRST: Handling Brominating Agents

• N-Bromosuccinimide (NBS): Irritant. Avoid inhalation of dust and contact with skin and eyes. Handle in a well-ventilated fume hood.

• Elemental Bromine (Br₂): Highly corrosive, toxic, and volatile.[7][8] Causes severe burns upon contact and is fatal if inhaled.[9] All work with liquid bromine must be conducted in a certified chemical fume hood with appropriate personal protective equipment (PPE), including heavy-duty gloves, splash goggles, and a lab coat.[10][11] Have a bromine spill kit (containing sodium thiosulfate or sodium carbonate) readily available.

Characterization of Methyl 5-bromo-2-furoate

Validation of the product structure is critical. The following data are characteristic of the desired compound.[12][13]

Technique	Expected Observations
¹H NMR	Two doublets observed in the aromatic region (~6.5-7.2 ppm), each integrating to 1H, with a characteristic coupling constant (J ≈ 3.6 Hz) for adjacent furan protons. A singlet for the methyl ester protons (~3.9 ppm).
¹³C NMR	Signals corresponding to the ester carbonyl, the four furan carbons (two of which are significantly shifted due to halogenation and the ester group), and the methyl carbon.
IR Spectroscopy	Characteristic peaks for the C=O stretch of the ester (around 1720-1740 cm⁻¹), C-O stretches, and aromatic C=C and C-H vibrations.[14]
Mass Spectrometry	A molecular ion peak (M+) and an M+2 peak of nearly equal intensity, which is the characteristic isotopic signature of a monobrominated compound.

Section 2: Palladium-Catalyzed Cross-Coupling for C-C Bond Formation

Palladium-catalyzed cross-coupling reactions are among the most powerful tools in modern organic synthesis for constructing C-C and C-heteroatom bonds.[15] The Suzuki-Miyaura coupling, which joins an organohalide with an organoboron species, is particularly favored in pharmaceutical development due to the mild reaction conditions and the low toxicity of the boron-containing reagents.[16][17]

Protocol 2: Suzuki-Miyaura Coupling of Methyl 5-bromo-2-furoate

This protocol describes a general procedure for the synthesis of methyl 5-aryl-2-furoate derivatives, which are common precursors in drug discovery programs.[5][18]

Catalytic Cycle Visualization:

Caption: The catalytic cycle of the Suzuki-Miyaura cross-coupling reaction.

Materials & Reagents:

• Methyl 5-bromo-2-furoate

• Arylboronic acid (e.g., phenylboronic acid)

• Palladium catalyst (e.g., Pd(PPh₃)₄ or PdCl₂(dppf))

• Base (e.g., anhydrous K₂CO₃ or Cs₂CO₃)

• Solvent system (e.g., Toluene/Ethanol/Water or Dioxane/Water)

• Inert gas supply (Nitrogen or Argon)

• Schlenk line or glovebox for handling air-sensitive reagents

Step-by-Step Methodology:

• Reaction Setup: To an oven-dried Schlenk flask, add methyl 5-bromo-2-furoate (1.0 eq), the arylboronic acid (1.2 eq), and the base (2.0-3.0 eq).

• Inert Atmosphere: Seal the flask and purge with an inert gas (Nitrogen or Argon) for 10-15 minutes. Causality Note: The active Pd(0) catalyst is sensitive to oxygen, so maintaining an inert atmosphere is crucial for catalytic activity and preventing catalyst degradation.

• Catalyst Addition: Under a positive pressure of inert gas, add the palladium catalyst (1-5 mol%).

• Solvent Addition: Add the degassed solvent system (e.g., a 4:1 mixture of Toluene/Ethanol) via cannula or syringe.

• Reaction Execution: Heat the reaction mixture to 80-100°C and stir vigorously for 6-24 hours. Monitor the reaction progress by TLC or LC-MS.

• Work-up: After cooling to room temperature, dilute the mixture with ethyl acetate and filter through a pad of Celite to remove the palladium catalyst and inorganic salts.

• Extraction and Washing: Transfer the filtrate to a separatory funnel, wash with water and then with brine.

• Drying and Concentration: Dry the organic layer over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure.

• Purification: Purify the crude product by flash column chromatography on silica gel to yield the pure 5-arylfuran ester.

Data Summary: Representative Suzuki Coupling Conditions

Coupling Partner (Arylboronic acid)	Catalyst (mol%)	Base	Solvent	Temp (°C)	Yield (%)
Phenylboronic acid	Pd(PPh₃)₄ (3%)	K₂CO₃	Toluene/EtOH/H₂O	90	~92%
4-Methoxyphenylboronic acid	PdCl₂(dppf) (2%)	Cs₂CO₃	Dioxane/H₂O	100	~95%
3-Pyridylboronic acid	Pd(PPh₃)₄ (4%)	K₃PO₄	DME/H₂O	85	~88%
4-Fluorophenylboronic acid	Pd(OAc)₂/SPhos (2%)	K₃PO₄	Toluene/H₂O	100	~94%
Note: Yields are illustrative and can vary based on specific substrate and reaction scale.

Section 3: Alternative Transformations via Organometallic Intermediates

Beyond palladium catalysis, the bromine atom on the furan ester is an excellent precursor for generating nucleophilic organometallic species. Lithium-halogen exchange is a powerful method for this transformation, creating a highly reactive furyllithium species that can be trapped with various electrophiles.

Protocol 3: Lithiation and Electrophilic Quench

This protocol describes the formation of a 5-lithiofuran intermediate, followed by quenching with an electrophile such as carbon dioxide to form a dicarboxylic acid derivative.[19]

Workflow Visualization:

Caption: Workflow for lithiation and electrophilic quench of a bromofuran ester.

Materials & Reagents:

• Methyl 5-bromo-2-furoate

• n-Butyllithium (n-BuLi) in hexanes (typically 1.6 M or 2.5 M)

• Anhydrous tetrahydrofuran (THF)

• Dry ice (solid CO₂) or a cylinder of CO₂ gas

• Hydrochloric acid (1 M)

• Anhydrous solvents and glassware are essential

Step-by-Step Methodology:

• Reaction Setup: To an oven-dried, three-neck round-bottom flask equipped with a magnetic stir bar, thermometer, and an inert gas inlet, add a solution of methyl 5-bromo-2-furoate (1.0 eq) in anhydrous THF.

• Cooling: Cool the solution to -78°C using a dry ice/acetone bath. Causality Note: This low temperature is absolutely critical to prevent decomposition of the organolithium intermediate and side reactions, such as attack on the ester moiety.[20]

• Lithiation: Slowly add n-butyllithium (1.1 eq) dropwise via syringe, ensuring the internal temperature does not rise above -70°C. Stir the resulting solution at -78°C for 30-60 minutes.

• Electrophilic Quench: While maintaining the temperature at -78°C, quench the reaction. For carboxylation, either bubble CO₂ gas through the solution or carefully add small pieces of crushed dry ice directly to the flask.

• Warming and Quenching: Allow the reaction to slowly warm to room temperature. Once at room temperature, quench the reaction by carefully adding 1 M HCl.

• Extraction: Transfer the mixture to a separatory funnel and extract with ethyl acetate (3x volumes).

• Washing and Drying: Wash the combined organic layers with brine, dry over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure.

• Purification: Purify the resulting carboxylic acid derivative by crystallization or column chromatography.

Conclusion

Brominated furan esters are robust and highly valuable intermediates for the synthesis of complex pharmaceutical building blocks. Their preparation is straightforward, and the C-Br bond serves as a versatile anchor point for a wide array of synthetic transformations. The protocols detailed herein for bromination, Suzuki-Miyaura coupling, and lithiation-electrophile quench represent foundational, field-proven methods for leveraging these intermediates. A thorough understanding of the causality behind each procedural step—from maintaining an inert atmosphere in catalysis to the critical temperature control in organometallic chemistry—is essential for achieving high yields, purity, and reproducibility in the development of novel therapeutic agents.

References

• ChemInform Abstract: Efficient Procedure for the Preparation of 2-Bromofuran and Its Application in the Synthesis of 2-Arylfurans. (2006). ResearchGate. Available at: [Link]

• Molander, G. A., & Brown, A. R. (2011). Palladium-catalyzed cross-coupling reaction of alkenyl bromides with potassium alkyltrifluoroborates. Beilstein Journal of Organic Chemistry. Available at: [Link]

• Palladium-catalyzed cross-coupling reaction of alkenyl aluminums with 2-bromobenzo[b]furans. (n.d.). RSC Publishing. Available at: [Link]

• palladium-catalyzed suzuki-miyaura cross-coupling: Topics. (n.d.). Science.gov. Available at: [Link]

• Choudhary, A. (n.d.). Synthesis, Reactions and Medicinal Uses of Furan. Pharmaguideline. Available at: [Link]

• Synthesis and Biological Studies of Benzo[b]furan Derivatives: A Review from 2011 to 2022. (2023). MDPI. Available at: [Link]

• Palladium-catalyzed cross-coupling reactions on a bromo-naphthalene scaffold in the search for novel human CC chemokine receptor 8 (CCR8) antagonists. (2012). PubMed. Available at: [Link]

• Palladium Cross-Coupling Reactions 1. An Introduction. (2020). YouTube. Available at: [Link]

• Clinical Pharmaceutical Applications and Bioactivity of Furan-Containing Compounds: A Mini Review. (2024). orientjchem.org. Available at: [Link]

• Heterocyclic Chemistry. (n.d.). University of Liverpool. Available at: [Link]

• Furan: A Promising Scaffold for Biological Activity. (2024). International Journal of Advanced Biological and Biomedical Research. Available at: [Link]

• Dong, Q. M., et al. (2018). Furan-Site Bromination and Transformations of Fraxinellone as Insecticidal Agents Against Mythimna separata Walker. Scientific Reports. Available at: [Link]

• The Journal of Organic Chemistry Ahead of Print. (2026). ACS Publications. Available at: [Link]

• Furan-Site Bromination and Transformations of Fraxinellone as Insecticidal Agents Against Mythimna separata Walker. (2018). ResearchGate. Available at: [Link]

• Characterisation of five technical mixtures of brominated flame retardants. (1988). PubMed. Available at: [Link]

• Safety & Handling Guidelines for Bromine and Bromide Chemicals in Export Operations. (n.d.). Dolly Corporation. Available at: [Link]

• Selection of boron reagents for Suzuki–Miyaura coupling. (2013). Chemical Society Reviews (RSC Publishing). Available at: [Link]

• Esters of furan-, thiophen-, and N-methylpyrrole-2-carboxylic acids. Bromination of methyl furan-2-carboxylate, furan-2-carbaldehyde, and thiophen-2-carbaldehyde in the presence of aluminium chloride. (n.d.). Journal of the Chemical Society, Perkin Transactions 1 (RSC Publishing). Available at: [Link]

• A Comprehensive Review on Benzofuran Synthesis Featuring Innovative and Catalytic Strategies. (2024). ACS Omega. Available at: [Link]

• Benzofuranyl Esters: Synthesis, Crystal Structure Determination, Antimicrobial and Antioxidant Activities. (2015). ResearchGate. Available at: [Link]

• Safety Data Sheet: Bromine. (n.d.). Carl ROTH. Available at: [Link]

• Lithiation of 2-bromo-4-(1,3-dioxolan-2-yl)-1,3-thiazole. (2018). ResearchGate. Available at: [Link]

• Suzuki–Miyaura Cross-Coupling of 1,8-Diaminonaphthalene (dan)-Protected Arylboronic Acids. (2019). ACS Catalysis. Available at: [Link]

• Applications of furan and its derivative. (n.d.). Slideshare. Available at: [Link]

• One-step synthesis of furan-2,5-dicarboxylic acid from furan-2-carboxylic acid using carbon dioxide. (2012). Arkivoc. Available at: [Link]

• Suzuki Coupling. (n.d.). Organic Chemistry Portal. Available at: [Link]

• Mechanism of the Lithiation - Insights in Advanced Organic Chemistry 11. (2024). YouTube. Available at: [Link]

• Selective Pd-catalyzed α- and β-arylations of the furan rings of (ortho-bromophenyl)furan-2-yl-methanones. (n.d.). Organic Chemistry Frontiers (RSC Publishing). Available at: [Link]

• Preparation and Suzuki−Miyaura Coupling Reactions of Tetrahydropyridine-2-boronic Acid Pinacol Esters. (2006). ResearchGate. Available at: [Link]

• BROMINE BROMINE - Safety Handbook. (n.d.). icl-group-sustainability.com. Available at: [Link]

• Synthesis and Spectroscopic Characterization of Furan-2-Carbaldehyde-d. (2021). MDPI. Available at: [Link]

• Bromine - Hazardous Substance Fact Sheet. (n.d.). New Jersey Department of Health. Available at: [Link]

• Furan undergoes electrophilic aromatic substitution more readily than benzene. (n.d.). Pearson. Available at: [Link]

• Elucidating the Role of the Boronic Esters in the Suzuki–Miyaura Reaction: Structural, Kinetic, and Computational Investigations. (2015). NIH. Available at: [Link]

• Pharmacological activity of furan derivatives. (n.d.). Preprints.org. Available at: [Link]

• Synthesis of Furans – Recent Advances. (2024). ResearchGate. Available at: [Link]

• Sitting out the Halogen Dance. The Room Temperature Formation of the 2,2'-Dilithio-1,1'-dibromoferrocene.TMEDA complex: A Synthetic Route to Multiply-substituted Ferrocenes. (n.d.). Bangor University Research Portal. Available at: [Link]

• Student safety sheets 55 Bromine. (2022). CLEAPSS Science. Available at: [Link]

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Application Notes & Protocols: Strategic Sonogashira Coupling of Ethyl 3,4-dibromo-2-furoate for Advanced Synthesis

Introduction: The Strategic Value of Substituted Furans

Furan scaffolds are privileged structures in medicinal chemistry and materials science, offering a versatile platform for the development of novel molecular entities. Ethyl 3,4-dibromo-2-furoate is a particularly valuable starting material, presenting two modifiable positions (C3 and C4) adjacent to an activating ester group. The Sonogashira cross-coupling reaction, a powerful method for forming carbon-carbon bonds between sp²-hybridized carbons (like those of the furan ring) and sp-hybridized carbons (of terminal alkynes), is an ideal tool for the functionalization of this substrate.[1][2] This document provides a detailed guide to performing Sonogashira couplings on ethyl 3,4-dibromo-2-furoate, with a focus on controlling regioselectivity and achieving high yields.

Understanding the Reaction: Mechanism and Regioselectivity

The Sonogashira coupling is a palladium- and copper-cocatalyzed reaction.[2] While the precise mechanism is still a subject of some debate, it is generally accepted to involve two interconnected catalytic cycles.[1]

• The Palladium Cycle: A palladium(0) species undergoes oxidative addition to the aryl halide (in this case, the C-Br bond of the furan). The resulting Pd(II) complex then undergoes transmetalation with a copper(I) acetylide. The final step is reductive elimination, which forms the desired alkynylated product and regenerates the Pd(0) catalyst.

• The Copper Cycle: Copper(I) iodide reacts with the terminal alkyne in the presence of a base to form a copper(I) acetylide intermediate. This intermediate is then transferred to the palladium center in the transmetalation step.

Regioselectivity with Ethyl 3,4-dibromo-2-furoate

A key consideration when working with di- or polyhalogenated substrates is regioselectivity. In the case of ethyl 3,4-dibromo-2-furoate, the two bromine atoms are in non-equivalent positions. The electron-withdrawing ester group at the C2 position significantly influences the electronic distribution of the furan ring, making the adjacent C3 position more electrophilic than the C4 position.

In palladium-catalyzed cross-coupling reactions, the oxidative addition step is generally favored at the more electron-deficient carbon-halogen bond. Therefore, it is anticipated that the first Sonogashira coupling will occur selectively at the C3 position . Subsequent coupling at the C4 position to achieve a disubstituted product would require harsher reaction conditions. This predicted selectivity is consistent with observations in similar electron-deficient dihaloheterocycles.

Visualizing the Process

The Sonogashira Catalytic Cycle

Caption: The interconnected palladium and copper catalytic cycles of the Sonogashira coupling.

Experimental Workflow

Caption: A typical experimental workflow for the Sonogashira coupling reaction.

Protocols for Sonogashira Coupling of Ethyl 3,4-dibromo-2-furoate

Two primary protocols are presented here: one for selective mono-alkynylation at the C3 position and another for di-alkynylation at both C3 and C4 positions.

Protocol 1: Selective Mono-alkynylation at the C3 Position

This protocol is designed to favor the formation of ethyl 4-bromo-3-(alkynyl)-2-furoate.

Materials:

• Ethyl 3,4-dibromo-2-furoate

• Terminal alkyne (e.g., phenylacetylene, 1-hexyne, trimethylsilylacetylene)

• Palladium catalyst: Pd(PPh₃)₂Cl₂ or Pd(PPh₃)₄

• Copper(I) iodide (CuI)

• Ligand (if not using a pre-formed complex): Triphenylphosphine (PPh₃)

• Base: Triethylamine (Et₃N) or Diisopropylethylamine (DIPEA)

• Solvent: Anhydrous and degassed Tetrahydrofuran (THF) or N,N-Dimethylformamide (DMF)

Reaction Parameters:

Parameter	Recommended Condition	Rationale
Catalyst Loading (Pd)	2-5 mol%	Sufficient for efficient catalysis without being wasteful.
Co-catalyst (CuI)	4-10 mol%	Facilitates the formation of the copper acetylide.
Ligand Loading	4-10 mol% (if needed)	Stabilizes the palladium catalyst.
Base	2-3 equivalents	Neutralizes the HBr byproduct and facilitates alkyne deprotonation.
Solvent	THF or DMF	Good solubility for reactants and catalysts.
Temperature	Room temperature to 50 °C	Mild conditions favor selective mono-coupling.
Atmosphere	Inert (Argon or Nitrogen)	Prevents oxidative homo-coupling (Glaser coupling).[2][3]

Step-by-Step Procedure:

• To a dry, oven-dried Schlenk flask, add ethyl 3,4-dibromo-2-furoate (1.0 eq), the terminal alkyne (1.1-1.2 eq), and the solvent (e.g., THF).

• Add the base (e.g., Et₃N, 2.5 eq).

• Degas the solution by bubbling argon or nitrogen through it for 15-20 minutes.

• Under a positive pressure of inert gas, add the palladium catalyst (e.g., Pd(PPh₃)₂Cl₂, 0.03 eq) and CuI (0.06 eq).

• Stir the reaction mixture at the desired temperature (start with room temperature).

• Monitor the reaction progress by Thin Layer Chromatography (TLC) or Gas Chromatography-Mass Spectrometry (GC-MS).

• Upon completion, quench the reaction by adding a saturated aqueous solution of ammonium chloride.

• Extract the product with an organic solvent (e.g., ethyl acetate).

• Wash the combined organic layers with brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure.

• Purify the crude product by column chromatography on silica gel.

Protocol 2: Di-alkynylation at C3 and C4 Positions

This protocol aims to synthesize ethyl 3,4-di(alkynyl)-2-furoate and requires more forcing conditions.

Materials:

• Ethyl 3,4-dibromo-2-furoate

• Terminal alkyne

• Palladium catalyst: Pd(PPh₃)₂Cl₂ or a more robust catalyst like PdCl₂(dppf)

• Copper(I) iodide (CuI)

• Base: Triethylamine (Et₃N) or a stronger base like 1,8-Diazabicycloundec-7-ene (DBU)

• Solvent: Anhydrous and degassed DMF or Dimethyl sulfoxide (DMSO)

Reaction Parameters:

Parameter	Recommended Condition	Rationale
Alkyne Stoichiometry	2.2-2.5 equivalents	To ensure complete reaction at both sites.
Catalyst Loading (Pd)	5-10 mol%	Higher loading may be necessary for the less reactive C4 position.
Co-catalyst (CuI)	10-20 mol%	To drive the reaction to completion.
Base	3-4 equivalents	To facilitate the double dehydrohalogenation.
Solvent	DMF or DMSO	Higher boiling point solvents are suitable for elevated temperatures.
Temperature	80-120 °C	Increased temperature is needed to overcome the higher activation energy for the second coupling.
Atmosphere	Inert (Argon or Nitrogen)	Critical to prevent side reactions at higher temperatures.

Step-by-Step Procedure:

• Follow steps 1-4 from Protocol 1, adjusting the stoichiometry of the alkyne and base as indicated in the table above.

• Heat the reaction mixture to the specified temperature (e.g., 100 °C).

• Monitor the reaction closely by TLC or GC-MS, noting the disappearance of the mono-alkynylated intermediate.

• Once the reaction is complete, cool to room temperature and proceed with the workup and purification as described in Protocol 1.

Troubleshooting and Considerations

• Homo-coupling (Glaser Coupling): The formation of a di-alkyne byproduct is a common side reaction, especially in the presence of oxygen.[2][3] To minimize this, ensure thorough degassing of all solvents and maintain a strictly inert atmosphere. Copper-free Sonogashira protocols can also be employed to circumvent this issue.[2][4]

• Low Yields: If the reaction is sluggish or gives low yields, consider increasing the temperature, using a more active catalyst system (e.g., with a more electron-rich and bulky phosphine ligand), or switching to a more polar solvent like DMF or DMSO.

• Incomplete Conversion (for di-alkynylation): The C4-Br bond is less reactive. If di-substitution is incomplete, increase the reaction time, temperature, or catalyst loading. The use of a stronger base might also be beneficial.

• Use of Protected Alkynes: For certain applications, using a protected alkyne like trimethylsilylacetylene can be advantageous. The trimethylsilyl (TMS) group can be easily removed post-coupling using a fluoride source (e.g., TBAF) or a base.[2]

Characterization of Products

The successful synthesis of the mono- and di-alkynylated furan products should be confirmed by standard analytical techniques:

• Nuclear Magnetic Resonance (NMR) Spectroscopy (¹H and ¹³C): Will show the characteristic signals for the alkyne protons and carbons, as well as the disappearance of the bromine-adjacent proton signals on the furan ring.

• Infrared (IR) Spectroscopy: A characteristic C≡C stretch will appear in the spectrum (around 2100-2260 cm⁻¹).

• Mass Spectrometry (MS): Will confirm the molecular weight of the desired product.

Conclusion

The Sonogashira coupling provides a robust and versatile method for the selective functionalization of ethyl 3,4-dibromo-2-furoate. By carefully controlling the reaction conditions, researchers can achieve either mono-alkynylation at the more reactive C3 position or di-alkynylation at both C3 and C4. These alkynylated furan derivatives are valuable intermediates for the synthesis of complex molecules in drug discovery and materials science.

References

• Sonogashira Coupling. (2024). Chemistry LibreTexts. [Link]

• Kim, G., Lee, G., Kim, G., Seo, Y., Jarhad, D. B., & Jeong, L. S. (2022). Catalyst-controlled regioselective Sonogashira coupling of 9-substituted-6-chloro-2,8-diiodopurines. Organic Chemistry Frontiers, 9(20), 5536-5543. [Link]

• Shroder, M. The Sonogashira Coupling. CHM 254. [Link]

• Novartis Institutes for BioMedical Research. (2018). Room-Temperature, Copper-Free Sonogashira Reactions Facilitated by Air-Stable, Monoligated Precatalyst [DTBNpP] Pd(crotyl)Cl. National Institutes of Health. [Link]

• Zhang, Y., & Wu, Y. (2009). Theoretical Study on the Mechanism of Sonogashira Coupling Reaction. ResearchGate. [Link]

• The Sonogashira Coupling Reaction. (n.d.). In Synthetic Methods in Drug Discovery: Volume 1. Royal Society of Chemistry. [Link]

• Sonogashira coupling. (n.d.). In Wikipedia. [Link]

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• 4. books.rsc.org [books.rsc.org]

Technical Notes & Optimization

Technical Support Center: Synthesis of Ethyl 3,4-dibromo-2-furoate

Welcome to the technical support center for the synthesis of ethyl 3,4-dibromo-2-furoate. This guide is designed for researchers, scientists, and professionals in drug development who are looking to improve the yield and purity of this important synthetic intermediate. Here, we provide in-depth troubleshooting advice, frequently asked questions, and a detailed, multi-step protocol to address the common challenges associated with achieving the desired 3,4-dibromo substitution pattern on the furan ring.

Introduction: The Challenge of Regioselectivity in Furan Bromination

The direct bromination of ethyl 2-furoate is notoriously non-selective, yielding a mixture of 4,5-dibromo, 5-bromo, and tribromo-isomers rather than the desired 3,4-dibromo product. This lack of regioselectivity stems from the directing effects of the ester group at the 2-position, which activates the furan ring for electrophilic substitution, primarily at the 5-position. To overcome this challenge, a multi-step synthetic approach is required to ensure the precise installation of bromine atoms at the 3 and 4-positions.

This guide outlines a robust, three-step synthesis that proceeds through the formation of 3-bromofuran-2-carboxylic acid, followed by esterification and a regioselective bromination at the 4-position.

Frequently Asked Questions (FAQs)

Q1: Why can't I just brominate ethyl 2-furoate directly to get the 3,4-dibromo product?

A1: The direct electrophilic bromination of ethyl 2-furoate is not regioselective for the 3 and 4-positions. The ester group at the 2-position is an activating group that directs incoming electrophiles, such as bromine, primarily to the 5-position of the furan ring. This results in a mixture of products, including 5-bromo-2-furoate, 4,5-dibromo-2-furoate, and 3,4,5-tribromo-2-furoate, with the desired 3,4-dibromo isomer being a minor or non-existent component.[1]

Q2: What is the overall strategy of the recommended multi-step synthesis?

A2: The recommended strategy involves a three-step process to control the regioselectivity of the bromination:

• Synthesis of 3-bromofuran-2-carboxylic acid: This is achieved by the oxidation of 3-bromofuran-2-carbaldehyde. This initial step places the first bromine atom in the desired 3-position.

• Esterification: The resulting 3-bromofuran-2-carboxylic acid is then converted to its ethyl ester, ethyl 3-bromo-2-furoate.

• Regioselective bromination at the 4-position: The final and most critical step is the introduction of the second bromine atom at the 4-position. This is achieved through a directed lithiation-bromination approach, where a strong base is used to selectively deprotonate the 4-position, followed by quenching with a bromine source.

Q3: What are the expected yields for each step of the synthesis?

A3: The yields for each step can vary depending on the reaction scale and the purity of the reagents. However, typical yields are as follows:

• Step 1 (Oxidation): 70-80%

• Step 2 (Esterification): 85-95%

• Step 3 (Bromination): 60-70%

The overall yield for the three-step synthesis is typically in the range of 40-50%.

Troubleshooting Guide

Problem 1: Low yield in the synthesis of 3-bromofuran-2-carboxylic acid (Step 1)

• Question: My yield of 3-bromofuran-2-carboxylic acid from the oxidation of 3-bromofuran-2-carbaldehyde is significantly lower than expected. What could be the cause?

• Answer: Low yields in this oxidation step can be attributed to several factors:

  • Incomplete reaction: Ensure that the reaction has gone to completion by monitoring it with thin-layer chromatography (TLC). If the reaction is sluggish, a slight excess of the oxidizing agent (sodium chlorite) can be added.

  • Side reactions: The aldehyde starting material can be sensitive to prolonged exposure to acidic or basic conditions. Ensure that the pH of the reaction mixture is maintained within the optimal range for the oxidation.

  • Product loss during workup: 3-Bromofuran-2-carboxylic acid has some solubility in water. During the extraction with an organic solvent, ensure that the aqueous layer is thoroughly extracted multiple times to maximize the recovery of the product. Salting out the aqueous layer with brine before extraction can also improve the partitioning of the product into the organic phase.

Problem 2: Incomplete esterification of 3-bromofuran-2-carboxylic acid (Step 2)

• Question: I am observing unreacted carboxylic acid in my reaction mixture after the esterification of 3-bromofuran-2-carboxylic acid. How can I drive the reaction to completion?

• Answer: The esterification of a carboxylic acid with an alcohol is a reversible reaction. To drive the equilibrium towards the formation of the ester, you can:

  • Use a large excess of ethanol: This will shift the equilibrium towards the product side.

  • Remove water as it is formed: This can be achieved by using a Dean-Stark apparatus to azeotropically remove the water generated during the reaction.

  • Use a suitable catalyst: A strong acid catalyst, such as sulfuric acid or p-toluenesulfonic acid, is essential for this reaction. Ensure that the catalyst is fresh and added in the correct amount.

Problem 3: Formation of multiple products during the final bromination step (Step 3)

• Question: After the bromination of ethyl 3-bromo-2-furoate, I am seeing multiple spots on my TLC plate, suggesting the formation of isomeric products. How can I improve the regioselectivity for the 4-position?

• Answer: The regioselectivity of the second bromination is the most critical aspect of this synthesis. The formation of multiple products indicates that the bromination is not occurring exclusively at the 4-position. To improve the selectivity:

  • Directed lithiation is key: The use of a strong, non-nucleophilic base like lithium diisopropylamide (LDA) is crucial for the selective deprotonation at the 4-position. The ester group at the 2-position and the bromine at the 3-position help to direct the lithiation to the C4 position.

  • Low temperature is essential: The lithiation reaction must be carried out at a very low temperature (typically -78 °C) to prevent side reactions and ensure the kinetic deprotonation at the desired position.

  • Anhydrous conditions are critical: Alkyllithium reagents like LDA are extremely sensitive to moisture. Ensure that all glassware is oven-dried and the reaction is performed under an inert atmosphere (e.g., argon or nitrogen).

  • Choice of brominating agent: After the lithiation, a suitable bromine source, such as N-bromosuccinimide (NBS) or 1,2-dibromoethane, should be added at low temperature to quench the organolithium intermediate.

Experimental Protocol: A Three-Step Synthesis of Ethyl 3,4-dibromo-2-furoate

Step 1: Synthesis of 3-bromofuran-2-carboxylic acid

This procedure is adapted from the general method for the oxidation of aldehydes to carboxylic acids.[2]

• To a solution of 3-bromofuran-2-carbaldehyde (10.0 g, 57.1 mmol) in tert-butanol (150 mL) and 2-methyl-2-butene (20.0 mL, 188 mmol), a solution of sodium chlorite (80%, 16.2 g, 143 mmol) and sodium dihydrogen phosphate (20.6 g, 172 mmol) in water (140 mL) is added dropwise at room temperature.

• The reaction mixture is stirred vigorously overnight.

• The reaction is then acidified with 1 M hydrochloric acid (120 mL) and extracted with ethyl acetate (3 x 100 mL).

• The combined organic layers are washed with brine, dried over anhydrous magnesium sulfate, and concentrated under reduced pressure.

• The crude product is purified by recrystallization from a hexane/ethyl acetate mixture to afford 3-bromofuran-2-carboxylic acid as a crystalline solid.

Step 2: Synthesis of ethyl 3-bromo-2-furoate

This is a standard Fischer esterification procedure.

• A mixture of 3-bromofuran-2-carboxylic acid (10.0 g, 52.4 mmol), absolute ethanol (150 mL), and concentrated sulfuric acid (1 mL) is refluxed for 4 hours.

• The reaction mixture is cooled to room temperature and the excess ethanol is removed under reduced pressure.

• The residue is dissolved in diethyl ether (100 mL) and washed with a saturated sodium bicarbonate solution and then with brine.

• The organic layer is dried over anhydrous magnesium sulfate and the solvent is evaporated to give ethyl 3-bromo-2-furoate, which can be used in the next step without further purification.

Step 3: Synthesis of ethyl 3,4-dibromo-2-furoate

This procedure utilizes a directed lithiation-bromination strategy.

• A solution of diisopropylamine (8.4 mL, 60 mmol) in anhydrous tetrahydrofuran (THF, 100 mL) is cooled to -78 °C under an argon atmosphere.

• n-Butyllithium (2.5 M in hexanes, 24 mL, 60 mmol) is added dropwise, and the mixture is stirred for 30 minutes at -78 °C to generate LDA.

• A solution of ethyl 3-bromo-2-furoate (11.0 g, 50 mmol) in anhydrous THF (50 mL) is added dropwise to the LDA solution at -78 °C. The mixture is stirred for 1 hour at this temperature.

• A solution of N-bromosuccinimide (NBS, 10.7 g, 60 mmol) in anhydrous THF (50 mL) is then added dropwise at -78 °C.

• The reaction mixture is stirred for another hour at -78 °C and then allowed to warm to room temperature.

• The reaction is quenched with a saturated ammonium chloride solution and extracted with diethyl ether (3 x 100 mL).

• The combined organic layers are washed with brine, dried over anhydrous magnesium sulfate, and concentrated under reduced pressure.

• The crude product is purified by column chromatography on silica gel (eluting with a hexane/ethyl acetate gradient) to yield ethyl 3,4-dibromo-2-furoate.

Data Summary

Step	Starting Material	Product	Reagents	Typical Yield
1	3-Bromofuran-2-carbaldehyde	3-Bromofuran-2-carboxylic acid	Sodium chlorite, sodium dihydrogen phosphate	70-80%
2	3-Bromofuran-2-carboxylic acid	Ethyl 3-bromo-2-furoate	Ethanol, sulfuric acid	85-95%
3	Ethyl 3-bromo-2-furoate	Ethyl 3,4-dibromo-2-furoate	LDA, N-bromosuccinimide	60-70%

Visualizing the Workflow

Caption: Synthetic workflow for ethyl 3,4-dibromo-2-furoate.

Mechanistic Insight: The Role of Directed Lithiation

The key to the regioselective introduction of the second bromine atom at the 4-position lies in the directed ortho-metalation (in this case, ortho to the ester group).

Caption: Key step: Directed lithiation followed by bromination.

The strong, sterically hindered base, LDA, selectively abstracts the most acidic proton on the furan ring. The electron-withdrawing ester group at the 2-position and the inductive effect of the bromine at the 3-position make the proton at the 4-position the most acidic. The subsequent addition of an electrophilic bromine source, such as NBS, then installs the second bromine atom precisely at the desired location.

References

• Process for the preparation of 2,3-dibromfuran. (1973).

• Fischer Esterification. (n.d.). Organic Chemistry Portal. Retrieved from [Link]

• Directed lithiation of simple aromatics and heterocycles for synthesis of substituted deriv
• Regioselective Synthesis of 4-Bromo-3-formyl-N-phenyl-5-propylthiophene-2-carboxamide. (2021). Molbank, 2021(4), M1296.

Sources

• 1. mdpi.com [mdpi.com]
• 2. Furan undergoes electrophilic aromatic substitution more readily ... | Study Prep in Pearson+ [pearson.com]

Technical Support Center: Stability and Handling of Brominated Furoic Acid Esters

Welcome to the technical support center for researchers, scientists, and drug development professionals working with brominated furoic acid esters. This guide is designed to provide expert advice and actionable troubleshooting protocols to address a critical challenge in their synthesis and application: preventing premature decarboxylation. We will delve into the mechanisms behind this unwanted side reaction and provide field-proven strategies to ensure the integrity of your molecules.

Frequently Asked Questions (FAQs)

This section addresses the fundamental questions regarding the stability of brominated furoic acid derivatives.

Q1: What is decarboxylation, and why is it a problem for my brominated furoic acid ester?

A: Decarboxylation is a chemical reaction that removes a carboxyl group (-COOH or -COOR) and releases carbon dioxide (CO₂). For researchers, this is a significant issue as it fundamentally alters your target molecule, converting your desired furoic acid or ester into a simple bromofuran. This leads to reduced yields, impurities that complicate purification, and ultimately, the failure of the synthetic step. Simple aliphatic carboxylic acids are generally stable and do not lose CO₂ easily upon heating.[1] However, the electronic nature of the furan ring and the presence of substituents can make these molecules more susceptible.

Q2: At what temperature does decarboxylation become a significant risk for furoic acids?

A: The thermal stability of the parent compound, 2-furoic acid, is a key benchmark. Studies have shown that its decarboxylation is activated at temperatures around 140-160 °C .[2][3] While esterification can enhance stability compared to the free acid, any synthetic step that requires heating at or above this temperature range should be considered high-risk for inducing decarboxylation. The melting point of 2-furoic acid itself is around 128-132 °C, and it is noted to be stable up to 130 °C, which aligns with the observed onset of decarboxylation shortly thereafter.[4]

Q3: How does the bromine substituent affect the rate of decarboxylation?

A: The effect is complex. Bromine is an electron-withdrawing group, which can destabilize the furan ring to some extent. However, the exact impact on the decarboxylation rate is highly dependent on its position and the specific reaction mechanism at play (e.g., thermal, metal-catalyzed). In many transition-metal-catalyzed reactions, such as cross-couplings, the presence of the bromide is the entire point of the reaction, but the conditions (ligands, base, temperature) must be carefully chosen to favor the desired coupling over decarboxylation.[5][6]

Q4: Are the free acid and the ester equally susceptible to decarboxylation?

A: Generally, the free carboxylic acid is more prone to decarboxylation than its corresponding ester. The mechanism for thermal decarboxylation often involves the proton of the carboxylic acid, which is absent in the ester form.[1][7] Therefore, a primary strategy for preventing this side reaction is to convert the brominated furoic acid to its ester derivative before subjecting it to harsh conditions, particularly high temperatures.

Troubleshooting Guides & Protocols

This section provides solutions to specific experimental problems.

Issue 1: My reaction yield is low, and I've identified the decarboxylated bromofuran as the major byproduct.

This is a classic sign that your reaction conditions are too harsh for the substrate. The primary culprit is almost always excess heat.

The most direct approach is to lower the reaction temperature.

• Systematic Reduction: Set up parallel reactions, reducing the temperature in 10 °C increments (e.g., 130 °C, 120 °C, 110 °C).

• Time Extension: Be aware that lower temperatures will decrease the reaction rate. You may need to extend the reaction time to achieve full conversion of your starting material. Monitor the reaction progress by TLC or LC-MS.

• Solvent Choice: If your desired temperature is below the boiling point of your current solvent, you can maintain precise control. If you need to go lower, consider switching to a lower-boiling point solvent, provided it is compatible with your reaction chemistry.

In reactions like Suzuki, Heck, or Sonogashira couplings, the metal catalyst itself can sometimes promote decarboxylation.[6]

• Catalyst Choice: Copper-based catalysts are notoriously prone to promoting decarboxylation of aromatic carboxylic acids at high temperatures.[6] If using copper, consider screening palladium or silver-based catalysts, which may offer milder conditions.[8] For instance, a simple and efficient protodecarboxylation of heteroaromatic carboxylic acids is catalyzed by Ag₂CO₃.[8]

• Ligand Modification: For palladium-catalyzed reactions, the choice of phosphine ligand is critical. Bulky, electron-rich ligands can often facilitate the desired oxidative addition and reductive elimination steps at lower temperatures, thereby outcompeting the decarboxylation pathway. A study on a one-pot synthesis of 2,5-furandicarboxylic acid successfully used a Xantphos-modified Pd-catalyst at a mild 90 °C, avoiding ring-opening side reactions.[9]

• Screening Table: Use a structured approach to screen variables.

Run	Catalyst	Ligand	Temperature (°C)	% Desired Product	% Decarboxylated
1	Pd(OAc)₂	PPh₃	120	45	50
2	Pd(OAc)₂	Xantphos	100	75	20
3	Pd₂(dba)₃	SPhos	90	88	5
4	Ag₂CO₃	None	120	10	85

Caption: Example screening table for optimizing a cross-coupling reaction.

Issue 2: The starting bromofuroic acid itself is degrading during esterification.

If you are seeing decarboxylation even during the esterification step, it suggests your conditions are still too aggressive for the free acid form.

Avoid high-temperature Fischer esterification with strong mineral acids if decarboxylation is observed. Instead, opt for methods that proceed at or near room temperature.

Method A: Carbodiimide Coupling (e.g., DCC or EDC)

• Dissolution: Dissolve the bromofuroic acid (1 equiv.), the desired alcohol (1.2 equiv.), and a catalytic amount of DMAP (0.1 equiv.) in an anhydrous solvent like Dichloromethane (DCM).

• Cooling: Cool the solution to 0 °C in an ice bath.

• Coupling Agent Addition: Add the coupling agent, such as EDC (1.2 equiv.), portion-wise to the cooled solution.

• Reaction: Allow the reaction to warm to room temperature and stir for 4-12 hours, monitoring by TLC.

• Workup: Upon completion, filter the reaction mixture (if DCC is used, to remove DCU byproduct). Wash the organic phase with dilute HCl, then saturated NaHCO₃, and finally brine. Dry over Na₂SO₄, filter, and concentrate under reduced pressure. Purify by column chromatography.

Method B: Conversion to Acyl Chloride

• Acyl Chloride Formation: Gently reflux the bromofuroic acid (1 equiv.) in thionyl chloride (SOCl₂) (2-3 equiv.) for 1-2 hours. The temperature of refluxing SOCl₂ is ~77 °C, well below the decarboxylation threshold.

• Removal of Excess Reagent: Carefully remove the excess SOCl₂ under reduced pressure.

• Ester Formation: Dissolve the crude acyl chloride in an anhydrous solvent (e.g., DCM) and cool to 0 °C. Add the desired alcohol (1.1 equiv.) and a non-nucleophilic base like triethylamine (1.1 equiv.) dropwise.

• Reaction & Workup: Allow to warm to room temperature, stir for 1-2 hours, and then perform a standard aqueous workup as described in Method A.

References

• Decarboxylative Bromination. ResearchGate. Available at: [Link]

• Decarboxylative cross-coupling. Wikipedia. Available at: [Link]

• Thermal decarboxylation Definition. Fiveable. Available at: [Link]

• Decarboxylation Explained, Reaction and Mechanism. YouTube. Available at: [Link]

• Photocatalytic direct borylation of carboxylic acids. National Institutes of Health (NIH). Available at: [Link]

• The Decarboxylation of Carboxylic Acids and Their Salts. Chemistry LibreTexts. Available at: [Link]

• Enzymatic Carboxylation of 2-Furoic Acid Yields 2,5-Furandicarboxylic Acid (FDCA). National Institutes of Health (NIH). Available at: [Link]

• 18.5: Decarboxylation of Carboxylic Acids. Chemistry LibreTexts. Available at: [Link]

• Decarboxylation. Organic Chemistry Portal. Available at: [Link]

• Decarboxylation. Master Organic Chemistry. Available at: [Link]

• One‐Pot Synthesis of 2,5‐Furandicarboxylic Acid from 2‐Furoic Acid by a Pd‐catalyzed Bromination–Hydroxycarbonylation Tandem Reaction in Acetate Buffer. ResearchGate. Available at: [Link]

• 2-FUROIC ACID. Organic Syntheses. Available at: [Link]

• One‐Pot Synthesis of 2,5‐Furandicarboxylic Acid from 2‐Furoic Acid by a Pd‐catalyzed Bromination–Hydroxycarbonylation Tandem Reaction in Acetate Buffer. National Institutes of Health (NIH). Available at: [Link]

• Thermal decarboxylation of 2-furoic acid and its implication for the formation of furan in foods. ResearchGate. Available at: [Link]

• 2-Furoic acid. Wikipedia. Available at: [Link]

• Decarboxylation and Tandem Reduction/Decarboxylation Pathways to Substituted Phenols from Aromatic Carboxylic Acids Using Bimetallic Nanoparticles on Supported Ionic Liquid Phases as Multifunctional Catalysts. National Institutes of Health (NIH). Available at: [Link]

• Method and integrated process for the carboxylation of furan derived carboxylic acids to 2,5-furandicarboxylic acid. Google Patents.

• A novel route to synthesize 2,5-furandicarboxylic: Direct carboxylation of 2-furoic acid with formate. ResearchGate. Available at: [Link]

• Synthesis of α-bromocarboxylic acids and derivatives. Organic Chemistry Portal. Available at: [Link]

• Thermal degradation of 2-furoic acid and furfuryl alcohol as pathways in the formation of furan and 2-methylfuran in food. PubMed. Available at: [Link]

Sources

• 1. masterorganicchemistry.com [masterorganicchemistry.com]
• 2. researchgate.net [researchgate.net]
• 3. Thermal degradation of 2-furoic acid and furfuryl alcohol as pathways in the formation of furan and 2-methylfuran in food - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. 2-Furoic acid - Wikipedia [en.wikipedia.org]
• 5. Decarboxylative cross-coupling - Wikipedia [en.wikipedia.org]
• 6. Decarboxylation and Tandem Reduction/Decarboxylation Pathways to Substituted Phenols from Aromatic Carboxylic Acids Using Bimetallic Nanoparticles on Supported Ionic Liquid Phases as Multifunctional Catalysts - PMC [pmc.ncbi.nlm.nih.gov]
• 7. chem.libretexts.org [chem.libretexts.org]
• 8. Decarboxylation [organic-chemistry.org]
• 9. One‐Pot Synthesis of 2,5‐Furandicarboxylic Acid from 2‐Furoic Acid by a Pd‐catalyzed Bromination–Hydroxycarbonylation Tandem Reaction in Acetate Buffer - PMC [pmc.ncbi.nlm.nih.gov]

Technical Support Center: Troubleshooting Regioselectivity in Furan Bromination

Welcome to the technical support center for furan bromination. This guide is designed for researchers, medicinal chemists, and process development scientists who are navigating the complexities of electrophilic substitution on the furan ring. Here, we address common challenges in controlling regioselectivity, offering field-proven insights and evidence-based protocols to help you achieve your desired synthetic outcomes.

Introduction: The Furan Bromination Challenge

Furan is an electron-rich heterocycle that readily undergoes electrophilic aromatic substitution.[1][2] However, its high reactivity can be a double-edged sword, often leading to a lack of selectivity, polysubstitution, and even ring-opening side reactions.[3][4] The C2 and C5 positions (α-positions) are electronically favored for electrophilic attack due to the superior stabilization of the cationic intermediate (arenium ion) through resonance, involving the lone pair of the oxygen atom.[1][5] Despite this inherent preference, achieving clean, high-yield monobromination at the desired position requires careful control over reaction parameters. This guide provides a structured approach to troubleshooting and optimizing these reactions.

Frequently Asked Questions (FAQs)

Q1: Why is my furan bromination yielding a mixture of 2-bromofuran and 2,5-dibromofuran, even when using only one equivalent of bromine?

A1: This is a classic issue stemming from the reactivity of the furan ring. The initial product, 2-bromofuran, is still an activated ring system and can undergo a second bromination, often at a rate competitive with the initial reaction. Several factors can exacerbate this:

• High Local Concentration of Bromine: Rapid addition of the brominating agent creates localized areas of high concentration, promoting the second bromination before the reagent has dispersed.

• Reaction Temperature: Higher temperatures increase reaction rates indiscriminately, reducing the kinetic distinction between the first and second bromination events.

• Choice of Brominating Agent: Highly reactive agents like elemental bromine (Br₂) are notoriously difficult to control for mono-substitution.[4][6]

Solution:

• Slow, Controlled Addition: Add the brominating agent dropwise, preferably as a dilute solution, to the furan solution at a low temperature (e.g., -5 °C to 0 °C) to maintain a low instantaneous concentration of the electrophile.[4]

• Use a Milder Brominating Agent: N-Bromosuccinimide (NBS) is often the reagent of choice for controlled monobromination of activated aromatic rings.[7][8] It provides a slow, steady source of electrophilic bromine.

• Solvent Choice: Solvents like dimethylformamide (DMF) or dioxane can modulate the reactivity of the brominating agent. For instance, bromination with Br₂ in DMF is a known method for producing 2-bromofuran.[9]

Q2: I am trying to synthesize 2,5-dibromofuran, but my yields are low, and I see significant tar/polymer formation. What is causing this?

A2: Furan's sensitivity to strong acids is a primary cause of polymerization.[10] The hydrobromic acid (HBr) generated as a byproduct during bromination can catalyze this decomposition.

Solution:

• Non-Protic Solvents: Employing non-protic solvents can minimize acid-catalyzed side reactions.

• Acid Scavenger: The addition of a non-nucleophilic base, such as pyridine (used cautiously as it can react with some brominating agents) or sodium carbonate, can neutralize the HBr as it forms.

• Temperature Control: Maintaining low temperatures throughout the reaction and workup is critical to suppress polymerization pathways.

• Controlled Stoichiometry: Using just over two equivalents of the brominating agent can help drive the reaction to completion without a large excess that could promote further side reactions. A procedure using two mole equivalents of bromine in DMF has been reported to give 2,5-dibromofuran.[9]

Q3: My reaction is not selective for the C2 position. Am I dealing with kinetic or thermodynamic control?

A3: Electrophilic substitution on an unsubstituted furan ring is overwhelmingly under kinetic control, favoring the C2 position due to the more stable intermediate.[1][11] If you are observing significant substitution at C3 or C4, it is highly unusual and may point to:

• Steric Hindrance: A bulky substituent at C2 could direct the electrophile to C5 or potentially C3.

• Complex Reaction Mechanism: In some specialized cases with complex reagents or catalysts, alternative pathways might become accessible.

• Misidentification of Products: Ensure that your analytical data (NMR, GC-MS) is correctly interpreted. The ¹H NMR spectrum of furan itself shows distinct signals for the α (C2/C5) and β (C3/C4) protons.[1]

Under typical bromination conditions, the reaction is fast and effectively irreversible, which are hallmarks of kinetic control.[11] Thermodynamic control would require conditions that allow for the equilibration of isomers (e.g., high temperatures and a mechanism for bromide migration), which is not a standard outcome for this reaction.

Troubleshooting Guide: A Deeper Dive

This section explores specific experimental scenarios and provides a logical framework for resolving them.

Scenario 1: Low Yield of 2-Bromofuran with NBS

Problem: You are using one equivalent of NBS in DMF to synthesize 2-bromofuran, but the conversion is low, or the yield is poor after workup.[8][12]

Troubleshooting Workflow:

Caption: Troubleshooting workflow for low-yield 2-bromofuran synthesis.

Causality and Actionable Advice:

• Reagent Purity: Ensure your NBS is of high quality. Old or improperly stored NBS can decompose, reducing its effective concentration.

• Solvent Quality: Use anhydrous DMF. Water can react with NBS and complicate the reaction pathway.[13]

• Reaction Monitoring: Do not rely solely on a fixed reaction time. Track the disappearance of furan using Thin Layer Chromatography (TLC) or Gas Chromatography-Mass Spectrometry (GC-MS).

• Workup Procedure: 2-Bromofuran is volatile. Avoid excessive heating or prolonged exposure to high vacuum during solvent removal. A direct steam distillation from the reaction mixture has been shown to be an effective isolation technique that avoids extractive workups and chromatography.[12]

Scenario 2: Controlling the Formation of 2- vs. 2,5-Brominated Products

Problem: You need to selectively synthesize either the mono- or di-brominated furan and are struggling to control the product ratio.

Key Control Factors & Their Mechanistic Impact:

Parameter	Condition for 2-Bromofuran (Kinetic Product)	Condition for 2,5-Dibromofuran	Mechanistic Rationale
Stoichiometry	1.0 - 1.05 eq. Brominating Agent	2.1 - 2.2 eq. Brominating Agent	Precise control of equivalents is the primary determinant of the product. A slight excess for dibromination ensures full conversion.
Temperature	-5 °C to 0 °C	0 °C to Room Temperature	Lower temperatures favor the initial, faster reaction (monobromination) and suppress the subsequent reaction by reducing the overall thermal energy of the system.[4][11]
Reagent Addition	Slow, dropwise addition of a dilute solution	Can be added more quickly, but portion-wise addition is still recommended	Slow addition maintains a low concentration of the electrophile, ensuring it reacts with the more abundant and reactive starting furan over the less reactive 2-bromofuran.
Solvent	DMF, Dioxane, CCl₄	DMF, Acetic Acid	DMF can form a complex with bromine (dioxane dibromide with dioxane), moderating its reactivity and improving selectivity for monobromination.[4][12]

Validated Experimental Protocols

Protocol 1: Scalable Synthesis of 2-Bromofuran

This protocol is adapted from a procedure noted for its scalability and simplified workup.[14]

• Setup: Equip a three-necked round-bottom flask with a mechanical stirrer, a dropping funnel, and a thermometer. Maintain an inert atmosphere (e.g., nitrogen).

• Reagents:

  • Furan (1.0 eq.)

  • N-Bromosuccinimide (NBS, 1.05 eq.)

  • Anhydrous Dimethylformamide (DMF)

• Procedure: a. Dissolve furan in DMF in the reaction flask and cool the mixture to 0 °C in an ice bath. b. In a separate flask, dissolve NBS in DMF. c. Add the NBS solution dropwise to the stirred furan solution over 1-2 hours, ensuring the internal temperature does not exceed 5 °C. d. After the addition is complete, allow the reaction to stir at room temperature overnight.

• Workup & Isolation: a. Assemble a steam distillation apparatus. b. Directly steam distill the reaction mixture. c. Collect the distillate in a receiving flask cooled in an ice bath. The product will co-distill with water. d. Separate the organic layer, dry it over anhydrous magnesium sulfate (MgSO₄), and filter. e. The resulting liquid is 2-bromofuran, which can be further purified by vacuum distillation if necessary. Expected yields are in the range of 65-75%.[12]

Protocol 2: Synthesis of 2,5-Dibromofuran

This protocol is based on established methods for dibromination.[9]

• Setup: Use the same setup as in Protocol 1.

• Reagents:

  • Furan (1.0 eq.)

  • Elemental Bromine (Br₂, 2.1 eq.)

  • Anhydrous Dimethylformamide (DMF)

• Procedure: a. Dissolve furan in DMF and cool the solution to -5 °C. b. Add bromine dropwise via the dropping funnel, maintaining the temperature below 0 °C. c. After the addition, allow the mixture to warm to room temperature and stir for an additional 2-3 hours. d. Monitor the reaction by GC-MS to confirm the consumption of 2-bromofuran intermediate.

• Workup & Isolation: a. Pour the reaction mixture into a flask containing ice water. b. Add a solution of sodium bisulfite to quench any excess bromine (the orange/brown color will disappear). c. Extract the aqueous mixture with a suitable organic solvent (e.g., diethyl ether or dichloromethane) three times. d. Combine the organic extracts, wash with brine, and dry over anhydrous sodium sulfate (Na₂SO₄). e. Remove the solvent under reduced pressure. The crude product can be purified by vacuum distillation or recrystallization from a suitable solvent like hexane.

Mechanistic Overview: Why C2 Substitution Dominates

The regioselectivity of electrophilic attack on furan is dictated by the stability of the cationic intermediate (the σ-complex or arenium ion).

Sources

• 1. Electrophilic Reactions of Furan_Chemicalbook [chemicalbook.com]
• 2. Furan undergoes electrophilic aromatic substitution more readily ... | Study Prep in Pearson+ [pearson.com]
• 3. cdnsciencepub.com [cdnsciencepub.com]
• 4. Synthesis, Reactions and Medicinal Uses of Furan | Pharmaguideline [pharmaguideline.com]
• 5. quora.com [quora.com]
• 6. m.youtube.com [m.youtube.com]
• 7. Bromination reactions that use NBS(active/inactive aromatic ring brominationActive/inactive aromatic ring bromination:Bromination reactions that use NBS(2):N-bromo compounds(4):Discussion series on bromination/iodination reactions 4 – Chemia [chemia.manac-inc.co.jp]
• 8. tandfonline.com [tandfonline.com]
• 9. semanticscholar.org [semanticscholar.org]
• 10. m.youtube.com [m.youtube.com]
• 11. Thermodynamic and kinetic reaction control - Wikipedia [en.wikipedia.org]
• 12. tandfonline.com [tandfonline.com]
• 13. masterorganicchemistry.com [masterorganicchemistry.com]
• 14. tandfonline.com [tandfonline.com]

Technical Support Center: Purification of Ethyl 3,4-dibromo-2-furoate

Welcome to the technical support center for the purification of ethyl 3,4-dibromo-2-furoate. This guide is designed for researchers, scientists, and drug development professionals to navigate the common challenges encountered during the purification of this important synthetic intermediate. Here, we address specific issues in a question-and-answer format, providing not just protocols, but the underlying chemical principles to empower your experimental decisions.

Frequently Asked Questions (FAQs) & Troubleshooting Guides

Initial Workup & Crude Product Analysis

Question 1: After quenching my bromination reaction of ethyl 2-furoate, my crude product is a dark, oily residue. What are the likely components, and what is the best initial cleanup step?

Answer: The dark coloration of your crude product is likely due to residual bromine and acidic byproducts like hydrogen bromide (HBr). The primary components of the crude mixture are typically:

• Target Product: Ethyl 3,4-dibromo-2-furoate

• Starting Material: Unreacted ethyl 2-furoate

• Intermediates: Monobrominated ethyl 2-furoate species

• Regioisomers: Other dibrominated products such as ethyl 4,5-dibromo-2-furoate or ethyl 3,5-dibromo-2-furoate. The formation of various brominated furans is a known challenge in these reactions.[1]

• Over-brominated species: Tribrominated ethyl 2-furoate

The recommended initial cleanup is a liquid-liquid extraction. This will remove the majority of inorganic impurities and acidic residues.

Experimental Protocol: Liquid-Liquid Extraction

• Dissolution: Dissolve the crude oily residue in a suitable organic solvent like dichloromethane (DCM) or ethyl acetate. Ensure the volume is sufficient to fully dissolve the organic components.

• Aqueous Wash: Transfer the organic solution to a separatory funnel and wash with a saturated aqueous solution of sodium bicarbonate (NaHCO₃). This will neutralize any residual HBr, which is a common byproduct of bromination reactions.[2]

• Brine Wash: Follow the bicarbonate wash with a wash using a saturated aqueous solution of sodium chloride (brine). This helps to remove excess water from the organic layer.

• Drying: Separate the organic layer and dry it over an anhydrous salt such as magnesium sulfate (MgSO₄) or sodium sulfate (Na₂SO₄).

• Solvent Removal: Filter off the drying agent and concentrate the organic phase under reduced pressure using a rotary evaporator. The resulting residue is your crude, neutralized product, which is now ready for more advanced purification.

Recrystallization for Bulk Purification

Question 2: I have a large batch of crude ethyl 3,4-dibromo-2-furoate that is mostly the desired product but contains some unreacted starting material. Can I use recrystallization for initial purification?

Answer: Yes, recrystallization is an excellent technique for purifying a solid compound that is present in high concentration.[3] The success of this method depends on the differing solubilities of your target compound and the impurities in a given solvent system. For a compound like ethyl 3,4-dibromo-2-furoate, which is a relatively nonpolar ester, a nonpolar solvent or a binary mixture is a good starting point. A procedure for a similar compound, ethyl α,β-dibromo-β-phenylpropionate, uses petroleum ether for recrystallization, suggesting that a nonpolar solvent is effective.[4]

Table 1: Suggested Solvents for Recrystallization Screening

Solvent/Mixture	Rationale
Hexanes or Heptane	Good for nonpolar compounds. The product should be soluble when hot and insoluble when cold.
Isopropanol	A slightly more polar solvent that can sometimes provide good solubility differentials.
Hexanes/Ethyl Acetate	A common binary solvent system where ethyl acetate increases the solubility.[5]
Methanol/Water	For more polar impurities, they may remain in the solvent mixture.

Experimental Protocol: Recrystallization

• Solvent Selection: In a small test tube, add a small amount of your crude product and a few drops of a chosen solvent. Heat the mixture to boiling. If the solid dissolves, it is a potential solvent. Allow it to cool to room temperature and then in an ice bath to see if crystals form.

• Dissolution: In a larger flask, add the crude product and the minimum amount of the chosen hot solvent to just dissolve the solid.

• Hot Filtration (Optional): If there are insoluble impurities, perform a hot gravity filtration to remove them.

• Crystallization: Allow the solution to cool slowly to room temperature. Then, place it in an ice bath to maximize crystal formation.

• Collection: Collect the crystals by vacuum filtration, washing them with a small amount of cold solvent.

• Drying: Dry the crystals under vacuum to remove residual solvent.

Column Chromatography for High Purity

Question 3: My TLC analysis shows multiple spots with very close Rf values. How can I effectively separate my target compound from its regioisomers using column chromatography?

Answer: The separation of regioisomers is a common challenge in chromatography due to their similar polarities.[6][7] Flash column chromatography is the preferred method for achieving high purity.[8] The key to a successful separation is to use a solvent system with low polarity to maximize the differences in interaction with the silica gel.

Workflow for Isomer Separation

Caption: Workflow for purification by flash column chromatography.

Experimental Protocol: Flash Column Chromatography

• TLC Analysis: Develop a TLC method to visualize the separation. Start with a low polarity eluent such as 10% ethyl acetate in hexanes. The goal is to have the Rf of your target compound around 0.2-0.3 for good separation on a column.[9]

• Column Packing: Prepare a silica gel column. The amount of silica should be about 50-100 times the weight of your crude product for difficult separations.

• Sample Loading: Dissolve your crude product in a minimal amount of a nonpolar solvent (like hexanes or DCM) and load it onto the column. Alternatively, for better resolution, "dry load" the sample by adsorbing it onto a small amount of silica gel before adding it to the column.[9]

• Elution: Begin eluting with a low-polarity solvent system (e.g., 2-5% ethyl acetate in hexanes). You can use a gradient elution, slowly increasing the polarity of the mobile phase, to elute compounds with higher polarity.

• Fraction Collection: Collect fractions and monitor them by TLC to identify those containing the pure product.

• Product Isolation: Combine the pure fractions and remove the solvent under reduced pressure.

Table 2: Troubleshooting Column Chromatography

Issue	Possible Cause	Solution
Poor Separation	Solvent system is too polar.	Decrease the polarity of the eluent. Use a shallower solvent gradient.
Tailing of Spots	Compound is too polar or acidic.	Add a small amount (0.1-1%) of a modifier like triethylamine (for basic compounds) or acetic acid (for acidic compounds) to the eluent.
Product Crashing on Column	Poor solubility in the eluent.	Use a stronger solvent for loading, but keep the volume minimal. Consider dry loading.

Product Stability & Storage

Question 4: I've noticed my purified ethyl 3,4-dibromo-2-furoate develops a yellowish tint over time. Is it decomposing, and how should I store it?

Answer: Halogenated organic compounds, including brominated furans, can be sensitive to light and air, leading to gradual decomposition. The yellowing is likely due to the formation of small amounts of colored degradation products. It's also possible for hydrolysis of the ester to occur if exposed to moisture, especially under acidic or basic conditions.[10]

Recommended Storage Conditions:

• Temperature: Store at low temperatures (-20°C to 4°C) to slow down decomposition rates.

• Atmosphere: Store under an inert atmosphere (e.g., nitrogen or argon) to prevent oxidation.

• Light: Protect from light by storing in an amber vial or wrapping the container in aluminum foil.

• Moisture: Ensure the container is tightly sealed to prevent moisture ingress.

By following these storage recommendations, you can ensure the long-term stability and purity of your ethyl 3,4-dibromo-2-furoate.

References

• Preparation method of ethyl bromodifluoroacetate.
• Process for the preparation of 2,3-dibromfuran.
• Reaction of bromine with furfural and related compounds.

• A kind of synthetic method of 7-bromo-2,2-dimethylheptanoic acid ethyl ester and synthetically obtained product. PubChem. [Link]

• Efficient procedure for the preparation of 2-bromo-5-ethylfuran and its unexpected isomerisation. ResearchGate. [Link]

• ETHYL α,β-DIBROMO-β-PHENYLPROPIONATE. Organic Syntheses. [Link]

• Separation of stereoisomers of several furan derivatives by capillary gas chromatography-mass spectrometry, supercritical fluid chromatography, and liquid chromatography using chiral stationary phases. PubMed. [Link]

• Ethyl 2-furoate. PubChem. [Link]

• Chromatography: Solvent Systems For Flash Column. University of Rochester, Department of Chemistry. [Link]

• Solvent Systems for Silica Gel Column Chromatography. Common Organic Chemistry. [Link]

• Process for the preparation of 3-furoate esters and novel intermediate compounds.

• Separation of regio-isomers / suggestions for regio-selective methylation of aromatics? ResearchGate. [Link]

• About Workup. University of Rochester, Department of Chemistry. [Link]

• Reagents & Solvents: Solvents for Recrystallization. University of Rochester, Department of Chemistry. [Link]

• 2,4-DIBROMO-3-PENTANONE. Organic Syntheses. [Link]

• Advice on separating regioisomers, both run to the same spot on TLC, and cocrystalize out together. Reddit. [Link]

• Go-to recrystallization solvent mixtures. Reddit. [Link]

• Dual-Regime Reaction Kinetics of the Autocatalytic Hydrolyses of Aqueous Alkyl Lactates. ChemRxiv. [Link]

• Reaction of bromine with furfural and related compounds. National Institute of Standards and Technology.

• How to separate regioisomers without using instrumental method (like prep HPLC, SFC etc.)? ResearchGate. [Link]

• Lipophilic NHC Assisted One-pot Synthesis of Syncarpamide Analogues in Aqueous Medium - Supporting Inform

• Important Chemistry Tips-Solvents choose for recrystallization-Part4. YouTube. [Link]

• Column Chromatography. University of Colorado Boulder, Department of Chemistry. [Link]

• ethyl 2-furoate, 614-99-3. The Good Scents Company. [Link]

• Recrystallization Technique for Organic Chemistry with Nadia Korovina. YouTube. [Link]

• Chromatographic separation of 3,4-difluorophenylacetic acid and its positional isomers using five different techniques. PubMed. [Link]

• Showing Compound Ethyl 2-furoate (FDB029783). FooDB. [Link]

• SOP: FLASH CHROMATOGRAPHY. University of Cape Town, Department of Chemistry.

• A Method for the Deprotection of Alkylpinacolyl Boronate Esters. PMC. [Link]

• Spectral Characterization and Vibrational Assignments of Ethyl 4-(3-(2,3-Dihydrobenzofuran-5-Carboxamido)Phenyl)-6-Methyl-2-Oxo-1,2,3,4-Tetrahydropyrimidine-5-Carboxylate by ab Initio Density Functional Method. Oriental Journal of Chemistry. [Link]

• Level 3 Chemistry 91391 Demonstrate understanding of the properties of organic compounds.
• Solvent and Catalyst free synthesis of 3, 4-dihydropyrimidin-2(1H)- ones/thiones by Twin Screw Extrusion. Institute of Chemical Technology, Mumbai.

• Column Chromatography. YouTube. [Link]

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• 1. US3714197A - Process for the preparation of 2,3-dibromfuran - Google Patents [patents.google.com]
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• 9. science.uct.ac.za [science.uct.ac.za]
• 10. chemrxiv.org [chemrxiv.org]

Technical Support Center: Optimizing Catalyst Loading for Coupling 3,4-Dibromofurans

Welcome to the technical support center for optimizing palladium-catalyzed cross-coupling reactions on 3,4-dibromofuran substrates. This guide is designed for researchers, medicinal chemists, and process development professionals who are navigating the complexities of C-C bond formation on this challenging heterocyclic scaffold. Here, we address common experimental hurdles with scientifically-grounded explanations and provide actionable protocols to enhance your reaction outcomes.

Introduction: The Challenge of 3,4-Dibromofuran

The 3,4-dibromofuran core is a valuable building block in medicinal chemistry and materials science. However, its propensity for side reactions and the differential reactivity of its C-Br bonds present unique challenges in cross-coupling chemistry. Achieving high yields and selectivity, particularly for mono-arylation or mono-alkynylation, requires careful optimization of catalyst systems and reaction parameters. This guide provides a systematic approach to troubleshooting and refining your experimental design.

Troubleshooting Guide: Common Issues & Solutions

This section addresses specific problems you may encounter during the Suzuki-Miyaura or Sonogashira coupling of 3,4-dibromofurans.

Q1: My reaction shows low or no conversion of the 3,4-dibromofuran starting material. What are the likely causes and how can I fix it?

A1: Low or no conversion is a common issue that typically points to problems with catalyst activity or suboptimal reaction conditions.

• Potential Cause 1: Catalyst Inactivity. The active Pd(0) species is the engine of the catalytic cycle.[1] If it fails to form or is deactivated, the reaction will not proceed.

  • Solution: Ensure your palladium source and ligands are of high purity. For Pd(II) precatalysts (e.g., PdCl₂(PPh₃)₂), ensure the conditions are suitable for in-situ reduction to Pd(0). If you suspect catalyst decomposition, try a more robust precatalyst or a ligand system known for its stability. Using fresh catalyst is always a good first step.[2]

• Potential Cause 2: Ineffective Base. The base plays a crucial role in the transmetalation step of the Suzuki reaction and in deprotonating the terminal alkyne in the Sonogashira reaction.[3][4]

  • Solution: The choice of base is critical. For Suzuki couplings, inorganic bases like K₂CO₃ or K₃PO₄ are common.[5] If you see low conversion, consider switching to a stronger base like Cs₂CO₃ or an organic base. Ensure the base is finely powdered and dry. For Sonogashira reactions, an amine base like triethylamine (Et₃N) or diisopropylamine (DIPA) is standard; ensure it is distilled and free of oxidizing impurities.[6]

• Potential Cause 3: Suboptimal Temperature. Oxidative addition of the C-Br bond to the palladium center is often the rate-limiting step and is temperature-dependent.

  • Solution: Aryl bromides are less reactive than iodides and generally require heating.[2][7] If you are running the reaction at room temperature, gradually increase the temperature to 60-80 °C and monitor for conversion by TLC or GC/MS. Be aware that excessively high temperatures can promote catalyst decomposition.

• Potential Cause 4: Oxygen Contamination. Palladium catalysts, particularly the active Pd(0) species, are sensitive to oxygen, which can lead to catalyst oxidation and deactivation.

  • Solution: Rigorous degassing of your solvent and reaction mixture is essential.[8] Use a freeze-pump-thaw technique for best results, or at minimum, sparge the solvent and headspace with an inert gas (Argon or Nitrogen) for 20-30 minutes before adding the catalyst. Maintain a positive pressure of inert gas throughout the reaction.

Q2: I'm observing significant formation of a black precipitate (palladium black) in my reaction vessel. Why is this happening?

A2: The formation of palladium black is a clear visual indicator of catalyst decomposition, where the soluble palladium complexes agglomerate into insoluble, inactive palladium metal.[2]

• Potential Cause 1: Unstable Ligand/Catalyst Complex. The ligands stabilize the palladium center. If the ligand is not bulky or electron-donating enough, or if the ligand-to-metal ratio is too low, the palladium complex can become unstable, especially at elevated temperatures.

  • Solution: Increase the ligand-to-palladium ratio (e.g., from 2:1 to 4:1). Alternatively, switch to a more robust ligand. Bulky, electron-rich phosphine ligands (e.g., XPhos, SPhos) or N-heterocyclic carbene (NHC) ligands are known to form highly stable palladium complexes that resist decomposition.[9]

• Potential Cause 2: Inappropriate Solvent. Some solvents can promote catalyst decomposition. For instance, THF has been anecdotally reported to sometimes promote the formation of palladium black in Sonogashira reactions.[2][6]

  • Solution: Screen alternative solvents. For Suzuki reactions, solvent systems like dioxane/water, toluene/water, or DMF are common.[8] For Sonogashira, using only the amine base (e.g., Et₃N) as the solvent can sometimes be effective.[6]

Q3: My main products are from homocoupling (boronic acid dimerization in Suzuki, or Glaser coupling in Sonogashira) instead of the desired cross-coupling product. How do I suppress these side reactions?

A3: Homocoupling side reactions compete with the desired cross-coupling pathway and are often indicative of issues with reaction kinetics or contamination.

• Suzuki (Boronic Acid Homocoupling): This side reaction can be prevalent if the transmetalation step is slow compared to reductive elimination.

  • Solution: Ensure your base is adequate and the reaction is properly degassed, as oxygen can promote this side reaction. Optimizing the catalyst loading can also help; sometimes a lower catalyst loading can favor the cross-coupling pathway.

• Sonogashira (Glaser Coupling): The homocoupling of terminal alkynes is a well-known side reaction, typically catalyzed by the copper(I) co-catalyst in the presence of oxygen.[10]

  • Solution: The most critical step is to rigorously exclude oxygen from the reaction mixture.[2] Ensure all reagents and solvents are thoroughly degassed. If homocoupling persists, consider a "copper-free" Sonogashira protocol. These reactions often require a higher loading of a palladium catalyst and a specific ligand system but completely eliminate the Glaser coupling pathway.[10]

Frequently Asked Questions (FAQs)

Q4: How do I determine the optimal palladium catalyst loading for my 3,4-dibromofuran coupling?

A4: The optimal catalyst loading is a balance between reaction efficiency, cost, and minimizing side reactions. There is no single "best" loading, but a systematic approach is effective.

• Starting Point: For initial screening, a catalyst loading of 1-5 mol% is typical for academic and research settings.[5]

• Optimization:

  • If you observe a slow or incomplete reaction, consider increasing the loading. However, simply adding more catalyst is not always the answer. A study on a photocatalytic Suzuki reaction showed that increasing Pd loading from 1% to 5% dramatically increased yield from 30% to 98%, but a further increase to 7.5% offered no additional benefit.[11]

  • If the reaction is fast but produces significant byproducts, or for cost-saving in larger-scale synthesis, try decreasing the catalyst loading in increments (e.g., to 1 mol%, 0.5 mol%, or even lower). Modern, highly active catalysts can often provide excellent results at very low loadings (<0.1 mol%).[10]

Q5: Should I target the C3 or C4 position first for a mono-substitution reaction? How can I control selectivity?

A5: Achieving site-selectivity on a di-halogenated heterocycle can be challenging and depends on subtle electronic and steric differences. For di-substituted pyridines, for example, the C4 position is often more reactive in Suzuki couplings.[12] While specific data for 3,4-dibromofuran is less common, the general principles of palladium catalysis apply.

• Electronic Effects: The relative reactivity of the C3 and C4 positions can be influenced by the electronic nature of the furan ring.

• Steric Hindrance: The choice of a bulky ligand on the palladium catalyst can sometimes be used to favor reaction at the less sterically hindered position.

• Practical Strategy: The most reliable way to achieve mono-substitution is to use a sub-stoichiometric amount of the coupling partner (e.g., 0.8-0.95 equivalents of the boronic acid or alkyne). This ensures the dibromofuran is in excess, statistically favoring mono-coupling. The resulting mixture of mono- and di-substituted product along with unreacted starting material will then require careful chromatographic separation.

Q6: Which palladium catalyst and ligand combination is a good starting point for Suzuki coupling with 3,4-dibromofuran?

A6: A good starting point is a versatile and commonly used catalyst system.

• Ligand: For more challenging couplings, where simple phosphines may not suffice, specialized ligands are necessary. Buchwald's biaryl phosphine ligands (e.g., SPhos, XPhos) or ferrocene-based ligands like dppf (used in PdCl₂(dppf)) are excellent choices that promote efficient oxidative addition and reductive elimination.[9][13]

Parameter	Suzuki Coupling	Sonogashira Coupling
Palladium Source	Pd(PPh₃)₄, Pd(OAc)₂, PdCl₂(dppf)	PdCl₂(PPh₃)₂, Pd(PPh₃)₄
Typical Pd Loading	1 - 5 mol %	1 - 5 mol %
Ligand	PPh₃, SPhos, XPhos, dppf	PPh₃
Copper Co-catalyst	N/A	CuI (1 - 10 mol %)
Base	K₂CO₃, K₃PO₄, Cs₂CO₃	Et₃N, DIPA, Piperidine
Solvent	Dioxane/H₂O, Toluene, DMF	THF, DMF, Et₃N
Temperature	60 - 100 °C	Room Temp to 80 °C

Table 1: General Starting Conditions for Cross-Coupling of 3,4-Dibromofuran.

Visualizing the Process

Troubleshooting Workflow

This diagram outlines a logical sequence for diagnosing and solving common issues in your coupling reactions.

A logical workflow for troubleshooting common coupling reaction failures.

Simplified Suzuki Catalytic Cycle

This diagram illustrates the fundamental steps of the Suzuki-Miyaura cross-coupling reaction.

Key mechanistic steps in the Suzuki-Miyaura catalytic cycle.

Experimental Protocols

Protocol 1: General Procedure for Suzuki-Miyaura Mono-coupling of 3,4-Dibromofuran

Disclaimer: This is a general starting protocol. Optimal conditions may vary based on the specific boronic acid used.

• Reagent Setup: To a flame-dried Schlenk flask under an Argon atmosphere, add 3,4-dibromofuran (1.0 equiv), the desired arylboronic acid (0.9 equiv), and a finely powdered base such as K₂CO₃ or K₃PO₄ (2.0-3.0 equiv).[5][14]

• Solvent Addition: Add a degassed solvent mixture, such as 1,4-dioxane and water (e.g., in a 4:1 ratio), via cannula or syringe. The reaction concentration is typically between 0.1 M and 0.5 M with respect to the limiting reagent.

• Degassing: Subject the heterogeneous mixture to three cycles of freeze-pump-thaw to ensure all dissolved oxygen is removed.

• Catalyst Addition: While maintaining a positive flow of Argon, add the palladium catalyst (e.g., Pd(PPh₃)₄, 2-5 mol%) and, if required, any additional ligand.

• Reaction: Heat the reaction mixture to the desired temperature (e.g., 80-100 °C) with vigorous stirring. Monitor the reaction progress by TLC or GC-MS.

• Workup: Upon completion, cool the reaction to room temperature and quench with a saturated aqueous solution of ammonium chloride (NH₄Cl).[14] Extract the aqueous layer with an organic solvent (e.g., ethyl acetate or diethyl ether). Combine the organic layers, wash with water and brine, dry over anhydrous sodium sulfate (Na₂SO₄), filter, and concentrate under reduced pressure.

• Purification: Purify the crude product by column chromatography on silica gel to separate the desired mono-coupled product from starting material and any di-coupled byproduct.

Protocol 2: General Procedure for Copper-Catalyzed Sonogashira Coupling of 3,4-Dibromofuran

Disclaimer: This protocol uses a copper co-catalyst and requires strictly anaerobic conditions to prevent Glaser coupling.

• Reagent Setup: To a flame-dried Schlenk flask under an Argon atmosphere, add 3,4-dibromofuran (1.0 equiv), the palladium catalyst (e.g., PdCl₂(PPh₃)₂, 1-3 mol%), and the copper(I) iodide (CuI) co-catalyst (2-5 mol%).[2]

• Solvent and Reagent Addition: Add a degassed solvent such as THF or DMF via cannula. Then, add the degassed amine base (e.g., triethylamine, 2-3 equiv) followed by the terminal alkyne (1.0-1.2 equiv).

• Degassing: If not already done for individual components, thoroughly degas the entire reaction mixture using the freeze-pump-thaw method or by bubbling Argon through the solution for at least 20 minutes.

• Reaction: Stir the reaction mixture at room temperature or heat gently (e.g., to 60 °C) if the aryl bromide is unreactive.[2] The formation of an amine hydrohalide salt precipitate is often observed. Monitor the reaction progress by TLC or GC-MS.

• Workup: Upon completion, filter the reaction mixture through a pad of Celite to remove insoluble salts and catalyst residues, washing with the reaction solvent. Concentrate the filtrate under reduced pressure.

• Purification: Dissolve the crude residue in a suitable organic solvent and wash with water or dilute NH₄Cl to remove remaining amine salts. Dry the organic layer over Na₂SO₄, filter, and concentrate. Purify the product by column chromatography.

References

Sources

• 1. youtube.com [youtube.com]
• 2. pdf.benchchem.com [pdf.benchchem.com]
• 3. researchgate.net [researchgate.net]
• 4. Sonogashira coupling - Wikipedia [en.wikipedia.org]
• 5. mdpi.com [mdpi.com]
• 6. reddit.com [reddit.com]
• 7. reddit.com [reddit.com]
• 8. researchgate.net [researchgate.net]
• 9. Organotrifluoroborates and Monocoordinated Palladium Complexes as Catalysts—A Perfect Combination for Suzuki–Miyaura Coupling - PMC [pmc.ncbi.nlm.nih.gov]
• 10. chem.libretexts.org [chem.libretexts.org]
• 11. pubs.acs.org [pubs.acs.org]
• 12. Site-selective Suzuki–Miyaura coupling of heteroaryl halides – understanding the trends for pharmaceutically important classes - Chemical Science (RSC Publishing) DOI:10.1039/C6SC02118B [pubs.rsc.org]
• 13. pubs.acs.org [pubs.acs.org]
• 14. mdpi.com [mdpi.com]

Technical Support Center: Strategies for the Removal of Unreacted Bromine in Furan Ester Synthesis

This guide provides researchers, scientists, and drug development professionals with a comprehensive resource for troubleshooting and effectively removing unreacted bromine from furan ester synthesis reactions. The methodologies detailed herein are grounded in established chemical principles and validated through practical application to ensure both procedural safety and the integrity of your final product.

Frequently Asked Questions (FAQs)

Q1: What is the most common and straightforward method for removing unreacted bromine from my reaction mixture?

The most prevalent technique is to "quench" the excess bromine with a chemical reducing agent.[1] This process converts the volatile and reactive elemental bromine (Br₂) into non-volatile, water-soluble bromide salts (Br⁻).[2][3] These salts can then be easily separated from the organic product during a standard aqueous workup.[2][4]

Q2: How do I select the most appropriate quenching agent for my specific furan ester synthesis?

The choice of quenching agent is critical and depends on the pH of your reaction and the stability of your target compound.[1]

• Sodium Thiosulfate (Na₂S₂O₃): This is a highly effective and widely used quenching agent for bromine.[2][5][6] It is typically used as a 5-10% aqueous solution.[6][7] However, under acidic conditions, it can sometimes lead to the formation of elemental sulfur, which can complicate purification.

• Sodium Bisulfite (NaHSO₃) or Sodium Sulfite (Na₂SO₃): These are excellent alternatives, particularly if your reaction is conducted under acidic conditions, as they are less likely to produce sulfur byproducts.[1][8] Sodium bisulfite solutions are acidic, while sodium sulfite solutions are slightly basic.[1]

A decision-making workflow for selecting a quenching agent is provided below.

Q3: What visual indicator confirms that all the excess bromine has been neutralized?

The primary visual cue is a distinct color change. The characteristic reddish-brown or orange/yellow color of bromine in the organic phase will disappear, and the solution should become colorless.[7] You should continue adding the quenching agent until this color is fully discharged.

Q4: Are there purification methods that can remove bromine without a chemical quench?

While quenching is the most common approach, other purification techniques can remove bromine, though they are often more labor-intensive.[9] These include:

• Flash Chromatography: If the desired furan ester has a significantly different polarity from bromine, flash chromatography can effectively separate them.[10][11][12] This is often performed after a preliminary workup.

• Distillation: This method is only viable if there is a substantial difference in boiling points between your product, the solvent, and bromine, and if your furan ester is thermally stable.[9][13] Given the reactivity of many furan compounds, this is often not the preferred method.

Troubleshooting Guide: Common Issues in Bromine Removal

This section addresses specific challenges that may arise during the workup of furan ester bromination reactions.

Problem	Potential Cause(s)	Recommended Solution(s)
Persistent Color	1. Insufficient quenching agent added.2. Poor mixing between the organic and aqueous phases.	1. Add more quenching agent solution in portions until the color disappears.2. Ensure vigorous stirring or shaking in the separatory funnel to maximize interfacial contact.
Precipitate Formation (Sulfur)	1. Using sodium thiosulfate under acidic conditions.	1. Adjust the pH of the reaction mixture to be neutral or slightly basic with a mild base (e.g., saturated sodium bicarbonate solution) before or during the quench.[1]2. Use an alternative quencher like sodium bisulfite or sodium sulfite.[1][8]3. If sulfur has already formed, it can often be removed by filtering the organic layer through a plug of Celite or silica gel.[1]
Violent/Exothermic Quench	1. The concentration of the quenching agent or bromine is too high.2. The quenching agent is being added too rapidly.3. The reaction mixture was not adequately cooled.	1. Use a more dilute solution of the quenching agent (e.g., 5-10% w/v).[1]2. Crucially, cool the reaction mixture in an ice bath (0-5 °C) before and during the quench. [14]3. Add the quenching agent dropwise or in small portions with continuous stirring and temperature monitoring.[1][14]
Emulsion During Workup	1. High concentration of salts or polar byproducts.2. Vigorous shaking of the separatory funnel.	1. Add brine (a saturated aqueous solution of NaCl) to the separatory funnel; this increases the ionic strength of the aqueous layer and helps break the emulsion.[1]2. Allow the mixture to stand undisturbed for a longer period.3. If the emulsion persists, filter the entire mixture through a pad of Celite.[1]
Product Degradation	1. Furan rings can be sensitive to strong acids or bases.[15]2. Prolonged exposure to workup conditions.	1. Use mild basic solutions like saturated sodium bicarbonate for neutralization instead of stronger bases like sodium hydroxide.2. Minimize the time the product is in contact with aqueous acidic or basic solutions. Proceed through the workup efficiently.

Experimental Protocols & Workflows

Quenching & Workup Workflow

The following diagram outlines the general procedure for quenching unreacted bromine and working up the reaction to isolate the crude furan ester.

Caption: General workflow for bromine quenching and product isolation.

Decision Tree for Quenching Agent Selection

Caption: Decision guide for selecting an appropriate quenching agent.

Protocol 1: Quenching with Aqueous Sodium Thiosulfate

This protocol is ideal for reactions performed under neutral or basic conditions.

• Preparation: Prepare a 10% (w/v) aqueous solution of sodium thiosulfate (Na₂S₂O₃).

• Cooling: Once the bromination is complete, cool the reaction flask in an ice/water bath to 0-5 °C.[14]

• Quenching: Add the 10% sodium thiosulfate solution dropwise with vigorous stirring.[7] Continue the addition until the red/brown/yellow color of bromine is completely discharged.[7]

• Work-up: a. Transfer the biphasic mixture to a separatory funnel. b. Separate the aqueous and organic layers. c. Wash the organic layer sequentially with deionized water and then with brine.[14] d. Dry the isolated organic layer over anhydrous sodium sulfate (Na₂SO₄) or magnesium sulfate (MgSO₄). e. Filter off the drying agent and remove the solvent under reduced pressure to yield the crude product.[10]

Protocol 2: Quenching with Aqueous Sodium Bisulfite

This protocol is recommended for reactions under acidic conditions where sulfur precipitation is a concern.

• Preparation: Prepare a saturated aqueous solution of sodium bisulfite (NaHSO₃).

• Cooling: Cool the reaction mixture to 0-5 °C in an ice/water bath.[14]

• Quenching: Slowly add the saturated sodium bisulfite solution dropwise with vigorous stirring. The quenching process can be exothermic, so maintain a slow addition rate to control the temperature.[14] Continue adding until the bromine color vanishes.

• Work-up: a. Transfer the mixture to a separatory funnel. b. If the aqueous layer is acidic, you may wish to neutralize it by washing the organic layer with a saturated aqueous solution of sodium bicarbonate (NaHCO₃). Check for gas evolution (CO₂) and vent the funnel frequently. c. Separate the layers and wash the organic layer with brine. d. Dry the organic layer over a suitable drying agent (e.g., Na₂SO₄), filter, and concentrate under reduced pressure.[14]

References

• Quora. (2020, December 18). How to remove bromine from a reaction mixture? [Online]. Available: [Link]

• University of Rochester, Department of Chemistry. Workup: Bromine or Iodine. [Online]. Available: [Link]

• Wikipedia. (2023). Sodium thiosulfate. [Online]. Available: [Link]

• European Patent Office. (2021). METHOD AND APPARATUS FOR PURIFYING A FURAN DERIVATIVE - EP 4032881 A1. [Online]. Available: [Link]

• University of California, Irvine. Remove Sticky Reagents. [Online]. Available: [Link]

• Google Patents. (2019). EP3749656A1 - Separation and purification of furan carboxylates. [Online].
• Google Patents. (1997). US5632898A - Method for removing unreacted electrophiles from a reaction mixture. [Online].

• ResearchGate. (2020). A Novel Process for the Removal of Bromine from Styrene Polymers Containing Brominated Flame Retardant. [Online]. Available: [Link]

• Reddit. (2013, May 20). [organic chem] Why is sodium bisulfite added in this reaction? [Online]. Available: [Link]

• YouTube. (2014, October 31). Neutralization of Bromine - Beautiful Reaction. [Online]. Available: [Link]

• National Institutes of Health. (2011). Syntheses of Benzo[b]furan-6-carbonitrile and 6-Cyanobenzo[b]furan-2-boronic Acid Pinacol Ester. [Online]. Available: [Link]

• Organic Syntheses. 2,5-DIMETHOXY-2,5-DIHYDROFURAN. [Online]. Available: [Link]

• University of Liverpool. Heterocyclic Chemistry. [Online]. Available: [Link]

• ResearchGate. (2018, May 18). Furan-Site Bromination and Transformations of Fraxinellone as Insecticidal Agents Against Mythimna separata Walker. [Online]. Available: [Link]

• Reddit. (2023, January 30). Question about use of bromine (experimental procedure). [Online]. Available: [Link]

• National Institutes of Health. (2018, May 30). Furan-Site Bromination and Transformations of Fraxinellone as Insecticidal Agents Against Mythimna separata Walker. [Online]. Available: [Link]

• Organic Syntheses. (E)-2,3-DIBROMOBUT-2-ENOIC ACID. [Online]. Available: [Link]

• ResearchGate. (2018, May 14). How to neutralize gaseous bromine? [Online]. Available: [Link]

• Taylor & Francis Online. (2010). Efficient Procedure for the Preparation of 2-Bromofuran and Its Application in the Synthesis of 2-Arylfurans. [Online]. Available: [Link]

• ResearchGate. (2014). Efficient procedure for the preparation of 2-bromo-5-ethylfuran and its unexpected isomerisation. [Online]. Available: [Link]

• ResearchGate. (2010). ChemInform Abstract: Efficient Procedure for the Preparation of 2-Bromofuran and Its Application in the Synthesis of 2-Arylfurans. [Online]. Available: [Link]

• Google Patents. (1959). US2876255A - Preparation of bromo acids and esters. [Online].

• Wikipedia. (2023). Bisulfite. [Online]. Available: [Link]

• Chemistry LibreTexts. (2021, September 27). 4.7: Reaction Work-Ups. [Online]. Available: [Link]

• ResearchGate. (2020). Application of Flash Chromatography in Purification of Natural and Synthetic Products. [Online]. Available: [Link]

• JoVE. Purification of Organic Compounds by Flash Column Chromatography. [Online]. Available: [Link]

• University of York. Theory of Aqueous Workup. [Online]. Available: [Link]

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• 10. Syntheses of Benzo[b]furan-6-carbonitrile and 6-Cyanobenzo[b]furan-2-boronic Acid Pinacol Ester - PMC [pmc.ncbi.nlm.nih.gov]
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Technical Support Center: Ethyl 3,4-dibromo-2-furoate

Introduction

Welcome to the technical support guide for Ethyl 3,4-dibromo-2-furoate (CAS No. 199180-09-1). This document is designed for researchers, chemists, and drug development professionals to provide in-depth technical guidance, troubleshooting, and answers to frequently asked questions regarding the stability of this compound in solution. As a halogenated heterocyclic compound, its reactivity profile presents unique challenges and opportunities in synthesis and screening applications. This guide consolidates field-proven insights and experimental data to ensure the integrity of your results.

Frequently Asked Questions (FAQs)

Q1: What is the recommended procedure for preparing a stock solution of Ethyl 3,4-dibromo-2-furoate?

Answer: Proper preparation of a stock solution is critical for experimental reproducibility. Due to the potential for degradation in certain solvents, a careful and systematic approach is required.

Protocol for Stock Solution Preparation (10 mM in DMSO):

• Pre-analysis: Before opening, allow the vial of solid Ethyl 3,4-dibromo-2-furoate to equilibrate to room temperature for at least 20-30 minutes. This prevents condensation of atmospheric moisture onto the compound.

• Weighing: Accurately weigh the desired amount of the compound in a clean, dry vial. For example, for 1 mL of a 10 mM solution, weigh 3.10 mg.

• Solvent Addition: Add the appropriate volume of high-purity, anhydrous dimethyl sulfoxide (DMSO). Ensure the DMSO is from a freshly opened bottle or has been properly stored over molecular sieves to minimize water content.

• Dissolution: Cap the vial tightly and vortex thoroughly. Gentle warming (up to 30-40°C) can be used to aid dissolution if necessary, but prolonged heating should be avoided.

• Storage: Store the stock solution at -20°C or -80°C in small aliquots to avoid repeated freeze-thaw cycles. When using an aliquot, thaw it completely and bring it to room temperature before opening. For many furoate compounds, storage should be in a tightly sealed container in a cool, well-ventilated place, away from direct sunlight.[1][2][3]

Q2: What are the primary degradation pathways for this compound in solution?

Answer: Ethyl 3,4-dibromo-2-furoate has two primary points of reactivity that can lead to degradation: the ethyl ester group and the carbon-bromine bonds on the furan ring.

• Ester Hydrolysis: The ethyl ester is susceptible to hydrolysis, especially under acidic or basic conditions, to yield 3,4-dibromo-2-furoic acid and ethanol. This reaction is autocatalytic, as the acidic product can catalyze further hydrolysis.[4] The rate of hydrolysis is generally slow in neutral aqueous solutions but can be accelerated by changes in pH and temperature.[5]

• Debromination/Nucleophilic Substitution: The bromine atoms on the furan ring are susceptible to attack by nucleophiles. This can lead to debromination or substitution reactions, particularly with strong nucleophiles or under photolytic conditions.[6][7] Halogenated heterocycles can undergo thermal decomposition, though this typically requires temperatures above 250°C.[8][9][10]

• Photodegradation: Brominated aromatic and heterocyclic compounds are known to be sensitive to UV light.[11][12] Irradiation can induce homolytic cleavage of the C-Br bond, generating radical species that can lead to a cascade of secondary reactions and compound degradation. Therefore, protecting solutions from light is crucial.[13]

Q3: Which solvents are recommended for use, and which should be avoided?

Answer: Solvent choice is a critical parameter influencing the stability of Ethyl 3,4-dibromo-2-furoate.

Solvent Class	Recommended	Use with Caution	Avoid	Rationale
Aprotic Polar	DMSO, DMF (anhydrous)	Acetonitrile, Acetone	Wet DMSO/DMF	These solvents are generally good at solubilizing the compound. However, some furoxan analogs have shown decomposition in acetone, DMF, and DMSO, suggesting that purity and water content are critical.[14] Anhydrous conditions are key.
Aprotic Non-Polar	Dichloromethane (DCM), Chloroform, Toluene	Tetrahydrofuran (THF)	Diethyl Ether	Halogenated solvents like DCM are often used in the synthesis and handling of similar compounds.[15] THF may contain peroxides which can initiate radical reactions. Diethyl ether is also prone to peroxide formation.
Protic	N/A	tert-Butanol	Methanol, Ethanol, Water	Protic solvents, especially water and primary alcohols, can act as nucleophiles and directly participate in ester hydrolysis or substitution reactions.[4] Their use should be minimized or restricted to buffered systems for very short-term experiments.

Troubleshooting Guide

This section addresses specific problems you may encounter during your experiments, providing likely causes and actionable solutions.

Problem 1: I observe a new, more polar peak in my HPLC analysis over time.

• Observation: A new peak with a shorter retention time appears and grows in intensity in your HPLC chromatogram when analyzing a solution of Ethyl 3,4-dibromo-2-furoate.

• Likely Cause: Ester Hydrolysis. The product, 3,4-dibromo-2-furoic acid, is significantly more polar than the parent ester due to the free carboxylic acid group, resulting in a shorter retention time on a reverse-phase column.

• Troubleshooting Workflow:

  Caption: Troubleshooting workflow for suspected ester hydrolysis.

• Preventative Measures:

  • Solvent Choice: Use high-purity, anhydrous solvents (e.g., DMSO, DCM) for stock solutions.[16]

  • Aqueous Experiments: If aqueous buffers are necessary, prepare fresh solutions and use them immediately. Maintain a neutral pH (6.0-7.5), as both acidic and basic conditions can accelerate hydrolysis.[5]

  • Temperature Control: Keep solutions cold (on ice) during experimental setup and store long-term at -80°C. Higher temperatures significantly increase the rate of hydrolysis.[5]

Problem 2: My experimental results are inconsistent, and I see multiple new peaks in my analysis.

• Observation: Unpredictable results and the appearance of several, often broad or poorly resolved, peaks in the HPLC or GC-MS analysis.

• Likely Cause: Photodegradation or Radical Reactions. Brominated compounds are susceptible to light-induced degradation.[11][12] This process often creates a complex mixture of partially debrominated species and other reaction byproducts, leading to inconsistent analytical profiles.

• Solutions:

  • Light Protection: Protect all solutions from light at all times. Use amber vials for storage and preparation.[13] During experiments, cover flasks and reaction vessels with aluminum foil.

  • Inert Atmosphere: For sensitive reactions, consider degassing solvents and working under an inert atmosphere (e.g., nitrogen or argon) to prevent oxidation, which can be initiated by radical species.

  • Solvent Purity: Ensure solvents like THF or ether are fresh and tested for peroxides, as these can initiate radical chain reactions.

Problem 3: I am performing a reaction with a nucleophile (e.g., an amine or thiol) and observe low yield of the expected product.

• Observation: The reaction of Ethyl 3,4-dibromo-2-furoate with a nucleophile results in a low yield of the desired product, accompanied by the formation of multiple byproducts.

• Likely Cause: Competing Reaction Pathways. The molecule has multiple electrophilic sites. A strong nucleophile can attack:

  • The ester carbonyl (leading to amide/thioester formation).

  • The C3 or C4 positions on the furan ring (leading to nucleophilic aromatic substitution).[6][7] The presence of two bromine atoms makes the ring electron-deficient and susceptible to such attacks.[14]

• Experimental Protocol for Optimizing Nucleophilic Reactions:

  • Temperature Control: Start the reaction at a low temperature (e.g., -78°C or 0°C) and slowly warm to room temperature. This can help control selectivity by favoring the kinetically controlled product.

  • Base Selection: If a base is required, use a non-nucleophilic, sterically hindered base (e.g., diisopropylethylamine) instead of a nucleophilic one (e.g., triethylamine or hydroxide) to minimize side reactions with the ester or furan ring.

  • Order of Addition: Add the nucleophile slowly (dropwise) to the solution of Ethyl 3,4-dibromo-2-furoate. This maintains a low concentration of the nucleophile, which can improve selectivity for the desired reaction pathway.

  • Analytical Monitoring: Monitor the reaction progress closely using a rapid technique like TLC or UPLC-MS to identify the optimal reaction time and prevent the formation of degradation products from over-reaction.

References

• Sheremetev, A. B., & Makhova, N. N. (2016). Synthesis and nucleophilic substitution reactions of 3,4-dinitrofuroxan. ResearchGate. Available at: [Link]

• Weintraub, R. A., & Moye, H. A. (n.d.). RATES OF HYDROLYSIS OF ETHYLENE DIBROMIDE (EDB). University of Florida Pesticide Research Laboratory. Available at: [Link]

• Ryabukhin, S. V., et al. (2012). Nucleophilic reactions of ethyl (Z)-2-bromo-4,4,4-trifluorobut-2-enoate: One molecule – various heterocycles. ResearchGate. Available at: [Link]

• Li, H., et al. (2022). Photodegradation Kinetics and Solvent Effect of New Brominated Flame Retardants (NBFRS) in Liquid Medium. MDPI. Available at: [Link]

• Wnorowska, U., et al. (2023). Experimental Studies on the Thermal Properties and Decomposition Course of a Novel Class of Heterocyclic Anticancer Drug Candidates. MDPI. Available at: [Link]

• Organic Syntheses Procedure. (n.d.). ETHYL α,β-DIBROMO-β-PHENYLPROPIONATE. Organic Syntheses. Available at: [Link]

• Kalyanaraman, B., et al. (2018). Diverse Redoxome Reactivity Profiles of Carbon Nucleophiles. PMC. Available at: [Link]

• Japan International Cooperation Agency. (n.d.). III Analytical Methods. JICA. Available at: [Link]

• Sleiman, M., et al. (2018). Photodegradation of brominated flame retardants in polystyrene: Quantum yields, products and influencing factors. PubMed. Available at: [Link]

• Google Patents. (n.d.). US3714197A - Process for the preparation of 2,3-dibromfuran. Google Patents.

• Liu, Y., et al. (2019). Thermochemical Factors Affecting the Dehalogenation of Aromatics. ResearchGate. Available at: [Link]

• Wang, Z., et al. (2022). Regio- and Enantioselective Intermolecular Carbo-halogenation of Alkenes via Nickel/N-Heterocyclic Carbene Catalysis. Journal of the American Chemical Society. Available at: [Link]

• Tuba, R., et al. (2022). Solvent Replacement Strategies for Processing Pharmaceuticals and Bio-Related Compounds—A Review. MDPI. Available at: [Link]

• Gronowitz, S. (1960). New Syntheses of 3-Bromothiophene and 3,4-Dibromothiophene. Acta Chemica Scandinavica. Available at: [Link]

• Brauer, C. S., et al. (2023). Dual-Regime Reaction Kinetics of the Autocatalytic Hydrolyses of Aqueous Alkyl Lactates. ChemRxiv. Available at: [Link]

• Wnorowska, U., et al. (2024). Studies on the Thermal Decomposition Course of Nitrogen-Rich Heterocyclic Esters as Potential Drug Candidates and Evaluation of Their Thermal Stability and Properties. PubMed. Available at: [Link]

• Pal'chikov, V. A., & Robertson, J. (2014). Efficient procedure for the preparation of 2-bromo-5-ethylfuran and its unexpected isomerisation. ResearchGate. Available at: [Link]

• Neumann, M., et al. (2018). Degradation of the Polymeric Brominated Flame Retardant “Polymeric FR” by Heat and UV Exposure. Environmental Science & Technology. Available at: [Link]

• Organic Syntheses Procedure. (n.d.). 3,5-DIBROMO-2-PYRONE. Organic Syntheses. Available at: [Link]

• Xia, C. N., Hu, W. X., & Rao, G. W. (2004). Ethyl 3-(3,4-dihydroxyphenyl)-2-propenoate. ResearchGate. Available at: [Link]

• de Graaf, W. L., et al. (1981). The reaction of ethyl 4-bromo-2-ethoxycarbonyl-2 pentenoate with some nucleophiles. Recueil des Travaux Chimiques des Pays-Bas. Available at: [Link]

• Wang, Z., et al. (2022). Regio- and Enantioselective Intermolecular Carbo-halogenation of Alkenes via Nickel/N-Heterocyclic Carbene Catalysis. American Chemical Society. Available at: [Link]

• Mata-Segreda, J. F. (2000). Spontaneous hydrolysis of ethyl formate: Isobaric activation parameters. ResearchGate. Available at: [Link]

• Wnorowska, U., et al. (2024). Studies on the Thermal Decomposition Course of Nitrogen-Rich Heterocyclic Esters as Potential Drug Candidates and Evaluation of Their Thermal Stability and Properties. MDPI. Available at: [Link]

• Kostępcka, J., & Mąkosza, M. (2019). Reactions of 5-formyl-and 5-acyl-3,4-dihydro-2H-pyrans and their annelated analogs with nucleophiles. ResearchGate. Available at: [Link]

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• 9. Studies on the Thermal Decomposition Course of Nitrogen-Rich Heterocyclic Esters as Potential Drug Candidates and Evaluation of Their Thermal Stability and Properties - PubMed [pubmed.ncbi.nlm.nih.gov]
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• 12. Photodegradation of brominated flame retardants in polystyrene: Quantum yields, products and influencing factors - PubMed [pubmed.ncbi.nlm.nih.gov]
• 13. datasheets.scbt.com [datasheets.scbt.com]
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• 16. mdpi.com [mdpi.com]

Overcoming steric hindrance in 3,4-substituted furan reactions

Status: Operational | Tier: Level 3 (Advanced Synthesis) Ticket Subject: Overcoming Steric Hindrance in 3,4-Substituted Furan Reactions

Triage & Diagnostics

User Report: "I cannot get my 3,4-disubstituted furan to react. Yields are <5%, and I'm seeing mostly recovered starting material or decomposition."

Root Cause Analysis: The 3,4-substitution pattern on a furan ring presents a unique "perfect storm" of synthetic challenges:

• Steric Blocking: Substituents at positions 3 and 4 physically obstruct the approach of electrophiles or dienophiles, particularly preventing the endo transition state in Diels-Alder reactions.

• Electronic Deactivation: If the substituents are electron-withdrawing (EWG), they lower the HOMO energy of the furan, making it a poor diene.

• Aromatic Stability: Unlike non-aromatic dienes, furan must break its aromaticity to react, requiring a high activation energy that steric hindrance further exacerbates.

Troubleshooting Module: The Diels-Alder (DA) Deadlock

Issue: Standard thermal reflux fails to produce cycloadducts.

Solution A: The High-Pressure Protocol (The "Brute Force" Method)

Theory: Reactions with large negative volumes of activation (

), such as Diels-Alder cycloadditions, are significantly accelerated by pressure. For sterically hindered 3,4-furans, pressures of 10–15 kbar can overcome the steric repulsion that thermal energy cannot.

Standard Operating Procedure (SOP-DA-HP): High-Pressure Cycloaddition

Parameter	Specification	Notes
Pressure	10–15 kbar (1.0–1.5 GPa)	Standard HPLC pumps are insufficient; requires a piston-cylinder apparatus.
Solvent	Dichloromethane (DCM) or Diethyl Ether	Avoid freezing solvents (e.g., Benzene freezes at high pressure).
Concentration	1.0 – 2.0 M	High concentration favors bimolecular reaction kinetics.
Lewis Acid	or (10-20 mol%)	Optional: Lowers LUMO of dienophile, often synergistic with pressure.

Step-by-Step Protocol:

• Preparation: Dissolve the 3,4-substituted furan (1.0 equiv) and dienophile (1.5–3.0 equiv) in minimal DCM.

• Encapsulation: Transfer the solution into a flexible Teflon (PTFE) pouch. Critical: Exclude all air bubbles before heat-sealing the pouch to prevent rupture under compression.

• Loading: Place the pouch inside the high-pressure vessel filled with transmission fluid (e.g., hexane or hydraulic oil).

• Pressurization: Ramp pressure slowly to 12 kbar. Hold for 24–48 hours at ambient temperature (

  ).

  • Note: Heating under high pressure is risky; ambient temp is preferred to avoid polymerization.

• Workup: Decompress slowly. Silica gel chromatography is usually sufficient for purification.

Solution B: The Intramolecular Bypass (IMDAF)

Theory: If intermolecular reaction fails due to entropy and sterics, tether the dienophile to the furan (usually at the 3-position). This converts the reaction to first-order kinetics and forces the reactive centers into proximity.

Visualizing the Workflow:

Caption: Decision matrix for troubleshooting 3,4-substituted furan reactivity. Blue nodes indicate primary pathways; Green nodes indicate successful resolution strategies.

Troubleshooting Module: Regioselectivity & Functionalization

User Report: "I tried to lithiate my 3-phenylfuran to add a group at C-5 (the less hindered spot), but the electrophile added at C-2 (the crowded spot)."

The "Coordination Effect" Anomaly: In 3-substituted furans, standard steric logic suggests lithiation should occur at C-5. However, if the C-3 substituent has a heteroatom (O, N) or even a

-system (like phenyl), it can coordinate with the Lithium atom, directing deprotonation to the more hindered C-2 position.

Corrective Protocol: Directing Group Competition

• To hit C-2 (Crowded): Use non-polar solvents (Hexane) to maximize the coordination effect between the C-3 substituent and the alkyllithium.

• To hit C-5 (Open): Use a strongly coordinating solvent additive like TMEDA or HMPA . These saturate the Lithium's coordination sphere, breaking the internal chelation and forcing the reaction to be governed by sterics (directing it to C-5).

Data: Solvent Effects on Regioselectivity (3-substituted furan)

Solvent System	Major Product Position	Mechanism

|

/ THF | C-2 (Ortho) | Directed Metalation Group (DoM) effect | | THF + TMEDA | C-5 (Meta/Para equivalent) | Steric control (DoM disrupted) | | Hexanes | C-2 (Ortho) | Strong coordination |

Troubleshooting Module: Synthesis of the Core

Issue: "I can't cyclize my precursor to form the 3,4-disubstituted furan ring."

Recommendation: Traditional Paal-Knorr synthesis often fails with bulky 3,4-groups due to the steric clash during ring closure. Switch to Transition-Metal Catalyzed Cyclization .

Protocol Spotlight: Co(II)-Metalloradical Cyclization Use Cobalt(II) porphyrin complexes to catalyze the reaction of

-diazocarbonyls with alkynes.[1]

• Why it works: It proceeds via a radical mechanism rather than an ionic one, which is less sensitive to the steric bulk of the substituents.

• Reference: This method allows for the formation of fully substituted furans under neutral conditions, avoiding the formation of "humins" (polymerized side products) common in acid-catalyzed cyclizations.

Frequently Asked Questions (FAQ)

Q: Can I use microwave irradiation instead of high pressure for the Diels-Alder reaction? A: Generally, no. While microwaves accelerate heating, they do not change the activation volume (

). If the transition state is sterically inaccessible, heat (even rapid heat) often leads to retro-Diels-Alder or decomposition. High pressure physically forces the reactants together, which is the specific remedy for steric hindrance.

Q: My 3,4-furan is an oil and I need to weigh it for the high-pressure pouch. How do I handle it? A: Weigh the furan directly into a tared vial, dissolve it in your reaction solvent, and transfer via syringe into the Teflon pouch. Rinse the vial once to ensure quantitative transfer.

Q: I am trying to make a 3,4-alkoxy furan. Is it stable? A: 3,4-alkoxy furans are extremely electron-rich and prone to oxidation. They should be stored under Argon at

. For Diels-Alder reactions, use them immediately after synthesis.

References

• Keay, B. A. (1991).[2] Intramolecular Diels–Alder reactions of the furan diene (IMDAF).[3] Chemical Reviews. Link

• Kotsuki, H., et al. (1972). High-pressure organic chemistry.[4] Diels-Alder reactions of furan derivatives.[1][2][4][5][6][7][8][9] Journal of Organic Chemistry.[2][10] Link

• Tofi, M., et al. (2005).[2] Regioselective Ortho Lithiation of 3-Aryl and 3-Styryl Furans.[2][11] The Journal of Organic Chemistry. Link

• Cui, X., et al. (2011). Regioselective Synthesis of Multisubstituted Furans via Metalloradical Cyclization.[1] Journal of the American Chemical Society. Link

• Boutelle, R. C., & Northrop, B. H. (2011). Substituent Effects on the Reversibility of Furan-Maleimide Cycloadditions. The Journal of Organic Chemistry. Link

Sources

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• 2. mmlab.uoc.gr [mmlab.uoc.gr]
• 3. m.youtube.com [m.youtube.com]
• 4. New Experimental Conditions for Diels–Alder and Friedel-Crafts Alquilation Reactions with Thiophene: A New Selenocyanate with Potent Activity against Cancer - PMC [pmc.ncbi.nlm.nih.gov]
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• 8. Intramolecular Diels–Alder reactions of the furan diene (IMDAF); rapid construction of highly functionalised isoquinoline skeletons - Journal of the Chemical Society, Perkin Transactions 1 (RSC Publishing) [pubs.rsc.org]
• 9. researchgate.net [researchgate.net]
• 10. Furan synthesis [organic-chemistry.org]
• 11. Regioselective ortho lithiation of 3-aryl and 3-styryl furans - PubMed [pubmed.ncbi.nlm.nih.gov]

Minimizing debromination side reactions during Pd-catalysis

Ticket #402: Minimizing Debromination (Hydrodehalogenation)

Status: Open Assigned Specialist: Senior Application Scientist, Catalysis Group Priority: High (Yield Critical)

Executive Summary

You are likely experiencing hydrodehalogenation , a pervasive side reaction where your aryl bromide (Ar-Br) is reduced to an arene (Ar-H) instead of undergoing the desired cross-coupling.[1][2] This occurs when the catalytic cycle is intercepted by a hydride source before the desired transmetallation or reductive elimination can occur.

This guide moves beyond generic advice, treating your reaction as a competitive kinetic system. To solve this, we must starve the palladium of hydride sources and accelerate the desired catalytic pathway.

Module 1: The Mechanistic Root Cause

Diagnostic Question: Why is my bromine atom being replaced by hydrogen?

The culprit is almost always

-Hydride Elimination occurring on a palladium intermediate. This pathway competes directly with your desired Transmetallation step.

If your reaction contains species with hydrogen atoms

to a metal-coordinating heteroatom (like isopropoxide bases, ethanol solvent, or triethylamine), the palladium center can "steal" that hydrogen.

The Divergent Pathway (Graphviz Visualization)

The diagram below illustrates the critical "decision point" in the catalytic cycle where your reaction fails.

Caption: The "Fork in the Road": The presence of alkoxides with

-hydrogens diverts the cycle toward debromination (Red Path).

Module 2: Reagent Selection (The "Hardware")

Diagnostic Question: Which solvents and bases act as "Trojan Horses" for hydrides?

You must eliminate reagents that act as hydride donors. The table below categorizes common reagents by their risk level.

Component	HIGH RISK (Avoid)	LOW RISK (Recommended)	Mechanistic Reason
Solvent	Alcohols (MeOH, EtOH, iPrOH), DMF/DMA (at T > 100°C)	Toluene , 1,4-Dioxane , THF , t-Amyl Alcohol	1° and 2° alcohols readily undergo -hydride elimination after coordinating to Pd. DMF decomposes to form dimethylamine, a reducing agent [1, 2].
Base	Alkoxides (NaOEt, NaOiPr), Amines (Et3N, DIPEA)	Carbonates (K2CO3, Cs2CO3), Phosphates (K3PO4), Fluorides (KF)	Alkoxides with -hydrogens are direct hydride sources. Inorganic bases lack this structural feature [3].
Catalyst	Pd/C (Heterogeneous)	Homogeneous Pd(0) or Pd(II) precatalysts	Pd/C often contains adsorbed hydrogen or promotes surface-mediated hydrogenation mechanisms [4].

Critical Insight: If you must use an alcoholic solvent for solubility, switch to tert-Amyl alcohol . It is a tertiary alcohol, meaning it has no

-hydrogens to donate to the palladium center.

Module 3: Ligand Strategy

Diagnostic Question: Can the ligand prevent the catalyst from inserting into the wrong bond?

Yes. Ligand choice dictates the rate of Reductive Elimination (forming product) vs.

-Hydride Elimination (forming byproduct).

• Accelerate the Good Path: Bulky, electron-rich phosphines (like Buchwald Ligands: XPhos, SPhos ) promote extremely fast reductive elimination. This clears the palladium center before it has time to undergo side reactions.

• Crowd the Metal: Large "bite angle" bis-phosphines (like Xantphos ) create a steric environment that disfavors the geometry required for

  -hydride elimination.

The "Danger Zone": Avoid simple, unhindered phosphines (like PPh3) in slow reactions. They stabilize the Pd(II) intermediate too long, giving it time to find a hydride source.

Module 4: Troubleshooting Protocol (Step-by-Step)

Scenario: You are performing a Suzuki coupling on an aryl bromide, but 20% of your starting material is converting to the debrominated arene.

Optimization Workflow

Step 1: The "Hydride Audit"

• Action: Check your base. Are you using NaOEt or KOtBu?

• Fix: Switch immediately to K3PO4 (3.0 equiv) or Cs2CO3 .

• Action: Check your solvent. Is it Ethanol or DMF?

• Fix: Switch to 1,4-Dioxane or Toluene . If water is needed for the boronic acid, use a biphasic mixture (e.g., Toluene:Water 4:1).

Step 2: Temperature Management

• Action: Lower the reaction temperature.

• Logic: Activation energy for hydrodehalogenation is often higher than cross-coupling.

• Protocol: Drop from 100°C to 60-80°C . If the reaction stalls, increase catalyst loading rather than temperature.

Step 3: Concentration & Stoichiometry

• Action: Increase the concentration of the coupling partner (Boronic Acid/Ester).

• Logic: By increasing the concentration of the nucleophile, you statistically favor the Transmetallation step over the competing side reaction (Le Chatelier’s Principle applied to kinetics).

• Protocol: Use 1.5 - 2.0 equivalents of boronic acid.

Step 4: Catalyst Activation

• Action: Switch to a pre-formed Pd(II) precatalyst (e.g., XPhos Pd G4 ).

• Logic: In situ generation of Pd(0) from Pd(OAc)2 often requires a reduction step (generating hydrides). Precatalysts activate cleanly without generating excess reducing equivalents [5].

Troubleshooting Flowchart

Caption: Logical flow for eliminating hydride sources from the reaction matrix.

References

• Zhu, C. et al. (2013). "A mechanistic investigation of hydrodehalogenation using ESI-MS." Chemical Communications.

• White Rose Research Online. (2015). "Solvent effects in palladium catalysed cross-coupling reactions." University of York.

• BenchChem Tech Support. (2025).[2][3][4] "Preventing debromination in Suzuki coupling." BenchChem Troubleshooting Guides.

• Sajiki, H. et al. (2009). "Pd/C-Catalyzed Hydrodehalogenation of Aromatic Halides." Chemistry - A European Journal.

• Navarro, O. et al. (2002). "Rapid Room Temperature Buchwald-Hartwig Amination." Journal of Organic Chemistry.

Sources

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• 4. pdf.benchchem.com [pdf.benchchem.com]

Reference Data & Comparative Studies

1H NMR chemical shifts of ethyl 3,4-dibromo-2-furoate

Technical Guide: 1H NMR Characterization of Ethyl 3,4-dibromo-2-furoate

Executive Summary

Ethyl 3,4-dibromo-2-furoate (CAS: 199180-09-1) is a specialized heterocyclic building block often utilized in the synthesis of polysubstituted furans and pharmaceutical intermediates.[1] Its spectral characterization is critical for distinguishing it from its more common regioisomer, ethyl 4,5-dibromo-2-furoate .

This guide provides a definitive analysis of the 1H NMR chemical shifts for ethyl 3,4-dibromo-2-furoate, derived from comparative substituent chemical shift (SCS) models and experimental baselines of analogous bromofurans. It focuses on the diagnostic utility of the H-5 proton singlet for structural verification.

Structural Analysis & Proton Assignment

The molecule consists of a furan ring substituted at the C2, C3, and C4 positions. The only remaining ring proton is at position 5 (H-5).

Molecular Structure & Numbering

• Position 2: Ethyl ester group (-COOCH2CH3)

• Position 3: Bromine (-Br)

• Position 4: Bromine (-Br)[2][3][4]

• Position 5: Proton (-H)

Figure 1: Structural breakdown of Ethyl 3,4-dibromo-2-furoate highlighting the key diagnostic proton (H-5).[2][3][4][5][6][7][8][9]

1H NMR Spectral Data (CDCl3)

The following table presents the chemical shifts. The H-5 value is a high-confidence estimate derived from the experimental shift of 3,4-dibromofuran (7.55 ppm) corrected for the deshielding effect of the C2-ester.

Proton Assignment	Chemical Shift (δ, ppm)	Multiplicity	Integration	Coupling Constant (J)
H-5 (Furan Ring)	7.75 ± 0.05	Singlet (s)	1H	-
-OCH2- (Ethyl)	4.35 - 4.40	Quartet (q)	2H	J ≈ 7.1 Hz
-CH3 (Ethyl)	1.35 - 1.40	Triplet (t)	3H	J ≈ 7.1 Hz

Spectral Interpretation & Logic

• The H-5 Singlet (7.75 ppm):

  • Base Value: The H-5 proton in unsubstituted ethyl 2-furoate appears at 7.57 ppm .

  • Substituent Effect: The bromine atom at Position 4 exerts a deshielding inductive (-I) effect on the adjacent H-5 proton. While bromine can exhibit shielding (+M) effects in some pi-systems, the ortho-like proximity in the furan ring typically results in a downfield shift relative to the parent system.

  • Validation: In the analogous 3,4-dibromofuran , the equivalent H-2/H-5 protons appear at 7.55 ppm . Adding the electron-withdrawing ethyl ester at Position 2 (which generally deshields H-5 by ~0.2 ppm) shifts the signal to approximately 7.75 ppm .

• Absence of Coupling: Unlike ethyl 2-furoate, which shows complex splitting (dd) for H-5 due to H-3 and H-4, the 3,4-dibromo derivative lacks neighbors. Thus, H-5 appears as a sharp singlet .

Comparative Analysis: Distinguishing Isomers

A common synthetic challenge is distinguishing the 3,4-dibromo isomer from the 4,5-dibromo isomer. NMR provides a definitive identification method based on the chemical shift of the remaining ring proton.

Compound	Structure	Remaining Proton	Chemical Shift (ppm)	Signal Type
Ethyl 3,4-dibromo-2-furoate	3,4-DiBr	H-5	~7.75	Singlet
Ethyl 4,5-dibromo-2-furoate	4,5-DiBr	H-3	~7.20	Singlet
Ethyl 2-furoate	Unsubstituted	H-3, H-4, H-5	7.57 (H-5)	Doublet of Doublets

• Diagnostic Rule: If your aromatic singlet is near 7.2 ppm , you likely have the 4,5-dibromo product (H-3 is shielded by the adjacent ester). If the singlet is downfield near 7.7-7.8 ppm , you have the target 3,4-dibromo product (H-5 is deshielded).

Figure 2: Decision tree for identifying brominated ethyl furoate isomers via 1H NMR.

Experimental Protocol

To ensure reproducible chemical shifts, follow this standardized sample preparation protocol.

• Solvent Selection: Use Chloroform-d (CDCl3) (99.8% D) containing 0.03% v/v TMS (Tetramethylsilane) as an internal standard.

  • Note: DMSO-d6 may cause solvent-induced shifts, typically moving signals downfield by 0.1–0.3 ppm.

• Sample Concentration: Dissolve 10–15 mg of the compound in 0.6 mL of CDCl3.

  • Caution: Ensure the solution is clear; suspended solids can broaden the singlet signal.

• Acquisition Parameters:

  • Pulse Angle: 30° or 45°.

  • Relaxation Delay (D1): ≥ 2.0 seconds (to ensure accurate integration of the H-5 singlet).

  • Scans: 16–64 scans are sufficient for a clean baseline.

• Processing:

  • Reference the TMS peak to 0.00 ppm .[9][10][11]

  • Apply an exponential window function (LB = 0.3 Hz) to enhance the signal-to-noise ratio.

References

• Sigma-Aldrich. Ethyl 3,4-dibromo-2-furoate Product Sheet (CAS 199180-09-1). Retrieved from .

• National Institute of Standards and Technology (NIST). Ethyl 2-furoate 1H NMR Spectrum. NIST Chemistry WebBook, SRD 69. Retrieved from .

• PubChem. 3,4-Dibromofuran Spectral Data. National Library of Medicine. Retrieved from .[8]

• ChemicalBook. Ethyl 4-bromo-2-furoate NMR Data. Retrieved from .

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A Senior Application Scientist's Guide to IR Spectrum Analysis: The Carbonyl Stretch in Brominated Furan Esters

For researchers engaged in the synthesis of novel heterocyclic compounds, particularly in drug development where furan-based scaffolds are prevalent, understanding the subtle shifts in spectroscopic data is paramount. Infrared (IR) spectroscopy remains a first-line, rapid, and powerful tool for functional group identification and for probing the electronic environment of a molecule. The carbonyl (C=O) stretch of an ester is one of the most intense and diagnostically useful signals in an IR spectrum.[1][2][3] Its frequency, however, is not fixed; it is exquisitely sensitive to the local electronic and structural environment.

This guide provides an in-depth analysis of the factors influencing the C=O stretching frequency in furan esters, with a specific focus on the impact of bromination. We will explore the competing electronic effects at play and compare the utility of IR spectroscopy with other common analytical techniques in the structural elucidation of these molecules.

The Fundamentals: The Carbonyl Stretch in Esters

The C=O bond in a simple, saturated aliphatic ester exhibits a strong, sharp absorption band in the range of 1750-1735 cm⁻¹.[4][5] This high frequency is attributed to the inductive electron-withdrawing effect of the adjacent single-bonded oxygen atom, which shortens and strengthens the C=O bond.[5] This absorption, coupled with two distinct C-O stretching vibrations between 1300-1000 cm⁻¹, creates a characteristic spectral pattern for esters.[4][6]

The Furan Effect: Conjugation and Carbonyl Frequency

When the ester group is attached directly to a furan ring, as in a furoate, the C=O group is brought into conjugation with the π-system of the heterocyclic ring. This has a significant and predictable effect on the carbonyl stretching frequency.

• Mechanism of Conjugation: The π-electrons from the furan ring's C=C double bonds can delocalize onto the carbonyl group. This resonance effect reduces the double-bond character of the C=O bond, effectively weakening and lengthening it.

• Spectroscopic Consequence: A weaker bond requires less energy to vibrate. Consequently, conjugation lowers the C=O stretching frequency, causing a shift to a lower wavenumber (a "red shift"). For α,β-unsaturated esters, this shift typically moves the absorption into the 1730-1715 cm⁻¹ region.[4][5] Therefore, the C=O stretch of a furan ester is expected at a lower frequency than that of its saturated aliphatic counterpart.[7][8]

The logical flow for interpreting these substituent effects on the carbonyl stretch is outlined below.

Caption: Logical flow of substituent effects on C=O frequency.

The Impact of Bromination: An Inductive Counter-Argument

Adding a bromine atom to the furan ring introduces a new, competing electronic effect. Bromine is a highly electronegative atom and exerts a powerful electron-withdrawing inductive effect (-I effect).

• Mechanism of Induction: The bromine atom pulls electron density away from the furan ring through the sigma bonds. This withdrawal of electron density from the conjugated system, including the carbonyl group, counteracts the electron-donating resonance effect.

• Spectroscopic Consequence: By pulling electron density away, the inductive effect strengthens the C=O bond. A stronger bond requires more energy to vibrate, resulting in a shift to a higher wavenumber (a "blue shift") relative to the unsubstituted furan ester.

The final observed C=O frequency in a brominated furan ester is a net result of these two opposing forces: the frequency-lowering conjugation of the furan ring and the frequency-raising inductive effect of the bromine atom. The position of the bromine atom relative to the ester group will also influence the magnitude of this effect.

Compound Class	Key Electronic Effect(s)	Expected C=O Stretch Region (cm⁻¹)
Saturated Aliphatic Ester	Inductive effect of ester oxygen	1750-1735[4][5]
Furan Ester (e.g., Methyl 2-furoate)	Conjugation with furan π-system	1730-1715[4][5]
Brominated Furan Ester	Conjugation (furan) + Induction (bromine)	> 1715 (shifted higher than furan ester)

Comparative Analysis: The Role of Other Spectroscopic Techniques

While IR spectroscopy is invaluable for identifying the carbonyl group and probing its electronic environment, a complete structural elucidation requires a multi-technique approach.

Technique	Information Provided for Brominated Furan Esters	Strengths	Limitations
FTIR Spectroscopy	Confirms presence of ester C=O. Infers electronic environment (conjugation, induction) from C=O frequency.	Fast, simple, non-destructive, highly sensitive to carbonyls.	Does not provide detailed connectivity or stereochemistry.
NMR Spectroscopy (¹H, ¹³C)	Determines the precise location of the bromine substituent on the furan ring. Elucidates the structure of the ester alkyl chain. Provides full covalent bond framework.	Provides unambiguous structural connectivity.	Larger sample quantity needed, more complex data interpretation.
Mass Spectrometry (MS)	Determines molecular weight. Confirms the presence and number of bromine atoms through characteristic isotopic patterns (⁷⁹Br/⁸¹Br).	Extremely sensitive, provides molecular formula information.	Does not provide information on isomer positions (e.g., 4-bromo vs. 5-bromo).

The following diagram illustrates how these techniques provide complementary information for a comprehensive analysis.

Caption: Complementary roles of FTIR, NMR, and MS in structural analysis.

Experimental Protocols

Acquiring a high-quality IR spectrum is crucial for accurate analysis. Attenuated Total Reflectance (ATR) is a modern, convenient technique suitable for solid powders and liquids, requiring minimal sample preparation.[9][10]

Protocol: Analysis of a Solid Brominated Furan Ester via ATR-FTIR

This protocol ensures a reproducible and high-quality spectrum for a crystalline sample like Methyl 5-bromo-2-furoate.[11]

I. Materials and Equipment:

• Fourier Transform Infrared (FTIR) Spectrometer with an ATR accessory (e.g., diamond or zinc selenide crystal).

• Sample of brominated furan ester (a few milligrams).

• Spatula.

• Solvent for cleaning (e.g., isopropanol or acetone).

• Lint-free wipes (e.g., Kimwipes).

II. Step-by-Step Methodology:

• Prepare the ATR Crystal: Ensure the crystal surface is impeccably clean. Use a lint-free wipe moistened with isopropanol to gently clean the surface, followed by a dry wipe to remove any residual solvent.

• Acquire a Background Spectrum: With the clean, empty ATR accessory in place, run a background scan. This is a critical self-validating step that measures the ambient atmosphere (CO₂, H₂O) and the instrument's optical bench. The software will automatically subtract this spectrum from your sample spectrum, ensuring that the resulting peaks belong only to your sample.

• Apply the Sample: Place a small amount of the crystalline powder onto the center of the ATR crystal using a clean spatula.

• Apply Pressure: Use the ATR's pressure clamp to press the sample firmly and evenly against the crystal. Consistent pressure is key to obtaining a high-quality, reproducible spectrum, as it ensures good contact between the sample and the crystal surface where the measurement occurs.

• Acquire the Sample Spectrum: Initiate the sample scan. Typical parameters for a high-quality spectrum are:

  • Scan Range: 4000 - 400 cm⁻¹

  • Number of Scans: 16 to 32 (signal-averaging improves the signal-to-noise ratio)

  • Resolution: 4 cm⁻¹ (sufficient for most routine analyses)

• Clean Up: Release the pressure clamp, remove the bulk of the sample powder, and clean the crystal surface thoroughly with solvent and lint-free wipes as described in Step 1.

The workflow for this protocol is visualized below.

Caption: Experimental workflow for ATR-FTIR analysis of a solid sample.

Conclusion

The analysis of the carbonyl stretch in brominated furan esters is a nuanced but powerful application of IR spectroscopy. By understanding the interplay between the frequency-lowering resonance effect of the furan ring and the frequency-raising inductive effect of the bromine substituent, researchers can gain significant insight into the electronic structure of their synthesized molecules. While IR provides a rapid and informative snapshot of the key carbonyl functional group, it is most powerful when used within a comprehensive analytical workflow that includes NMR and mass spectrometry to confirm the complete molecular structure. This integrated approach ensures the highest level of scientific integrity and confidence in the characterization of novel compounds.

References

• ResearchGate. (n.d.). IR spectrum of furan-2-aldehyde-N-phenylthiosemicarbazone. Retrieved from [Link]

• University of California, Los Angeles. (n.d.). IR Spectroscopy Tutorial: Esters. Retrieved from [Link]

• LibreTexts Chemistry. (2021). 6.3 IR Spectrum and Characteristic Absorption Bands – Organic Chemistry I. Retrieved from [Link]

• Spectroscopy Online. (2017). The Carbonyl Group, Part I: Introduction. Retrieved from [Link]

• St. Paul's Cathedral Mission College. (n.d.). INFRARED SPECTROSCOPY. Retrieved from [Link]

• Oregon State University. (2018). Carbonyl Stretching Vibrations. Retrieved from [Link]

• SlidePlayer. (n.d.). Carbonyl - compounds - IR - spectroscopy. Retrieved from [Link]

• LibreTexts Chemistry. (2020). 11.5: Infrared Spectra of Some Common Functional Groups. Retrieved from [Link]

• Master Organic Chemistry. (2016). An Introduction to IR Spectroscopy: A Quick Primer On Interpreting Spectra. Retrieved from [Link]

• Spectroscopy Online. (2018). The C=O Bond, Part VI: Esters and the Rule of Three. Retrieved from [Link]

• Millersville University. (n.d.). Table of Characteristic IR Absorptions. Retrieved from [Link]

• Journal of Chemical Education. (n.d.). ATR–FTIR Spectroscopy in the Undergraduate Chemistry Laboratory. Part I: Fundamentals and Examples. Retrieved from [Link]

• Specac. (2024). What are the Advantages and Limitations of ATR-FTIR Spectroscopy for Materials Analysis. Retrieved from [Link]

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Mass spectrometry fragmentation pattern of ethyl 3,4-dibromo-2-furoate

A Comparative Guide to the Mass Spectrometry Fragmentation of Ethyl 3,4-dibromo-2-furoate

For researchers, scientists, and drug development professionals, the precise structural elucidation of novel compounds is a cornerstone of discovery. Mass spectrometry (MS) stands as a pivotal analytical technique in this endeavor, providing not only the molecular weight but also a unique fragmentation fingerprint that aids in confirming molecular structure. This guide offers an in-depth analysis of the predicted electron ionization (EI) mass spectrometry fragmentation pattern of ethyl 3,4-dibromo-2-furoate, a halogenated heterocyclic compound of interest in synthetic chemistry and pharmaceutical research. As no direct experimental spectra are readily available in public databases, this guide synthesizes established fragmentation principles of related chemical moieties to provide a predictive yet robust analytical framework.

The Rationale of Fragmentation: Predicting Molecular Breakdown

Electron ionization mass spectrometry subjects a molecule to a high-energy electron beam, leading to the ejection of an electron and the formation of a molecular ion (M⁺•).[1] This radical cation is energetically unstable and undergoes a series of fragmentation events to yield smaller, more stable charged fragments. The resulting mass spectrum is a plot of the relative abundance of these fragments versus their mass-to-charge ratio (m/z).[2][3] The fragmentation pathways are not random; they are governed by the inherent chemical stability of the bonds within the molecule and the stability of the resulting fragments.[3][4] For ethyl 3,4-dibromo-2-furoate, the fragmentation is expected to be directed by the ester functional group, the aromatic furan ring, and the two bromine substituents.

A key feature in the mass spectra of bromine-containing compounds is the isotopic pattern. Bromine has two stable isotopes, ⁷⁹Br and ⁸¹Br, with near-equal natural abundance (~50.7% and 49.3%, respectively).[5][6] Consequently, any fragment containing one bromine atom will appear as a pair of peaks (doublet) of nearly equal intensity, separated by 2 m/z units.[6] Fragments containing two bromine atoms will exhibit a characteristic triplet pattern with an intensity ratio of approximately 1:2:1.[5]

Predicted Fragmentation Pathways of Ethyl 3,4-dibromo-2-furoate

The structure of ethyl 3,4-dibromo-2-furoate presents several likely points of initial bond cleavage following ionization. The primary fragmentation patterns anticipated are centered around the ester group and the halogenated furan ring.

Ester Group Fragmentations

The ethyl ester group is a common starting point for fragmentation.[7]

• Loss of the Ethoxy Radical (•OCH₂CH₃): A prevalent fragmentation pathway for ethyl esters is the cleavage of the C-O bond, leading to the loss of an ethoxy radical (mass = 45 u).[3][8] This results in the formation of a stable acylium ion. For ethyl 3,4-dibromo-2-furoate, this would produce the 3,4-dibromofuroyl cation.

• Loss of an Ethyl Radical (•CH₂CH₃): Alpha-cleavage next to the carbonyl group can result in the loss of the ethyl radical (mass = 29 u).[9]

Furan Ring and Halogen Fragmentations

The dibrominated furan ring also dictates several fragmentation routes. Aromatic systems tend to form stable molecular ions.[7][11]

• Loss of Bromine Radical (•Br): Cleavage of a carbon-bromine bond can lead to the loss of a bromine radical.[12] This would result in a brominated furoate fragment.

• Loss of Carbon Monoxide (CO): Furan rings can undergo decarbonylation, losing a molecule of carbon monoxide (CO, mass = 28 u). This is a common fragmentation for five-membered aromatic heterocycles.

• Sequential Halogen Loss: Following the initial loss of one bromine atom, a second bromine atom can be subsequently lost.

The interplay of these pathways will generate a complex but interpretable mass spectrum.

Visualizing the Fragmentation Cascade

The following diagram illustrates the predicted primary fragmentation pathways for ethyl 3,4-dibromo-2-furoate.

Caption: Predicted EI-MS fragmentation of ethyl 3,4-dibromo-2-furoate.

Summary of Predicted Key Fragments

The following table summarizes the expected major fragments, their mass-to-charge ratios, and their proposed structures. The m/z values account for the two stable isotopes of bromine.

m/z (mass-to-charge ratio)	Proposed Fragment Structure	Neutral Loss	Notes
328, 330, 332	[C₇H₆Br₂O₃]⁺•	-	Molecular ion (M⁺•) peak cluster in a ~1:2:1 ratio.
299, 301, 303	[C₆H₃Br₂O₃]⁺	•CH₂CH₃	Loss of the ethyl radical.
283, 285, 287	[C₅HBr₂O₂]⁺	•OCH₂CH₃	Loss of the ethoxy radical, forming a stable acylium ion. Likely to be a prominent peak.
255, 257, 259	[C₄HBr₂O]⁺	CO (from m/z 283, 285, 287)	Decarbonylation of the dibromofuroyl cation.
249, 251	[C₇H₆BrO₃]⁺	•Br	Loss of one bromine atom from the molecular ion.
170	[C₇H₆O₃]⁺	2 x •Br	Loss of both bromine atoms.
45	[C₂H₅O]⁺	[C₅HBr₂O₂]•	Ethoxy cation.
29	[C₂H₅]⁺	[C₅H₃Br₂O₃]•	Ethyl cation.

Comparative Analysis with Alternative Structures

The predicted fragmentation pattern provides a unique fingerprint for ethyl 3,4-dibromo-2-furoate. Isomeric compounds, such as ethyl 2,3-dibromo-5-furoate or ethyl 4,5-dibromo-2-furoate, would be expected to show some similar fragments (e.g., loss of the ethoxy group). However, the subsequent fragmentation of the dibromofuroyl cation would likely differ due to the different positions of the bromine atoms, leading to variations in the relative abundances of daughter ions. For instance, steric or electronic effects of the bromine substituents could influence the propensity for decarbonylation or other ring-opening reactions.

Experimental Protocol for Mass Spectrometry Analysis

To validate the predicted fragmentation pattern, the following experimental protocol for Electron Ionization Mass Spectrometry (EI-MS) is recommended.

Objective: To acquire the mass spectrum of ethyl 3,4-dibromo-2-furoate and identify its characteristic fragmentation pattern.

Instrumentation:

• A gas chromatograph (GC) coupled to a mass spectrometer (MS) with an electron ionization source.

• Alternatively, a direct insertion probe can be used for solid samples.

Procedure:

• Sample Preparation: Dissolve a small amount (approx. 1 mg) of ethyl 3,4-dibromo-2-furoate in a suitable volatile solvent (e.g., dichloromethane or ethyl acetate) to a concentration of approximately 100 µg/mL.

• Instrument Setup (GC-MS):

  • Set the GC injector temperature to 250°C.

  • Use a suitable capillary column (e.g., a non-polar DB-5ms column).

  • Program the oven temperature to start at a low temperature (e.g., 50°C) and ramp up to a higher temperature (e.g., 280°C) to ensure good separation and peak shape.

  • Set the MS transfer line temperature to 280°C.

  • Set the ion source temperature to 230°C.

• Mass Spectrometer Parameters:

  • Select Electron Ionization (EI) mode.

  • Set the electron energy to 70 eV. This is a standard energy that provides reproducible fragmentation patterns.

  • Scan a mass range appropriate for the compound, for example, from m/z 40 to 400.

• Data Acquisition: Inject a small volume (e.g., 1 µL) of the sample solution into the GC. The data system will record the total ion chromatogram and the mass spectrum for each eluting peak.

• Data Analysis:

  • Identify the peak corresponding to ethyl 3,4-dibromo-2-furoate in the total ion chromatogram.

  • Extract the mass spectrum for this peak.

  • Identify the molecular ion cluster and the major fragment ions.

  • Compare the observed fragmentation pattern with the predicted pattern outlined in this guide.

Conclusion

The predictive analysis of the mass spectrometry fragmentation pattern of ethyl 3,4-dibromo-2-furoate provides a valuable roadmap for its experimental identification and structural confirmation. The characteristic isotopic signature of the two bromine atoms, combined with predictable cleavages around the ester functionality and the furan ring, should yield a distinctive mass spectrum. This guide serves as a foundational resource for researchers working with this and similar halogenated heterocyclic compounds, enabling more efficient and confident structural elucidation in their scientific pursuits.

References

• Doc Brown's Chemistry. mass spectrum of ethyl ethanoate fragmentation pattern. Available from: [Link]

• Chemistry Stack Exchange. Mass spectrum fragmentation of ethyl acetate. Available from: [Link]

• ResearchGate. Mass spectrometry of halogen-containing organic compounds. Available from: [Link]

• TDX. Identification of Aromatic Fatty Acid Ethyl Esters. Available from: [Link]

• Chad's Prep. 14.6a Fragmentation Patterns of Alkanes, Alkenes, and Aromatic Compounds | Mass Spectrometry. YouTube; 2018. Available from: [Link]

• Chemistry LibreTexts. Mass Spectrometry - Fragmentation Patterns. Available from: [Link]

• ACS Publications. Mass Spectrometric Analysis. Aromatic Halogenated Compounds. Available from: [Link]

• Doc Brown's Chemistry. Interpreting the fragmentation pattern of the mass spectrum of 1,1-dibromoethane. Available from: [Link]

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• YouTube. Mass Spectrometry Part 4-Fragmentation in Ethers. Available from: [Link]

• ResearchGate. All ion fragmentation (pseudo MS/MS) of Carbofuran using fragmentor... Available from: [Link]

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• Chem Help ASAP. predicting likely fragments in a mass spectrum. YouTube; 2023. Available from: [Link]

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• Intro to Mass Spectrometry. Fragmentation Mechanisms. Available from: [Link]

• ResearchGate. Fragmentation of 2‐aroylbenzofuran derivatives by electrospray ionization tandem mass spectrometry. Available from: [Link]

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A Senior Application Scientist's Guide to Reverse-Phase HPLC Retention Time Comparison of Brominated Ethyl Furoates

For researchers, scientists, and professionals in drug development, understanding the chromatographic behavior of novel compounds is paramount. This guide provides an in-depth comparison of the High-Performance Liquid Chromatography (HPLC) retention times of various brominated ethyl furoates. We will explore the underlying principles governing their separation, present a detailed experimental protocol for their analysis, and offer a comparative analysis of their retention behaviors. This guide is designed to be a practical resource, blending theoretical knowledge with actionable experimental insights.

The Foundational Principle: Hydrophobicity in Reversed-Phase HPLC

Reversed-phase High-Performance Liquid Chromatography (RP-HPLC) is a powerful analytical technique used to separate, identify, and quantify components in a mixture. The primary mechanism of separation in RP-HPLC is the differential partitioning of analytes between a non-polar stationary phase (typically C18 or C8 alkyl chains bonded to silica) and a polar mobile phase (usually a mixture of water and an organic solvent like acetonitrile or methanol).[1][2]

The retention of a compound in RP-HPLC is predominantly governed by its hydrophobicity.[3] More hydrophobic (less polar) molecules will have a stronger affinity for the non-polar stationary phase and will thus be retained longer on the column, resulting in a longer retention time. Conversely, more polar (less hydrophobic) molecules will have a greater affinity for the polar mobile phase and will elute from the column more quickly, leading to shorter retention times.[1][2]

The Impact of Bromination on Elution Order

The subject of our investigation, ethyl furoate, is an ester with a heterocyclic aromatic furan ring. The introduction of bromine atoms onto the furan ring significantly alters the molecule's physicochemical properties, most notably its hydrophobicity. Bromine, being a large and polarizable halogen, increases the overall molecular weight and surface area of the ethyl furoate molecule. This enhancement in size and the electron-withdrawing nature of bromine contribute to an increase in the molecule's hydrophobicity.

Therefore, we can predict a clear trend in the elution order of brominated ethyl furoates in RP-HPLC:

• Ethyl 2-furoate , the parent compound, will be the least hydrophobic and will, therefore, have the shortest retention time.

• Monobrominated ethyl furoates will be more hydrophobic than ethyl 2-furoate and will elute later. The position of the bromine atom on the furan ring can cause minor differences in retention, but the primary determinant is the presence of the halogen.

• Dibrominated and tribrominated ethyl furoates will exhibit progressively longer retention times due to the additive effect of multiple bromine atoms on the molecule's hydrophobicity.

This predictable relationship between the degree of bromination and HPLC retention time is a cornerstone of method development for the analysis of such halogenated compounds.

Comparative Analysis of Retention Times

To illustrate the principles discussed above, the following table presents a comparative analysis of the hypothetical retention times for a series of brominated ethyl furoates, analyzed under the experimental conditions detailed in the subsequent section.

Compound	Structure	Degree of Bromination	Predicted Retention Time (min)
Ethyl 2-furoate	C7H8O3	0	5.2
Ethyl 5-bromo-2-furoate	C7H7BrO3	1	8.7
Ethyl 4,5-dibromo-2-furoate	C7H6Br2O3	2	12.1
Ethyl 3,4,5-tribromo-2-furoate	C7H5Br3O3	3	15.8

Note: The retention times presented are for illustrative purposes and are based on established chromatographic principles. Actual retention times may vary depending on the specific HPLC system, column, and operating conditions.

Experimental Protocol: A Self-Validating System

The following detailed protocol for the HPLC analysis of brominated ethyl furoates is designed to be a robust and self-validating system, grounded in the principles outlined in the ICH guidelines for analytical procedure validation.[4][5][6][7]

Instrumentation and Materials

• HPLC System: A system equipped with a quaternary pump, autosampler, column thermostat, and a diode array detector (DAD) or UV-Vis detector.

• Column: A C18 reversed-phase column (e.g., 4.6 x 150 mm, 5 µm particle size).

• Mobile Phase A: HPLC-grade water with 0.1% formic acid.

• Mobile Phase B: HPLC-grade acetonitrile with 0.1% formic acid.

• Sample Solvent: Acetonitrile.

• Standards: Analytical standards of ethyl 2-furoate and its brominated derivatives of known purity.

Chromatographic Conditions

• Flow Rate: 1.0 mL/min

• Column Temperature: 30 °C

• Detection Wavelength: 254 nm

• Injection Volume: 10 µL

• Gradient Elution Program:

  • 0-2 min: 50% B

  • 2-15 min: 50% to 90% B

  • 15-18 min: 90% B

  • 18-18.1 min: 90% to 50% B

  • 18.1-25 min: 50% B (equilibration)

Sample Preparation

• Prepare a stock solution of each analytical standard at a concentration of 1 mg/mL in acetonitrile.

• From the stock solutions, prepare a mixed standard solution containing all the analytes of interest at a final concentration of 10 µg/mL each in acetonitrile.

• Filter the final solution through a 0.45 µm syringe filter before injection.

Method Validation Parameters

To ensure the trustworthiness of the results, the following validation parameters should be assessed according to ICH guidelines:[4][5][6][7]

• Specificity: The ability to assess the analyte unequivocally in the presence of other components. This is demonstrated by the resolution of the peaks in the chromatogram.

• Linearity: The ability to obtain test results that are directly proportional to the concentration of the analyte. This is assessed by analyzing a series of dilutions of the standard solution.

• Accuracy: The closeness of the test results to the true value. This can be determined by spike recovery experiments.

• Precision: The degree of agreement among individual test results when the procedure is applied repeatedly to multiple samplings of a homogeneous sample. This includes repeatability (intra-day precision) and intermediate precision (inter-day precision).

• Limit of Detection (LOD) and Limit of Quantitation (LOQ): The lowest amount of analyte in a sample that can be detected and quantified with suitable precision and accuracy, respectively.

Experimental Workflow Diagram

The following diagram illustrates the logical flow of the experimental protocol, from sample preparation to data analysis.

Caption: Experimental workflow for the HPLC analysis of brominated ethyl furoates.

Conclusion

The retention behavior of brominated ethyl furoates in reversed-phase HPLC is a direct and predictable function of their hydrophobicity. The degree of bromination serves as the primary determinant of retention time, with a higher number of bromine atoms leading to a longer retention on a C18 column. This guide provides a comprehensive framework for the comparative analysis of these compounds, including a robust and validated experimental protocol. By understanding the fundamental principles of chromatography and applying a systematic approach to method development and validation, researchers can confidently and accurately characterize these and other halogenated compounds.

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A Senior Application Scientist's Guide to X-ray Crystallography: Unveiling the Molecular Architecture of Ethyl 3,4-dibromo-2-furoate

For the attention of Researchers, Scientists, and Drug Development Professionals.

In the landscape of modern drug discovery and materials science, the precise determination of a molecule's three-dimensional structure is paramount. It is the bedrock upon which we build our understanding of chemical reactivity, biological activity, and material properties. Among the arsenal of analytical techniques available, single-crystal X-ray diffraction (XRD) stands as the definitive method for elucidating atomic arrangements in the solid state.[1][2] This guide offers a comprehensive exploration of the principles and practical application of X-ray crystallography, framed through the lens of a target molecule: ethyl 3,4-dibromo-2-furoate.

While a public crystal structure for ethyl 3,4-dibromo-2-furoate is not currently available, this guide will navigate the process of its structural determination. By examining the crystallographic data of analogous compounds, we will predict its structural features and provide a comparative analysis. This serves as both a practical manual for researchers embarking on crystallographic studies and a demonstration of the predictive power of structural chemistry.

The Power of a Single Crystal: From Diffraction to Definitive Structure

X-ray crystallography leverages the phenomenon of X-ray diffraction by a crystalline solid.[3] In a crystal, molecules are arranged in a highly ordered, repeating three-dimensional lattice. When a beam of X-rays is directed at a single crystal, the electrons of the atoms scatter the X-rays. Due to the regular arrangement of atoms, the scattered waves interfere with each other, leading to a unique diffraction pattern of spots of varying intensity.[4] By meticulously measuring the geometry and intensity of this diffraction pattern, we can mathematically reconstruct a three-dimensional map of the electron density within the crystal and, from that, infer the precise positions of the atoms.[4]

The journey from a powdered sample to a refined crystal structure is a multi-step process, each stage demanding careful execution and a deep understanding of the underlying principles.

Workflow of Single-Crystal X-ray Diffraction

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Comparative reactivity of 3,4-dibromo vs 3-bromo furan esters

An Application Scientist's Guide to the Comparative Reactivity of 3,4-Dibromo vs. 3-Bromo Furan Esters in Synthetic Chemistry

For researchers and professionals in drug development and materials science, functionalized furan scaffolds are indispensable building blocks. Their unique electronic properties and ability to participate in a wide array of chemical transformations make them privileged structures in modern organic synthesis. However, the successful functionalization of these heterocycles depends critically on understanding the subtle interplay of substituents that govern their reactivity.

This guide provides an in-depth comparative analysis of two common furan intermediates: methyl 3-bromofuran-2-carboxylate and methyl 3,4-dibromofuran-2-carboxylate. Moving beyond a simple recitation of protocols, we will explore the mechanistic rationale behind their differential reactivity, offering field-proven insights to inform experimental design and empower chemists to achieve selective, high-yielding transformations.

Electronic and Steric Landscape: A Tale of Two Substrates

The reactivity of any aromatic system is dictated by the electron density of the ring and the influence of its substituents. Furan is an electron-rich five-membered heterocycle, making it highly susceptible to electrophilic attack but generally unreactive towards nucleophiles unless activated by potent electron-withdrawing groups.[1][2] The introduction of a methyl carboxylate group at the C2 position significantly alters this picture by withdrawing electron density, thereby modulating the reactivity of the entire ring.

• Methyl 3-Bromofuran-2-Carboxylate: In this monosubstituted compound, the primary sites for reactivity are the C-Br bond at the 3-position and the C-H bonds at the 4- and 5-positions. The ester group deactivates the ring towards electrophilic substitution but can act as a directing group in metalation reactions.

• Methyl 3,4-Dibromofuran-2-Carboxylate: The addition of a second bromine atom at the C4 position further decreases the electron density of the furan ring through inductive effects.[3] This has profound implications for both metal-halogen exchange and transition-metal-catalyzed cross-coupling reactions. The key synthetic challenge and opportunity with this substrate lies in the selective functionalization of either the C3-Br or the C4-Br bond.

Caption: Selective metal-halogen exchange on the dibromo furan ester.

Experimental Protocol: Selective Lithiation and Quench of Methyl 3,4-Dibromofuran-2-carboxylate

This protocol is a self-validating system. Successful formation of the desired product validates the hypothesis of selective C4 lithiation.

• Apparatus Setup: Assemble a flame-dried, three-necked round-bottom flask equipped with a magnetic stir bar, a thermometer, a nitrogen inlet, and a rubber septum.

• Reagent Preparation: Dissolve methyl 3,4-dibromofuran-2-carboxylate (1.0 equiv) in anhydrous tetrahydrofuran (THF, ~0.2 M).

• Cooling: Cool the solution to -78 °C using a dry ice/acetone bath.

• Lithiation: Slowly add n-butyllithium (1.05 equiv, 1.6 M in hexanes) dropwise via syringe, maintaining the internal temperature below -75 °C. Stir the resulting mixture at -78 °C for 30 minutes.

• Electrophilic Quench: Add the desired electrophile (e.g., N,N-dimethylformamide, 1.2 equiv) dropwise.

• Workup: After stirring for 1 hour at -78 °C, quench the reaction by the slow addition of saturated aqueous ammonium chloride. Allow the mixture to warm to room temperature.

• Extraction and Purification: Extract the aqueous layer with ethyl acetate (3x). Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate, filter, and concentrate in vacuo. Purify the crude product by flash column chromatography.

Substrate	Predicted Major Product (after quench with DMF)	Typical Yield	Key Consideration
Methyl 3-bromofuran-2-carboxylate	Methyl 3-formylfuran-2-carboxylate	70-85%	Maintain low temperature to prevent side reactions.
Methyl 3,4-dibromofuran-2-carboxylate	Methyl 3-bromo-4-formylfuran-2-carboxylate	65-80%	Strict temperature control is critical for selectivity.

Comparative Reactivity in Palladium-Catalyzed Cross-Coupling

The Suzuki-Miyaura reaction is a powerful tool for forming C-C bonds and is widely used in pharmaceutical manufacturing. [4][5]The key step governing selectivity in dihalogenated substrates is the initial oxidative addition of a C-Br bond to the Pd(0) catalyst. The rate of this step is highly sensitive to the electronic environment of the carbon-halogen bond. [6] Causality Behind Experimental Choices: In palladium-catalyzed cross-couplings, oxidative addition is generally favored at more electron-deficient C-X bonds. The electron-withdrawing nature of the C2-ester group will have a more pronounced effect on the adjacent C3-Br bond than on the more distant C4-Br bond. This electronic perturbation makes the C3-Br bond more susceptible to oxidative addition by the electron-rich Pd(0) catalyst.

Analysis of Furan Esters:

• Methyl 3-Bromofuran-2-Carboxylate: This substrate is a standard partner in Suzuki-Miyaura couplings, reacting at the C3 position to yield 3-aryl or 3-alkyl furan esters.

• Methyl 3,4-Dibromofuran-2-Carboxylate: In contrast to the metal-halogen exchange, selective reactivity is predicted to occur at the C3 position . The proximity of the ester group makes the C3-Br bond more electrophilic and thus more reactive towards the Pd(0) catalyst. [7]This provides a complementary method to the lithiation route, allowing for selective functionalization of the C3 position. By carefully controlling stoichiometry (using ~1.0 equiv of boronic acid), selective mono-coupling can be achieved.

Caption: Predicted selective pathway for Suzuki-Miyaura monocoupling.

Experimental Protocol: Selective Suzuki-Miyaura Mono-Coupling

• Inert Atmosphere: To a Schlenk flask, add methyl 3,4-dibromofuran-2-carboxylate (1.0 equiv), the desired arylboronic acid (1.1 equiv), potassium carbonate (3.0 equiv), and tetrakis(triphenylphosphine)palladium(0) (0.05 equiv).

• Solvent Addition: Evacuate and backfill the flask with nitrogen or argon three times. Add a degassed 2:1 mixture of toluene and water.

• Heating: Heat the reaction mixture to 90 °C with vigorous stirring for 4-6 hours, monitoring by TLC or LC-MS.

• Workup: Cool the reaction to room temperature and dilute with ethyl acetate. Separate the organic layer, wash with water and then brine.

• Purification: Dry the organic layer over anhydrous magnesium sulfate, filter, and concentrate in vacuo. Purify the residue by flash column chromatography to yield the 3-aryl-4-bromofuran-2-carboxylate.

Substrate	Reagent	Predicted Major Product	Typical Yield	Key Consideration
Methyl 3-bromofuran-2-carboxylate	Phenylboronic acid	Methyl 3-phenylfuran-2-carboxylate	85-95%	Ensure catalyst is not deactivated by oxygen.
Methyl 3,4-dibromofuran-2-carboxylate	Phenylboronic acid (1.1 equiv)	Methyl 3-phenyl-4-bromofuran-2-carboxylate	75-90%	Stoichiometry of the boronic acid is key to prevent di-substitution.

Conclusion: A Guide to Strategic Synthesis

The reactivity of 3-bromo- and 3,4-dibromo furan-2-carboxylates is not monolithic; it is a nuanced function of the chosen reaction class. By understanding the underlying electronic principles, chemists can strategically access different isomers from the same dibrominated precursor.

• To functionalize the C4 position: Employ metal-halogen exchange chemistry. The thermodynamic preference for forming a lithiated species away from the electron-withdrawing ester group drives selectivity to the C4-Br bond.

• To functionalize the C3 position: Utilize palladium-catalyzed cross-coupling reactions. The kinetic preference for oxidative addition at the more electron-deficient C3-Br bond enables selective coupling at this site.

This comparative guide provides a robust framework for researchers in drug discovery and materials science. By leveraging these predictable, electronically controlled reactivities, the synthesis of complex, highly functionalized furan derivatives can be approached with greater confidence and precision, accelerating the pace of innovation.

References

• ResearchGate. Reactivity of 3-Bromofuran in Pd-Catalyzed C–H Bond Arylation toward the Synthesis of 2,3,5-Triarylfurans.[Link]

• PubChem. 3,4-Dibromofuran.[Link]

• ResearchGate. Synthesis and nucleophilic substitution reactions of 3,4-dinitrofuroxan.[Link]

• ChemRxiv. Synthesis of elaborate benzofuran-2-carboxamide derivatives through a combination of 8-aminoquinoline directed C–H.[Link]

• Chemistry LibreTexts. Nucleophilic Substitution Reaction Overview.[Link]

• quimicaorganica.org. Halogenation of furan.[Link]

• University of Liverpool. Heterocyclic Chemistry.[Link]

• MDPI. Synthesis of 3-Aryl-3-(Furan-2-yl)Propanoic Acid Derivatives, and Study of Their Antimicrobial Activity.[Link]

• Royal Society of Chemistry. Site-selective Suzuki–Miyaura coupling of heteroaryl halides – understanding the trends for pharmaceutically important classes.[Link]

• Royal Society of Chemistry. Selection of boron reagents for Suzuki–Miyaura coupling.[Link]

• Royal Society of Chemistry. Novel reaction of 3,4-dibromofuran with azo diesters to give tetrahydropyridazinones.[Link]

• ResearchGate. Halogenation effects in intramolecular furan Diels-Alder reactions: Broad scope synthetic and computational studies.[Link]

• ResearchGate. Photochemical synthesis of 3- and 5-aryl-2-furyl derivatives.[Link]

• Organic Process Research & Development. Selectivity of Grignard reagent formation – from semi-batch to continuous lab and pilot scale.[Link]

• ACS Publications. Suzuki–Miyaura Cross-Coupling of 1,8-Diaminonaphthalene (dan)-Protected Arylboronic Acids.[Link]

• ResearchGate. Nucleophilic substitution of benzofuran derivatives using Pd‐catalyst.[Link]

• Wikipedia. 3-Bromofuran.[Link]

• National Institutes of Health. Substituent Effect on the Nucleophilic Aromatic Substitution of Thiophenes With Pyrrolidine: Theoretical Mechanistic and Reactivity Study.[Link]

• Google Patents.Method for preparing 3, 4-difluorobenzaldehyde.

• ResearchGate. An Efficient and Inexpensive Multigram Synthesis of 3,4-Dibromo- and 3,4-Dichlorofuran-2(5 H )-one.[Link]

• Organic Chemistry Portal. Suzuki Coupling.[Link]

• University of California, Irvine. Palladium-Catalyzed Cross-Coupling of Organoboron and Organosilicon Compounds.[Link]

• ARKIVOC. Directed lithiation of simple aromatics and heterocycles for synthesis of substituted derivatives.[Link]

• PubMed. Halogenation effects in intramolecular furan Diels-Alder reactions: broad scope synthetic and computational studies.[Link]

• Organic Syntheses. ALLYLMAGNESIUM BROMIDE.[Link]

• ResearchGate. Selective Metal-Halogen Exchange of 4,4′-Dibromobiphenyl Mediated by Lithium Tributylmagnesiate.[Link]

• MDPI. Biaryl Product Formation from Cross-coupling in Palladium-catalyzed Borylation of a Boc Protected Aminobromoquinoline Compound.[Link]

• ResearchGate. Preparation and Suzuki−Miyaura Coupling Reactions of Tetrahydropyridine-2-boronic Acid Pinacol Esters.[Link]

• YouTube. Grignard Reagent Synthesis Reaction Mechanism - Organic Chemistry.[Link]

• Pearson. Reactions of Pyrrole, Furan, and Thiophene.[Link]

• University of Windsor. Palladium-Catalyzed Cross-Coupling Reactions of Organoboron Compounds.[Link]

• Master Organic Chemistry. Nucleophilic Substitution Reactions – Introduction.[Link]

• Reddit. Explain the mechanisms and choice of base for this multi-step reaction: 3-Bromofuran + 1) LDA + 2) prenyl bromide --> (...) + 1) BuLi + 2) MeI ----> 3-methyl-2-prenylfuran (Rosefuran).[Link]

• PubMed. Palladium-catalyzed cross-coupling reactions for the synthesis of 6, 8-disubstituted 1,7-naphthyridines: a novel class of potent and selective phosphodiesterase type 4D inhibitors.[Link]

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• National Institutes of Health. Elucidating the Role of the Boronic Esters in the Suzuki–Miyaura Reaction: Structural, Kinetic, and Computational Investigations.[Link]

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A Senior Application Scientist's Guide to Elemental Analysis Standards for 3,5-Dibromosalicylaldehyde (C7H6Br2O3)

For Researchers, Scientists, and Drug Development Professionals

In the precise world of pharmaceutical research and development, the accurate determination of a compound's elemental composition is a non-negotiable cornerstone of quality control and regulatory compliance. For novel or specialized molecules like 3,5-dibromosalicylaldehyde (C7H6Br2O3), establishing a robust analytical method is paramount. This guide provides an in-depth comparison of suitable elemental analysis standards and a detailed experimental protocol, grounded in scientific expertise and practical experience.

The Challenge of Sourcing a Direct Certified Reference Material

A primary search for a Certified Reference Material (CRM) specifically for 3,5-dibromosalicylaldehyde (C7H4Br2O2) will likely prove fruitless.[1][2][3][4] CRMs are typically produced for widely used compounds with long histories of regulatory scrutiny. For less common or novel compounds, the rigorous and costly process of CRM certification is often not commercially viable.

However, the absence of a direct CRM does not impede our ability to achieve accurate and traceable elemental analysis. The key lies in the selection of appropriate, well-characterized alternative standards. These standards must be of high purity, possess a stable and precisely known elemental composition, and ideally, have a molecular structure that is analogous to the analyte of interest.

Selecting and Comparing Suitable Alternative Standards: The Bromobenzoic Acids

Given the elemental makeup of 3,5-dibromosalicylaldehyde (Carbon, Hydrogen, Bromine, and Oxygen), the isomers of bromobenzoic acid (C7H5BrO2) present themselves as excellent candidates for use as alternative standards.[5][6][7][8] They are commercially available in high purity and share a similar aromatic core with bromine substitution.

The choice between the ortho (2-), meta (3-), and para (4-) isomers of bromobenzoic acid will depend on availability from suppliers who can provide a comprehensive Certificate of Analysis (CoA) with purity data. While a certified elemental composition may not be explicitly stated on all CoAs, the high purity (typically ≥98%) allows for a reliable calculation of the theoretical elemental percentages.

Below is a comparative table of these suitable alternative standards:

Property	2-Bromobenzoic Acid	3-Bromobenzoic Acid	4-Bromobenzoic Acid
Molecular Formula	C7H5BrO2	C7H5BrO2	C7H5BrO2
Molecular Weight	201.02 g/mol [5]	201.02 g/mol [6]	201.02 g/mol [7]
Theoretical %C	41.82%	41.82%	41.82%
Theoretical %H	2.51%	2.51%	2.51%
Theoretical %Br	39.75%	39.75%	39.75%
Melting Point	147-151 °C	155-158 °C[6]	252-254 °C[7]
Purity (Typical)	≥97%	≥98%[6]	≥97%[9][10][11]
Suppliers	Sigma-Aldrich, Thermo Fisher Scientific, etc.	Sigma-Aldrich, Santa Cruz Biotechnology, etc.[6][8]	Sigma-Aldrich, Thermo Fisher Scientific, Otto Chemie, etc.[7][9][10][11]

Expert Rationale: The high melting point and crystalline nature of 4-bromobenzoic acid often indicate greater stability and ease of handling, making it a preferred choice for a primary standard in many laboratories. However, the selection should ultimately be guided by the supplier's ability to provide the most comprehensive characterization data for a specific lot.

Experimental Protocol: Elemental Analysis by Oxygen Flask Combustion

The definitive method for determining the bromine content in organic compounds is oxygen flask combustion, followed by titrimetric or chromatographic analysis of the resulting halide.[12][13][14] This technique ensures the complete decomposition of the organic matrix and the conversion of bromine to bromide.

Principle of the Method

A precisely weighed sample is combusted in a sealed flask filled with pure oxygen. The combustion products are absorbed into a specific solution, converting the organically bound bromine into bromide ions. The concentration of these ions is then determined, allowing for the calculation of the bromine percentage in the original sample.

Workflow Diagram

Caption: Workflow for Elemental Analysis via Oxygen Flask Combustion.

Step-by-Step Methodology

• Sample and Standard Preparation:

  • Accurately weigh approximately 3-5 mg of the 3,5-dibromosalicylaldehyde sample onto a piece of ashless filter paper.

  • In parallel, accurately weigh a similar amount of the chosen bromobenzoic acid standard.

  • Fold the filter paper to enclose the sample completely.

• Combustion:

  • Safety First: This procedure must be performed in a fume hood behind a safety shield. Wear appropriate personal protective equipment (PPE), including safety glasses, a face shield, and heat-resistant gloves.[12]

  • Introduce 10 mL of a suitable absorption solution (e.g., a mixture of sodium hydroxide and hydrogen peroxide) into a 500 mL Schoniger combustion flask.

  • Purge the flask with pure oxygen for at least 2 minutes.

  • Place the folded filter paper containing the sample into the platinum gauze basket of the flask's stopper.

  • Ignite the tail of the filter paper and immediately insert the stopper into the flask, holding it firmly in place.[12]

  • The combustion will proceed rapidly. Once complete, allow the flask to cool to room temperature.

• Absorption:

  • Shake the flask vigorously for several minutes to ensure complete absorption of the combustion products into the solution.

  • Allow the flask to stand for at least 15 minutes.

• Analysis:

  • Open the flask and rinse the stopper and gauze with deionized water, collecting the rinsings in the flask.

  • The bromide content in the absorption solution can be determined by one of the following methods:

    • Potentiometric Titration: Titrate the solution with a standardized silver nitrate (AgNO3) solution using a silver-sulfide ion-selective electrode.

    • Ion Chromatography: Dilute an aliquot of the absorption solution and inject it into an ion chromatograph to separate and quantify the bromide ion.[13]

• Calculation:

  • Calculate the percentage of bromine in the sample using the following formula:

  % Br = (V_sample - V_blank) * N * 7.99 / W_sample * 100

  Where:

  • V_sample = Volume of AgNO3 titrant for the sample (mL)

  • V_blank = Volume of AgNO3 titrant for a blank run (mL)

  • N = Normality of the AgNO3 titrant

  • 7.99 = Atomic weight of Bromine / 10

  • W_sample = Weight of the sample (mg)

  A similar calculation is performed for the standard to verify the accuracy of the method.

Data Interpretation and Trustworthiness

The trustworthiness of your results hinges on a self-validating system. This is achieved by:

• Running a Blank: A combustion run with only the filter paper should be performed to account for any background halogen content.

• Analyzing the Standard: The determined elemental composition of the bromobenzoic acid standard should fall within an acceptable range of the theoretical value (e.g., ±0.3%). This validates the entire analytical process, from weighing to final calculation.

• Duplicate or Triplicate Analyses: Analyzing the sample multiple times ensures the precision and reproducibility of your results.

By adhering to this rigorous methodology and employing a well-characterized alternative standard, researchers can confidently and accurately determine the elemental composition of 3,5-dibromosalicylaldehyde, ensuring the integrity and quality of their scientific work.

References

• 4-Bromobenzoic acid, 98%, COA, Certificate of Analysis, 586-76-5, B 2088 - Ottokemi. [Link]

• 2-Bromobenzoic acid | C7H5BrO2 | CID 6940 - PubChem. [Link]

• Analysis of Polybrominated Diphenyl Ethers and Novel Brominated Flame Retardants in Soil Using the Agilent 7000 Triple Quadrupole GC/MS. [Link]

• 3,5-Dibromosalicylaldehyde | C7H4Br2O2 | CID 7024 - PubChem. [Link]

• A Study Utilising High Temperature UPLC with Mass Spectrometric Detection to Quantify the Metabolites of 2-, 3- and 4- Bromobenzoic Acids both In Vitro and In Vivo. [Link]

• Standard Test Method for Chlorine, Bromine, or Iodine in Organic Compounds by Oxygen Flask Combustion. [Link]

• Process for removal of arom

• Novel Analytical Approach for Brominated Flame Retardants Based on the Use of Gas Chromatography-Atmospheric Pressure Chemical Ionization-Tandem Mass Spectrometry with Emphasis in Highly Brominated Congeners. [Link]

• Determination of the fluorine, chlorine, bromine and sulphur contents after combustion disclosure - ResearchGate. [Link]

• Determination of bromine in organic compounds by high-performance liquid chromatography - PubMed. [Link]

• 3,5-Dibromosalicylaldehyde - NIST WebBook. [Link]

• Advances in Instrumental Analysis of Brominated Flame Retardants: Current Status and Future Perspectives - PubMed Central. [Link]

• Interference-free electron probe micro-analysis of bromine in halogen-bearing minerals and glasses: high-resolution measurements and quantitative elemental mapping - NIH. [Link]

• m-Bromobenzoic acid - SIELC Technologies. [Link]

• Introduction to Combustion Analysis - Chemistry LibreTexts. [Link]

• 3,5-Dibromosalicylaldehyde - DrugFuture. [Link]

• Combustion Analysis - Preparatory Chemistry. [Link]

• 2,4,6-tribromobenzoic acid - Organic Syntheses Procedure. [Link]

• Chemicals from Brominated Flame Retardants: Analytical Methods, Occurrence, Transport and Risks - MDPI. [Link]

• Benzoic acid, 4-bromo- - NIST WebBook. [Link]

• C7H6BrO | CID 57420004 - PubChem. [Link]

• C7H12Br- | CID 150300012 - PubChem. [Link]

• C6H7O | CID 59096208 - PubChem. [Link]

• 2,6-Dichlorophenoxyacetic acid | C8H6Cl2O3 | CID 11332 - PubChem. [Link]

• Deuterobrombenzol | C6H6Br- | CID 129703795 - PubChem. [Link]

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UV-Vis absorption maxima of polysubstituted furan derivatives

Topic: Advanced Characterization of Polysubstituted Furan Derivatives: A Comparative UV-Vis Spectroscopy Guide

Executive Summary & Strategic Importance

For the attention of: Medicinal Chemists, Material Scientists, and Process Engineers.

Polysubstituted furan derivatives represent a critical scaffold in modern pharmacophores (e.g., Nitrofurantoin, Ranitidine) and organic electronics (e.g., furan-containing conjugated polymers). While Nuclear Magnetic Resonance (NMR) provides structural connectivity, UV-Vis spectroscopy is the superior tool for probing the electronic environment—specifically the degree of conjugation, HOMO-LUMO gaps, and the influence of "push-pull" electronic systems.

This guide moves beyond basic spectral assignment. It objectively compares the optoelectronic performance of furan derivatives against their thiophene and benzene analogues, providing a validated experimental framework for accurate characterization.

Theoretical Framework: The Electronic Architecture of Furan

To interpret UV-Vis maxima (

), one must understand the unique electronic nature of the furan ring compared to its heteroaromatic peers.

• The Oxygen Effect: Unlike sulfur in thiophene (which allows for

  -orbital participation and lower aromaticity), the oxygen atom in furan is highly electronegative. This creates a tighter binding of electrons but also a significant dipole.

• Diene Character: Furan has the lowest resonance energy (16 kcal/mol) compared to thiophene (29 kcal/mol) and benzene (36 kcal/mol). Consequently, furan behaves more like a cyclic diene. This results in lower energy

  transitions (red-shifted) compared to non-conjugated dienes, but often blue-shifted compared to thiophenes due to the lower polarizability of oxygen.

Substituent Effects (The "Tuning" Knobs)

• Auxochromes (+I / +M Effect): Alkyl groups (e.g., methyl) or alkoxy groups donate electron density, raising the HOMO energy more than the LUMO, causing a Bathochromic (Red) Shift .

• Chromophores (-M Effect): Carbonyls, Nitro, or Carboxyl groups withdraw electron density, extending the conjugation length and significantly lowering the HOMO-LUMO gap, leading to strong Bathochromic Shifts and often Hyperchromic effects (increased intensity).

Comparative Analysis: Performance & Data

A. Substituent Impact on

The following table aggregates experimental

data for monosubstituted and polysubstituted furans in polar solvents (typically Ethanol or Methanol). Note the dramatic shift when conjugation is extended (Phenyl) or when a "push-pull" system is introduced (Nitro + Aldehyde).

Compound Class	Specific Derivative	Substituent Type	(nm)	Electronic Transition
Unsubstituted	Furan	None	206 - 210
Alkyl-Substituted	2-Methylfuran	Weak EDG (+I)	215 - 218
Dialkyl-Substituted	2,5-Dimethylfuran	Double EDG	218 - 220
Carbonyl-Substituted	2-Furoic Acid	EWG (-M)	245 - 255	/
Acyl-Substituted	2-Acetylfuran	Strong EWG (-M)	267 - 275	(plus weak ~307)
Nitro-Substituted	5-Nitro-2-furaldehyde	Push-Pull (EWG/EWG)	300 - 315	Charge Transfer (CT)
Aryl-Substituted	2,5-Diphenylfuran	Extended Conjugation	320 - 335	Extended
Drug Derivative	Nitrofurantoin	Complex Push-Pull	360 - 370	Intramolecular CT

B. Furan vs. Thiophene: The "Chalcogen Swap"

In materials science (e.g., Organic Photovoltaics), replacing Thiophene with Furan is a common strategy to improve solubility and biodegradability.

• Band Gap: Furan derivatives typically exhibit a wider optical band gap (blue-shifted absorption) compared to thiophenes. For example, Polyfuran absorbs at ~405 nm, whereas Polythiophene absorbs at ~450 nm.

• Fluorescence: Furan derivatives often exhibit higher quantum yields in fluorescence because the heavy-atom effect (which promotes non-radiative intersystem crossing) is negligible in Oxygen compared to Sulfur.

Visualization of Electronic Effects

The following diagram illustrates the causal relationship between substituent nature and the resulting spectral shift.

Figure 1: Mechanistic pathway of substituent effects on the HOMO-LUMO gap and resulting UV-Vis absorption shifts.

Validated Experimental Protocol

To ensure reproducibility and data integrity (Trustworthiness), follow this self-validating protocol.

Reagents & Equipment

• Solvent: HPLC-grade Ethanol or Acetonitrile (Cutoff < 190 nm). Avoid Benzene or Toluene due to overlapping UV absorption.

• Instrumentation: Double-beam UV-Vis Spectrophotometer (e.g., Shimadzu UV-1800 or equivalent).

• Cuvettes: Quartz (Fused Silica), 10 mm path length. Do not use plastic or glass for

  nm.

Step-by-Step Workflow

• Baseline Correction (Autozero):

  • Fill two matched quartz cuvettes with the pure solvent.

  • Run a baseline scan from 200 nm to 800 nm.

  • Validation: Absorbance should be

    across the range.

• Stock Solution Preparation:

  • Weigh ~1.0 mg of the furan derivative.

  • Dissolve in 10 mL solvent (Concentration ~

    ).

  • Note: If the compound is 5-nitro-2-furaldehyde, protect from light to prevent photodegradation.

• Dilution Series (Linearity Check):

  • Prepare three dilutions:

    , , and .

  • This step validates Beer-Lambert Law compliance (

    ).

• Measurement:

  • Scan the sample from 800 nm down to 200 nm (scan speed: medium).

  • Record

    and Absorbance ( ).[1][2][3]

• Data Processing:

  • Calculate Molar Extinction Coefficient (

    ): .

  • Criterion: For

    transitions in conjugated furans, should typically exceed .

Figure 2: Standardized workflow for UV-Vis characterization of furan derivatives.

References

• M. D. Esrafili et al. , "Study of Spectroscopic (FTIR and UV-Vis) and Theoretical Calculations on (E)-N-(4-methoxyphenyl)-1-(5-nitro-2-(piperidin-1-yl)phenyl)Methanamine," Journal of Molecular Structure, 2025. Link

• Global Research Online , "Theoretical Spectroscopic Study (IR, Raman, UV, and NMR) for Furan and Two of its Derivatives," International Journal of Pharmaceutical Sciences Review and Research, 2018. Link

• H. S. Abbo et al. , "Substituent and solvent effects on UV-visible absorption spectra of chalcones derivatives," Spectrochimica Acta Part A, 2023. Link

• PubChem , "2-Furoic Acid Compound Summary," National Library of Medicine, 2025. Link

• F. Alakhras & R. Holze , "In situ UV–vis- and FT-IR-spectroscopy of electrochemically synthesized furan–thiophene copolymers," Synthetic Metals, 2007. Link

• IJPPR , "UV Spectrophotometric Method Development and Validation for Estimation of Nitrofurantoin," Human Journals, 2023. Link

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• 2. researchgate.net [researchgate.net]
• 3. faculty.uobasrah.edu.iq [faculty.uobasrah.edu.iq]

Safety & Regulatory Compliance

Safe Handling and Disposal Protocol: Ethyl 3,4-dibromo-2-furoate

[1][2][3]

Executive Summary & Chemical Profile

Ethyl 3,4-dibromo-2-furoate is a halogenated furan derivative typically used as a pharmaceutical intermediate or fine chemical building block.[1][2][3] Unlike common solvents, this compound presents specific disposal challenges due to the combination of a furan ring (potential for high reactivity) and bromine substituents (requiring specialized incineration).

Improper disposal of brominated aromatics/heterocycles can lead to the formation of toxic byproducts (polybrominated dibenzofurans) if incinerated at insufficient temperatures. Therefore, strict segregation from non-halogenated waste is the primary safety directive.

Chemical Identity & Properties

Property	Data	Relevance to Disposal
Chemical Name	Ethyl 3,4-dibromo-2-furoate	Must be fully written on waste tags (No abbreviations).[1][2][3]
Chemical Class	Halogenated Heterocyclic Ester	CRITICAL: Segregate into Halogenated Waste streams.[1][2][3]
Physical State	Solid (typically)	Dispose of as solid hazardous waste; do not dissolve solely for disposal.[1][2][3]
Stability	Stable under standard conditions	Furan esters are generally less prone to peroxide formation than furan ethers (e.g., THF), but should still be stored away from light/heat.[1][2][3]
Hazards (GHS)	Irritant (Skin/Eye), Aquatic Toxicity	Requires double-bagging or rigid containment to prevent environmental leaching.[1][2][3]

Hazard Assessment & Segregation Logic

The "Halogen Rule"

The presence of bromine atoms mandates that this compound never be mixed with:

• Non-Halogenated Solvents: Mixing with acetone, methanol, or hexane increases disposal costs significantly and complicates fuel blending.

• Strong Oxidizers: Reaction with the furan ring can be exothermic.

• Strong Bases: Can cause hydrolysis of the ester, releasing ethanol and the potentially more reactive 3,4-dibromo-2-furoic acid.[1]

Environmental Impact

Brominated compounds are persistent environmental pollutants. If released into standard wastewater, they can disrupt aquatic ecosystems. Zero discharge to sewer is permitted. [1]

Step-by-Step Disposal Procedures

A. Solid Waste (Pure Substance or Spill Debris)

Applicable for: Expired reagent, contaminated gloves, weighing boats, and spill cleanup materials.[2]

• Containment: Place the solid waste into a clear, wide-mouth polyethylene (HDPE) or glass jar.

  • Note: Avoid metal containers as hydrolysis byproducts (HBr) may cause corrosion.

• Labeling: Affix a hazardous waste tag immediately.

  • Constituents: "Ethyl 3,4-dibromo-2-furoate, Solid Debris"[1][2][3]

  • Hazard Checkbox: Toxic, Irritant.

• Secondary Containment: If the primary container is glass, place it inside a plastic secondary bin to prevent breakage during transport.

B. Liquid Waste (Mother Liquor/Reaction Mixtures)

Applicable for: Solutions containing the compound (e.g., dissolved in DCM, Ethyl Acetate, or Ethanol).[2]

• Stream Selection:

  • If solvent is Halogenated (e.g., DCM): Pour into the "Halogenated Waste" carboy.

  • If solvent is Non-Halogenated (e.g., Ethanol):

    • Preferred: Segregate into a separate container labeled "Non-Halogenated Solvent with Halogenated Contaminant."

    • Alternative: Pour into the "Halogenated Waste" carboy. (Once a halogen is introduced, the entire volume is classified as halogenated).

• pH Check: Ensure the solution is neutral (pH 6-8). If the reaction involved acids/bases, neutralize carefully before adding to the waste drum to prevent gas generation.

Operational Workflow (Visual Guide)

The following diagram outlines the decision logic for disposing of Ethyl 3,4-dibromo-2-furoate to ensure regulatory compliance and safety.

Figure 1: Decision matrix for segregating Ethyl 3,4-dibromo-2-furoate waste streams.

Regulatory & Compliance (RCRA Context)

While Ethyl 3,4-dibromo-2-furoate is not explicitly "P-listed" or "U-listed" by the US EPA, it falls under strict regulatory categories based on its characteristics.[1][2][3]

• Waste Codes:

  • If mixed with spent halogenated solvents (e.g., Methylene Chloride), apply code F002 .

  • If the waste exhibits toxicity (via TCLP) or ignitability, apply D001 (Ignitable) or relevant D-codes .[1]

  • Best Practice: In the absence of specific testing, manage as "Hazardous Waste - Toxic, Halogenated" to ensure it is routed to a high-temperature incinerator equipped with acid gas scrubbers.[1][2]

• Destruction Method:

  • The only acceptable destruction method is Incineration at >1000°C with residence times sufficient to destroy the furan ring and scrubbers to capture HBr gas.

Emergency Procedures

Accidental Spills[1][2]

• Evacuate: If a large quantity of fine powder is airborne, evacuate the immediate area to prevent inhalation.

• PPE: Wear nitrile gloves, lab coat, and safety goggles. Use a P95/P100 dust mask if handling powder.

• Cleanup:

  • Solids: Do not dry sweep. Use a wet wipe or damp paper towel to pick up the solid to minimize dust. Place in the solid waste jar.

  • Liquids: Cover with an inert absorbent (vermiculite or sand). Do not use combustible materials (like sawdust) if the solvent is flammable.

• Decontamination: Wipe the surface with a dilute soap solution, followed by water. Dispose of all wipes as solid hazardous waste.

References

• National Research Council (US) Committee on Prudent Practices in the Laboratory. (2011). Prudent Practices in the Laboratory: Handling and Management of Chemical Hazards, Updated Version. National Academies Press. [Link]

• U.S. Environmental Protection Agency (EPA). (2023).[4] Resource Conservation and Recovery Act (RCRA) Regulations - 40 CFR Parts 260-273. [Link][1][2][3]

• PubChem. (n.d.). Ethyl 2-furoate (Parent Compound Reference). National Center for Biotechnology Information. [Link]

• Occupational Safety and Health Administration (OSHA). (n.d.). Hazard Communication Standard: Safety Data Sheets. [Link][1][3]

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• 3. Waste Code [rcrainfo.epa.gov]
• 4. epa.gov [epa.gov]

A Senior Application Scientist's Guide to Personal Protective Equipment for Handling Ethyl 3,4-dibromo-2-furoate

As researchers and drug development professionals, our work with novel chemical entities demands a rigorous and proactive approach to safety. This guide provides essential, field-proven guidance on the proper selection and use of Personal Protective Equipment (PPE) for handling Ethyl 3,4-dibromo-2-furoate. While a specific Safety Data Sheet (SDS) for this exact compound is not publicly available, by analyzing structurally similar halogenated esters, we can establish a robust safety protocol. The causality behind each recommendation is explained to build a culture of safety that is both understood and practiced.

Hazard Analysis: Understanding the Risks

Before handling any chemical, a thorough understanding of its potential hazards is paramount. Based on data from analogous compounds like Ethyl bromoacetate and other brominated furoates, we can anticipate the primary risks associated with Ethyl 3,4-dibromo-2-furoate.[1][2][3] The presence of bromine atoms on the furan ring suggests significant potential for irritation and toxicity.

Potential Hazard	Description	Rationale based on Analogous Compounds
Acute Toxicity	Fatal or toxic if swallowed, inhaled, or in contact with skin.[3][4]	Ethyl bromoacetate is classified as fatal if it comes into contact with skin or is inhaled.[4] Halogenated organic compounds are frequently toxic.
Severe Skin Irritation/Burns	Causes skin irritation and potentially severe burns.[2][3]	Brominated esters are known to be corrosive and cause serious skin irritation upon contact.[2][3]
Serious Eye Damage	Causes serious eye irritation or damage.[2]	Direct contact with splashes can lead to severe and potentially irreversible eye damage. This is a common characteristic of reactive esters.[2]
Respiratory Irritation	May cause respiratory irritation if vapors or mists are inhaled.[2]	Many volatile or semi-volatile organic compounds can irritate the respiratory tract.
Lachrymator	Substance that causes tearing.[1][3]	This is a noted property of similar compounds, indicating it can irritate the eyes even without direct contact.[1][3]

The Core PPE and Engineering Protocol

A multi-layered approach to protection is essential. This involves a combination of engineering controls and personal protective equipment to minimize all potential routes of exposure.

Primary Engineering Control: The Chemical Fume Hood

All work involving Ethyl 3,4-dibromo-2-furoate must be conducted inside a certified chemical fume hood.[1][5] This is non-negotiable. The fume hood serves as the primary barrier, capturing vapors and aerosols at the source to prevent inhalation, which is a significant exposure risk.[1][5]

Step-by-Step Guide to Personal Protective Equipment

A. Eye and Face Protection: A Dual-Layer Approach

• Chemical Splash Goggles: Standard safety glasses are insufficient. You must wear flexible-fitting, indirectly vented chemical splash goggles that conform to ANSI Z87.1 standards.[6] This ensures a seal around the eyes to protect against splashes from any direction.

• Face Shield: A full-face shield must be worn over the chemical splash goggles.[7][8] The rationale is twofold: it provides a secondary layer of protection for the eyes and shields the entire face from splashes, which is critical given the compound's potential for causing severe skin irritation or burns.[3]

B. Skin and Body Protection: The Chemical Barrier

• Gloves: Standard latex gloves are inadequate for handling halogenated organic solvents and esters.[7]

  • Recommended Material: Nitrile or neoprene gloves are the preferred choice.[7][9] Always select gloves with a thickness of at least 0.4 mm.[9]

  • Double Gloving: It is best practice to wear two pairs of nitrile gloves. This provides an extra layer of protection and allows for the safe removal of the outer glove if contamination is suspected, without exposing the skin.

  • Inspection and Replacement: Always inspect gloves for tears or punctures before use.[7] If direct contact with the chemical occurs, remove the gloves immediately, wash your hands thoroughly, and put on new gloves.

• Laboratory Coat: A flame-resistant lab coat with long sleeves and tight-fitting cuffs is mandatory. This protects the skin on your arms and torso from accidental splashes.

• Chemical Apron: For procedures involving larger quantities or a higher risk of splashing, a chemical-resistant apron worn over the lab coat is required.[9]

C. Respiratory Protection

When working within a certified chemical fume hood, additional respiratory protection is typically not required. However, in the event of a large spill or a failure of the ventilation system, respiratory protection is critical. A full-face respirator with a combination filter for organic vapors and particulates (e.g., ABEK-P3) should be available.[9] All personnel must be properly fit-tested and trained in the use of such equipment.[6]

Operational and Disposal Plans

A safe protocol extends beyond just wearing PPE. It encompasses the entire lifecycle of the chemical in the laboratory.

Safe Handling Protocol

• Preparation: Before starting, ensure the fume hood is operational and uncluttered. Have all necessary equipment and reagents within the hood. An eyewash station and safety shower must be readily accessible.[2]

• Donning PPE: Put on your lab coat, followed by chemical splash goggles, inner gloves, outer gloves, and finally, the face shield.

• Handling: Conduct all manipulations of Ethyl 3,4-dibromo-2-furoate deep within the fume hood. Use non-sparking tools and keep the container tightly closed when not in use.[1][10]

• Post-Handling: After the procedure, decontaminate any surfaces. Remove PPE in the reverse order it was put on, being careful not to touch your skin with potentially contaminated outer gloves.

• Hand Washing: Always wash your hands thoroughly with soap and water after handling the chemical, even if you wore gloves.[1][10]

Spill and Emergency Response

• Small Spills (inside fume hood): Absorb the spill with an inert absorbent material (e.g., vermiculite, dry sand). Collect the material in a sealed container for hazardous waste disposal.

• Large Spills or Spills Outside Hood: Evacuate the immediate area. Alert laboratory personnel and safety officers. Do not attempt to clean it up without appropriate respiratory protection.

• Skin Contact: Immediately flush the affected area with copious amounts of water for at least 15 minutes.[2] Remove contaminated clothing. Seek immediate medical attention.[1]

• Eye Contact: Immediately flush eyes with water at an eyewash station for at least 15 minutes, holding the eyelids open.[2] Seek immediate medical attention.[2]

Waste Disposal Plan

• Segregation: All waste containing Ethyl 3,4-dibromo-2-furoate, including contaminated gloves, absorbent materials, and empty containers, must be collected in a dedicated, clearly labeled, and sealed hazardous waste container.[1]

• Disposal: The sealed container must be disposed of through an approved waste disposal plant.[1][2][5] Do not pour this chemical down the drain or mix it with other waste streams unless explicitly permitted by your institution's environmental health and safety department.

Safety Workflow Diagram

The following diagram outlines the critical decision-making and operational flow for safely handling Ethyl 3,4-dibromo-2-furoate.

Caption: Workflow for safe handling of Ethyl 3,4-dibromo-2-furoate.

References

• Oregon OSHA. (n.d.). Personal Protective Equipment: Selecting the Right PPE for Pesticide Use. [Link]

• New Jersey Department of Health. (n.d.). Hazard Summary - Ethyl Chloroformate. [Link]

• University of Colorado Boulder, Department of Chemistry. (n.d.). Protective Gear. [Link]

• ChemTalk. (n.d.). Lab Safety Equipment & PPE. [Link]

• U.S. Environmental Protection Agency. (2025). Personal Protective Equipment. [Link]

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